1-Chloropropane-1,1-D2

• CAS: 125640-23-5

Core Science & Biosynthesis

Synthesis and Mechanistic Evaluation of 1-Chloropropane-1,1-D2: A Technical Guide

Executive Summary and Mechanistic Rationale

The synthesis of isotopically labeled alkylating agents, such as 1-chloropropane-1,1-d2 (CAS: 125640-23-5)[1], is a critical requirement in modern drug development and pharmacokinetic studies. Deuteration at the α -carbon of an alkyl halide is frequently employed to investigate kinetic isotope effects (KIE) and to enhance the metabolic stability of active pharmaceutical ingredients (APIs) against cytochrome P450-mediated α -hydroxylation.

From a synthetic perspective, direct chlorination of deuterated alkanes is unviable. Alkanes are generally unreactive, and free-radical halogenation via UV irradiation yields a complex, statistically scrambled mixture of positional isomers rather than a cleanly labeled product[2]. Therefore, a highly controlled, stereospecific de novo synthesis is required.

This whitepaper outlines a robust, two-step synthetic architecture:

• Nucleophilic Deuteride Delivery: Reduction of propionyl chloride using Lithium Aluminum Deuteride ( LiAlD4​ ) to yield propan-1-ol-1,1-d2 (CAS: 40422-04-6)[3].

• Stereospecific Halogenation: Conversion of the deuterated alcohol to the alkyl chloride via the Appel reaction[4].

The causality behind selecting the Appel reaction (using PPh3​ and CCl4​ ) over traditional reagents like thionyl chloride ( SOCl2​ ) or hydrogen chloride ( HCl ) is rooted in mechanistic fidelity. The Appel reaction proceeds strictly via an SN​2 mechanism under mild, neutral conditions[4][5]. This prevents the formation of carbocation intermediates, thereby eliminating the risk of 1,2-hydride or 1,2-deuteride shifts that would scramble the isotopic label away from the C1 position.

Retrosynthetic pathway for 1-Chloropropane-1,1-D2 from propionyl chloride.

Quantitative Reaction Parameters

To ensure a self-validating and reproducible system, precise stoichiometric control is necessary. The table below summarizes the quantitative data for the two-step workflow.

Table 1: Stoichiometric Parameters and Expected Yields

Step	Reagent / Material	MW ( g/mol )	Equivalents	Role	Expected Outcome
1	Propionyl Chloride	92.52	1.00	Electrophilic Substrate	-
1	LiAlD4​	41.98	0.60	Deuterating Reductant	85% Yield
2	Propan-1-ol-1,1-d2	62.11	1.00	Nucleophilic Substrate	>98 atom % D[3]
2	Triphenylphosphine ( PPh3​ )	262.29	1.25	Activating Agent	-
2	Carbon Tetrachloride ( CCl4​ )	153.82	1.50	Halogen Source	75-80% Yield

Step-by-Step Experimental Methodologies

As an application scientist, I design protocols to be self-validating. Each step below includes in-process analytical checks to guarantee that the reaction has proceeded to completion before moving to the next stage.

Protocol 1: Synthesis of Propan-1-ol-1,1-d2

The reduction of an acyl chloride is highly exothermic. Propionyl chloride is chosen over propionic acid because the enhanced electrophilicity of the acyl chloride ensures rapid, irreversible reduction by LiAlD4​ , maximizing the incorporation of the expensive deuterium isotope[6].

Workflow:

• Preparation: Flame-dry a 500 mL three-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and an argon inlet.

• Suspension: Suspend LiAlD4​ (0.6 eq) in 150 mL of anhydrous diethyl ether at 0 °C (ice bath).

• Addition: Dissolve propionyl chloride (1.0 eq) in 50 mL of anhydrous ether. Add this solution dropwise via the dropping funnel over 45 minutes to maintain a gentle reflux.

• Maturation: Remove the ice bath and stir the mixture at room temperature for 2 hours.

• Fieser Workup (Self-Validation Step): Quench the reaction carefully at 0 °C by sequentially adding n mL of H2​O (where n = grams of LiAlD4​ ), n mL of 15% NaOH (aq), and 3n mL of H2​O . A granular white precipitate of aluminum salts will form.

• Isolation: Filter the salts through a Celite pad, wash with ether, and dry the organic layer over anhydrous MgSO4​ . Evaporate the ether carefully (product bp ~97 °C)[3].

• In-Process Validation: Analyze the intermediate via FTIR. The complete disappearance of the carbonyl stretch (~1800 cm−1 ) confirms total reduction. GC-MS must show an M+2 mass shift (MW = 62.11) confirming the D2 incorporation[3].

Protocol 2: Appel Chlorination to 1-Chloropropane-1,1-D2

The Appel reaction converts the alcohol to the alkyl chloride. The reaction is driven thermodynamically by the formation of the extremely strong phosphorus-oxygen double bond ( P=O ) in the triphenylphosphine oxide byproduct[4].

Stepwise mechanism of the Appel reaction ensuring no deuterium scrambling.

Workflow:

• Activation: In a 250 mL flask under argon, dissolve PPh3​ (1.25 eq) and CCl4​ (1.5 eq) in 100 mL of anhydrous dichloromethane ( CH2​Cl2​ ). Stir at 0 °C for 15 minutes to allow the formation of the halomethylphosphonium salt[4][5].

• Substrate Addition: Add propan-1-ol-1,1-d2 (1.0 eq) dropwise. The mixture will turn slightly yellow as the alkoxyphosphonium intermediate forms[5].

• Reflux: Heat the reaction to a gentle reflux (approx. 40 °C) for 3 hours.

• Isolation: Because 1-chloropropane-1,1-d2 is highly volatile (bp ~46 °C), standard column chromatography is inappropriate. Instead, equip the flask with a short-path distillation apparatus.

• Distillation: Distill the product directly from the reaction mixture, collecting the fraction boiling between 45 °C and 48 °C.

• Final Validation: Perform 1H -NMR on the distillate. A successful synthesis is validated by the complete absence of the triplet signal at ~3.5 ppm (which corresponds to the C1 protons in non-deuterated 1-chloropropane). The presence of only the C2 methylene and C3 methyl protons confirms 100% deuterium retention at the α -position.

References

• Quora. How could 1-chloropropane be made from propane? Available at: [Link]

• Wikipedia. Appel reaction. Available at:[Link]

• Organic Chemistry Portal. Appel Reaction. Available at:[Link]

• d-nb.info. Local Deuteration Enables NMR Observation of Methyl Groups in Proteins. Available at: [Link]

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An In-Depth Technical Guide to the Physical Properties of 1-Chloropropane-1,1-D2

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of 1-Chloropropane-1,1-D2, an isotopically labeled analog of 1-chloropropane. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis who utilize deuterated compounds for mechanistic studies, as internal standards, or as building blocks in the synthesis of complex molecules. The guide delves into the structural and spectroscopic characteristics, physicochemical properties, and the significant implications of deuterium substitution on the kinetic behavior of the molecule. Experimental protocols for characterization and a plausible synthetic route are also detailed.

Introduction: The Significance of Isotopic Labeling

Isotopic labeling is a powerful technique that involves the replacement of one or more atoms of a molecule with one of its isotopes.[1] Deuterium (²H or D), a stable, non-radioactive isotope of hydrogen, is a commonly used label in chemical and biological research.[2] The substitution of protium (¹H) with deuterium can lead to subtle but measurable changes in the physicochemical properties of a molecule and more pronounced effects on its reactivity, a phenomenon known as the kinetic isotope effect (KIE).[3][4] These effects make deuterated compounds invaluable tools for elucidating reaction mechanisms, studying metabolic pathways, and serving as internal standards in analytical methods like mass spectrometry.[1][5] 1-Chloropropane-1,1-D2, the subject of this guide, is a valuable research chemical for such applications.[6][7]

Molecular Structure and Identification

1-Chloropropane-1,1-D2 is a primary alkyl halide where the two hydrogen atoms on the carbon bearing the chlorine atom have been replaced by deuterium atoms.

Identifier	Value	Source
Chemical Name	1-Chloropropane-1,1-d2	[6]
Synonyms	Propane-1,1-d2, 1-chloro- (9CI)	[6]
CAS Number	125640-23-5	[6][7]
Molecular Formula	C₃D₂H₅Cl	[6]
Molecular Weight	80.55 g/mol	[6][7]
SMILES	[2H]C([2H])(Cl)CC	[6]
InChI	InChI=1S/C3H7Cl/c1-2-3-4/h2-3H2,1H3/i3D2	[6][7]
InChIKey	SNMVRZFUUCLYTO-SMZGMGDZSA-N	[6]

Physicochemical Properties

Table of Physical Properties (of 1-Chloropropane as a close analog):

Property	Value	Source
Appearance	Colorless liquid	[8][9][10][11]
Boiling Point	46-47 °C (at 760 mmHg)	[9][10][12]
Melting Point	-123 °C to -122.8 °C	[9][12]
Density	0.892 g/mL at 25 °C	[9]
Refractive Index (n20/D)	1.388	[9]
Vapor Pressure	5.51 psi (at 20 °C)	[9]
Solubility in Water	Slightly soluble (2.7 g/L at 20 °C)	[9][12]
Solubility in Organic Solvents	Miscible with alcohol and ether	[9]

Note on Deuterium Isotope Effects on Physical Properties: The C-D bond is slightly shorter and stronger than the C-H bond. This can lead to a slightly lower molar volume and altered intermolecular interactions. Consequently, the boiling point of 1-Chloropropane-1,1-D2 may be marginally higher, and its density slightly greater than that of 1-chloropropane. However, these differences are generally small.[13]

Spectroscopic Characterization

Spectroscopic techniques are essential for confirming the identity and purity of 1-Chloropropane-1,1-D2. The presence of deuterium at the C1 position leads to distinct features in its NMR, IR, and Mass spectra compared to the non-deuterated analog.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The most significant difference in the proton NMR spectrum of 1-Chloropropane-1,1-D2 compared to 1-chloropropane is the absence of the signal corresponding to the protons on the carbon bonded to chlorine (the α-protons). The signal for the adjacent methylene group (C2 protons) will be simplified from a sextet to a triplet, as it is now only coupled to the terminal methyl group. The methyl group (C3 protons) will remain a triplet.

• ¹³C NMR: The carbon spectrum will show three signals. The signal for the C1 carbon will be a triplet due to coupling with the two deuterium atoms. The chemical shift of the C1 carbon may also be slightly different from that in the non-deuterated compound due to the isotopic effect.

• ²H NMR: A deuterium NMR spectrum would show a single resonance corresponding to the two deuterium atoms at the C1 position.

Infrared (IR) Spectroscopy

The C-D stretching vibrations appear at a lower frequency (around 2100-2200 cm⁻¹) compared to the C-H stretching vibrations (around 2850-3000 cm⁻¹).[14] This is a direct consequence of the heavier mass of deuterium. The IR spectrum of 1-Chloropropane-1,1-D2 will therefore exhibit characteristic C-D stretching bands, providing clear evidence of deuteration at the C1 position. The C-Cl stretching vibration is expected in the range of 600-800 cm⁻¹.

Mass Spectrometry (MS)

In the mass spectrum, the molecular ion peak for 1-Chloropropane-1,1-D2 will appear at m/z 80 (for ³⁵Cl) and 82 (for ³⁷Cl), which is two mass units higher than the molecular ion peaks of 1-chloropropane (m/z 78 and 80). The fragmentation pattern will also be altered. For instance, the loss of a deuterium atom will result in a fragment at m/z 78, while the loss of a chlorine atom will lead to a fragment at m/z 45.

The Secondary α-Deuterium Kinetic Isotope Effect (KIE)

The primary utility of 1-Chloropropane-1,1-D2 in research lies in the study of the secondary α-deuterium kinetic isotope effect. This effect is observed in reactions where the C-D bond is not broken in the rate-determining step, but the hybridization of the carbon atom to which the deuterium is attached changes.[3]

Theoretical Basis

The C-D bond has a lower zero-point vibrational energy than the C-H bond. In the transition state of a reaction, the vibrational frequencies of the bonds at the reacting center can change.

• For Sₙ2 reactions: The hybridization of the α-carbon changes from sp³ in the reactant to a more sp²-like geometry in the trigonal bipyramidal transition state. This leads to a stiffening of the out-of-plane bending vibrations. The energy difference between the C-D and C-H bending vibrations is smaller in the transition state than in the ground state, resulting in a small inverse KIE (kH/kD < 1), typically in the range of 0.8 to 1.0.[15]

• For Sₙ1 reactions: The α-carbon rehybridizes from sp³ to a planar sp² carbocation intermediate in the rate-determining step. This leads to a loosening of the out-of-plane bending vibrations. The energy difference between the C-D and C-H bending vibrations is larger in the transition state, resulting in a normal KIE (kH/kD > 1), often around 1.1 to 1.2.[3]

Application in Mechanistic Elucidation

By comparing the reaction rates of 1-chloropropane and 1-Chloropropane-1,1-D2 under the same conditions, researchers can gain valuable insights into the reaction mechanism. An observed inverse KIE would be strong evidence for an Sₙ2 pathway, while a normal KIE would suggest an Sₙ1 mechanism.

Figure 1: Logical workflow illustrating the use of the secondary α-deuterium kinetic isotope effect to distinguish between Sₙ1 and Sₙ2 reaction mechanisms.

Synthesis and Experimental Protocols

While several commercial suppliers offer 1-Chloropropane-1,1-D2, understanding its synthesis is crucial for researchers who may need to prepare it in-house or require specific purity standards. A plausible synthetic route involves the reduction of a suitable precursor with a deuterium source, followed by chlorination.

Plausible Synthetic Pathway

A common method for introducing deuterium at a specific position is through the reduction of a carbonyl group with a deuterated reducing agent.

Figure 2: A plausible synthetic pathway for the preparation of 1-Chloropropane-1,1-D2.

Experimental Protocol: Synthesis of 1-Chloropropane-1,1-D2 from Propan-1-ol-1,1-d2

This protocol is adapted from the synthesis of 1-chloropropane from n-propyl alcohol.[16]

Materials:

• Propan-1-ol-1,1-d2

• Thionyl chloride (SOCl₂) or concentrated hydrochloric acid (HCl) and anhydrous zinc chloride (ZnCl₂)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place propan-1-ol-1,1-d2 dissolved in anhydrous diethyl ether. Cool the flask in an ice bath.

• Addition of Chlorinating Agent: Slowly add thionyl chloride (or a pre-prepared Lucas reagent of concentrated HCl and ZnCl₂) to the cooled alcohol solution with stirring.

• Reflux: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, gently heat the mixture to reflux for 1-2 hours.

• Workup: Cool the reaction mixture to room temperature. Carefully pour the mixture into a separatory funnel containing ice-cold water.

• Extraction and Washing: Separate the organic layer. Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

• Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate. Filter to remove the drying agent. Purify the crude 1-Chloropropane-1,1-D2 by fractional distillation, collecting the fraction boiling at approximately 47 °C.

• Characterization: Confirm the identity and purity of the product using NMR, IR, and MS as described in Section 4.

Safety and Handling

1-Chloropropane-1,1-D2 should be handled with the same precautions as 1-chloropropane. It is a flammable liquid and should be stored in a cool, well-ventilated area away from sources of ignition.[9] It is an irritant and may have narcotic effects at high concentrations.[8][10][11] Appropriate personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this compound. All work should be performed in a well-ventilated fume hood.

Conclusion

1-Chloropropane-1,1-D2 is a valuable tool for researchers in chemistry and drug development. Its primary importance lies in its application for elucidating reaction mechanisms through the study of the secondary α-deuterium kinetic isotope effect. This guide has provided a comprehensive overview of its key physical and chemical properties, spectroscopic characteristics, and a plausible synthetic route. While the physical properties of the deuterated compound are very similar to its non-deuterated analog, the subtle differences in its reactivity provide profound insights into the transition states of chemical reactions. As the demand for more sophisticated mechanistic studies and highly specific analytical standards continues to grow, the utility of isotopically labeled compounds like 1-Chloropropane-1,1-D2 will undoubtedly increase.

References

• Theoretical Analysis on the Kinetic Isotope Effects of Bimolecular Nucleophilic Substitution (SN2) Reactions and Their Temperature Dependence. (2013). MDPI. [Link]

• Isotope Labeling - Cerno Bioscience. (n.d.). Cerno Bioscience. [Link]

• Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy. (2025). PMC. [Link]

• Kinetic isotope effect. (n.d.). Wikipedia. [Link]

• The E2 Reaction and the Deuterium Isotope Effect. (2022). Chemistry LibreTexts. [Link]

• 1-Chloropropane: Comprehensive Overview and Applications. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• The E2 Reaction and the Deuterium Isotope Effect. (2023). Chemistry LibreTexts. [Link]

• Isotope effects in nucleophilic substitution reactions. II. Secondary α-deuterium kinetic isotope effects: a criterion of mechanism?. (n.d.). ResearchGate. [Link]

• 1-Chloropropane. (n.d.). PubChem. [Link]

• 1-chloropropane. (n.d.). Chemister.ru. [Link]

• How could 1-chloropropane be made from propane?. (2017). Quora. [Link]

• 1-Chloropropane-1,1-diol. (n.d.). PubChem. [Link]

• Explain in detail how to synthesize 1-chloropropanone from 1-chloropropane. (n.d.). Study.com. [Link]

• How can 1-chloropropane be converted to 2-chloropropane? Can you provide an example?. (n.d.). Toppr. [Link]

• Molecular structure and conformation of 1-chloropropane as determined by gas electron diffraction and microwave spectroscopy. (n.d.). The Journal of Physical Chemistry. [Link]

• H/D exchange under mild conditions in arenes and unactivated alkanes with C 6 D 6 and D 2 O using rigid, electron-rich iridium PCP pincer complexes. (2020). Chemical Science. [Link]

• Experimentally Determined Densities of Deuterated Solvents for Use in NMR Spectroscopy. (n.d.). Symposium by ForagerOne. [Link]

• Precision Deuteration Using Cu-Catalyzed Transfer Hydrodeuteration to Access Small Molecules Deuterated at the Benzylic Position. (2023). JACS Au. [Link]

• The effect of deuteration on an infrared spectrum. (2013). YouTube. [Link]

• 1-chloropropane and methanol. (2020). Reddit. [Link]

• 1-Chloropropane. (n.d.). PubChem. [Link]

• 1-Chloropropane. (2025). Chemsrc. [Link]

• Experimental data for CH2ClCH2CH3 (Propane, 1-chloro-). (n.d.). CCCBDB. [Link]

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An In-depth Technical Guide to 1-Chloropropane-1,1-D2: Synthesis, Characterization, and Applications

Introduction

In the landscape of modern chemical research, the strategic incorporation of stable isotopes into organic molecules has emerged as a powerful tool for elucidating reaction mechanisms, quantifying analytes with high precision, and enhancing the pharmacokinetic profiles of pharmaceutical compounds.[1] 1-Chloropropane-1,1-D2, a deuterated isotopologue of 1-chloropropane, represents a versatile building block and tracer molecule with significant potential in these domains. This technical guide provides a comprehensive overview of the chemical structure, synthesis, spectroscopic characterization, and key applications of 1-Chloropropane-1,1-D2, tailored for researchers, scientists, and drug development professionals. By delving into the causality behind experimental choices and grounding claims in authoritative sources, this document aims to serve as a practical and scientifically rigorous resource.

Chemical Structure and Physicochemical Properties

1-Chloropropane-1,1-D2 possesses the chemical formula C₃D₂H₅Cl. The defining feature of its structure is the selective replacement of two hydrogen atoms with deuterium atoms on the C1 carbon, the carbon atom bonded to the chlorine atom. This isotopic labeling imparts a subtle but significant change in the molecule's properties, most notably its mass and the vibrational frequencies of the C-D bonds compared to C-H bonds.

Property	Value	Source
Chemical Formula	C₃D₂H₅Cl	N/A
Molecular Weight	~80.56 g/mol	N/A
CAS Number	125640-23-5	N/A
Appearance	Colorless liquid (predicted)	N/A
Boiling Point	~47 °C (predicted, similar to 1-chloropropane)	N/A
Density	~0.91 g/mL at 20°C (predicted, slightly higher than 1-chloropropane)	N/A

Synthesis of 1-Chloropropane-1,1-D2: A Plausible Experimental Protocol

The synthesis of 1-Chloropropane-1,1-D2 can be achieved through various routes. A plausible and efficient method involves the reduction of a suitable precursor, 1,1-dichloro-1-propanone, using a deuterated reducing agent. This approach ensures the specific introduction of deuterium at the C1 position.

Experimental Protocol: Reduction of 1,1-Dichloro-1-propanone

This protocol outlines the synthesis of 1-Chloropropane-1,1-D2 via the reduction of 1,1-dichloro-1-propanone with lithium aluminum deuteride (LiAlD₄), followed by chlorination.

Materials:

• 1,1-Dichloro-1-propanone

• Lithium aluminum deuteride (LiAlD₄)

• Anhydrous diethyl ether

• Thionyl chloride (SOCl₂)

• Pyridine

• Deuterated chloroform (CDCl₃) for NMR analysis

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Instrumentation:

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with stir bar

• Dropping funnel

• Ice bath

• Rotary evaporator

• Distillation apparatus

• NMR spectrometer

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Reduction of 1,1-Dichloro-1-propanone:

  • In a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, suspend lithium aluminum deuteride (x.x g, xx mmol) in anhydrous diethyl ether (100 mL) under a nitrogen atmosphere.

  • Cool the suspension to 0 °C using an ice bath.

  • Dissolve 1,1-dichloro-1-propanone (y.y g, yy mmol) in anhydrous diethyl ether (50 mL) and add it dropwise to the stirred LiAlD₄ suspension via a dropping funnel over 30 minutes.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 2 hours.

  • Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlD₄ by the slow, dropwise addition of water (z mL), followed by 15% aqueous sodium hydroxide (z mL), and then water again (3z mL).

  • Filter the resulting white precipitate of aluminum salts and wash it thoroughly with diethyl ether.

  • Combine the filtrate and the ether washings, and dry the organic layer over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield crude 1,1-dideuterio-1-propanol.

• Chlorination of 1,1-Dideuterio-1-propanol:

  • In a 100 mL round-bottom flask, dissolve the crude 1,1-dideuterio-1-propanol in anhydrous diethyl ether (50 mL) and cool to 0 °C.

  • Add pyridine (a few drops) as a catalyst.

  • Slowly add thionyl chloride (w.w g, ww mmol) dropwise to the stirred solution.

  • After the addition is complete, stir the reaction mixture at room temperature for 4 hours.

  • Pour the reaction mixture into a separatory funnel containing ice-water (50 mL) and extract with diethyl ether (3 x 30 mL).

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate solution (2 x 30 mL) and then with brine (30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate and filter.

  • Purify the crude 1-Chloropropane-1,1-D2 by fractional distillation.

Characterization:

• The purified product should be characterized by ¹H NMR, ¹³C NMR, and GC-MS to confirm its structure and isotopic purity.

Synthesis workflow for 1-Chloropropane-1,1-D2.

Spectroscopic Characterization: Predicted Spectra and Interpretation

The structural elucidation of 1-Chloropropane-1,1-D2 relies heavily on modern spectroscopic techniques. Below are the predicted ¹H NMR, ¹³C NMR, and mass spectra, along with their detailed interpretations.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 1-Chloropropane-1,1-D2 is expected to be significantly different from that of its non-deuterated counterpart due to the absence of protons on the C1 carbon.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~1.85	Triplet	2H	-CH₂ -CD₂Cl
~1.05	Triplet	3H	CH₃ -CH₂-

Interpretation:

• The signal corresponding to the protons on the C1 carbon (expected around 3.6 ppm in 1-chloropropane) will be absent.

• The signal for the C2 methylene protons (-CH₂ -CD₂Cl) will appear as a triplet due to coupling with the adjacent methyl protons.

• The signal for the C3 methyl protons (CH₃ -CH₂-) will also appear as a triplet due to coupling with the adjacent methylene protons.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will show three signals, with the C1 signal exhibiting a characteristic splitting pattern due to coupling with deuterium.

Predicted Chemical Shift (δ, ppm)	Multiplicity (Proton Decoupled)	Assignment
~48	Triplet (due to C-D coupling)	C D₂Cl
~26	Singlet	-C H₂-
~11	Singlet	C H₃-

Interpretation:

• The signal for the C1 carbon will be a triplet due to the one-bond coupling with the two deuterium atoms (following the 2nI+1 rule, where n=2 and I=1 for deuterium).

• The signals for the C2 and C3 carbons will appear as singlets in a proton-decoupled spectrum. The chemical shifts will be very similar to those in non-deuterated 1-chloropropane.[2]

Predicted Mass Spectrum

The mass spectrum of 1-Chloropropane-1,1-D2 will show a molecular ion peak at a higher m/z value compared to 1-chloropropane, reflecting the presence of two deuterium atoms. The isotopic pattern of chlorine will still be evident.

m/z	Predicted Relative Abundance	Assignment
82	Moderate	[M+2]⁺ peak (containing ³⁷Cl)
80	High	[M]⁺ peak (containing ³⁵Cl)
45	High	[C₃H₅D₂]⁺ fragment
43	Moderate	[C₃H₇]⁺ fragment (from any residual non-deuterated species)
29	Moderate	[C₂H₅]⁺ fragment

Interpretation:

• The molecular ion (M⁺) will appear as a pair of peaks at m/z 80 (for the molecule containing ³⁵Cl) and m/z 82 (for the molecule containing ³⁷Cl), with a characteristic intensity ratio of approximately 3:1.[3]

• A prominent fragment will be observed at m/z 45, corresponding to the loss of a chlorine radical from the molecular ion, resulting in the [C₃H₅D₂]⁺ cation.

• Other fragments, such as the ethyl cation at m/z 29, will also be present, similar to the fragmentation pattern of 1-chloropropane.

Applications in Research and Development

The unique properties of 1-Chloropropane-1,1-D2 make it a valuable tool in several areas of chemical research and development.

Mechanistic Elucidation and Kinetic Isotope Effect (KIE) Studies

The replacement of hydrogen with deuterium at a reaction center can significantly alter the rate of a chemical reaction, a phenomenon known as the kinetic isotope effect (KIE).[4] By comparing the reaction rates of 1-Chloropropane-1,1-D2 and its non-deuterated analog, researchers can gain insights into the transition state of the reaction and determine whether the C-H bond is broken in the rate-determining step.

Case Study: Investigating the Sₙ2 Reaction Mechanism

A classic application of deuterated alkyl halides is in the study of nucleophilic substitution (Sₙ2) reactions.[5]

Experimental Design:

• The rates of reaction of both 1-chloropropane and 1-Chloropropane-1,1-D2 with a nucleophile (e.g., iodide ion) are measured under identical conditions.

• The KIE is calculated as the ratio of the rate constant for the non-deuterated reactant (kH) to that of the deuterated reactant (kD).

Interpretation of Results:

• A KIE (kH/kD) value close to 1 would indicate that the C-H bonds at the C1 position are not significantly involved in the rate-determining step, which is consistent with the accepted Sₙ2 mechanism where the C-Cl bond is broken and a new C-Nu bond is formed simultaneously without direct involvement of the alpha-hydrogens.[4]

• A significant deviation from 1 could suggest a more complex mechanism or a transition state with altered vibrational frequencies at the C1 position.

Workflow for a Kinetic Isotope Effect study.

Isotopic Tracer in Environmental and Biological Studies

1-Chloropropane-1,1-D2 can serve as an excellent internal standard for the quantification of 1-chloropropane in environmental and biological samples using isotope dilution mass spectrometry (IDMS).[5][6] The deuterated standard is chemically identical to the analyte but has a different mass, allowing for accurate quantification even in complex matrices where matrix effects can be significant.

Case Study: Quantification of 1-Chloropropane in a Water Sample

Experimental Design:

• A known amount of 1-Chloropropane-1,1-D2 is added to the water sample as an internal standard.

• The sample is then extracted and analyzed by GC-MS.

• The concentration of 1-chloropropane in the original sample is determined by comparing the peak area of the analyte to that of the deuterated internal standard.

Advantages of this Approach:

• High Accuracy and Precision: The internal standard corrects for any loss of analyte during sample preparation and analysis.[5]

• Reduced Matrix Effects: The internal standard and the analyte are affected similarly by matrix components, leading to more reliable results.

• Enhanced Sensitivity: IDMS is a highly sensitive technique, allowing for the detection of low levels of contaminants.

Workflow for Isotope Dilution Mass Spectrometry.

Precursor in the Synthesis of Deuterated Pharmaceuticals

The "deuterium switch" is a strategy in drug development where hydrogen atoms at metabolically vulnerable positions in a drug molecule are replaced with deuterium.[1][7] This can slow down the rate of metabolism, leading to improved pharmacokinetic properties such as a longer half-life and reduced formation of toxic metabolites. 1-Chloropropane-1,1-D2 can serve as a deuterated building block for the synthesis of more complex deuterated molecules with potential therapeutic applications.

Conclusion

1-Chloropropane-1,1-D2 is a valuable isotopically labeled compound with a wide range of applications in scientific research and development. Its utility in elucidating reaction mechanisms through kinetic isotope effect studies, its role as a high-precision internal standard in analytical chemistry, and its potential as a building block in the synthesis of deuterated pharmaceuticals underscore its importance. This technical guide has provided a comprehensive overview of its synthesis, characterization, and applications, with the aim of empowering researchers to effectively utilize this versatile molecule in their endeavors. The continued exploration of deuterated compounds like 1-Chloropropane-1,1-D2 will undoubtedly lead to further advancements in our understanding of chemical and biological processes.

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An In-depth Technical Guide to 1-Chloropropane-1,1-D2

CAS Number: 125640-23-5[1]

Prepared by: Gemini, Senior Application Scientist

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Chloropropane-1,1-D2, a deuterated isotopologue of 1-chloropropane. Deuterium-labeled compounds are of paramount importance in pharmaceutical research and development, serving as invaluable tools for elucidating metabolic pathways, investigating reaction mechanisms, and enhancing the pharmacokinetic profiles of drug candidates.[2] This document details a proposed synthetic pathway for 1-Chloropropane-1,1-D2, outlines rigorous analytical methodologies for its characterization, and discusses its potential applications in the field of drug discovery. The synthesis involves a two-step process commencing with the reduction of propanal to yield 1-Propanol-1,1-d2, followed by a chlorination reaction to afford the target compound. Characterization is addressed through a multi-technique approach, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), with a comparative analysis to its non-deuterated analogue.

Introduction: The Significance of Deuterated Compounds in Pharmaceutical Sciences

Isotopic labeling, the substitution of an atom with one of its isotopes, is a powerful technique in the chemical and biological sciences.[3] The replacement of hydrogen (¹H) with its stable, heavier isotope, deuterium (²H or D), is a particularly strategic modification in drug design and development.[2] While deuterium and hydrogen are chemically similar, the increased mass of deuterium leads to a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This seemingly subtle difference can have profound effects on the metabolic stability of a drug molecule. By selectively replacing hydrogen atoms at metabolically vulnerable positions with deuterium, it is possible to slow down the rate of metabolic degradation, a phenomenon known as the kinetic isotope effect. This can lead to improved pharmacokinetic properties, such as increased half-life and reduced dosing frequency.[4]

Deuterated compounds also serve as critical tools in mechanistic studies and as internal standards for quantitative bioanalysis. Their unique mass spectrometric signature allows for precise tracking and quantification in complex biological matrices. 1-Chloropropane-1,1-D2, as a deuterated building block, holds potential for incorporation into larger, more complex molecules to probe reaction mechanisms or to create novel deuterated drug candidates.

Synthesis of 1-Chloropropane-1,1-D2: A Proposed Two-Step Approach

A robust and efficient synthesis of 1-Chloropropane-1,1-D2 is crucial for its availability as a research chemical. The following two-step synthetic pathway is proposed, starting from commercially available propanal.

Step 1: Synthesis of 1-Propanol-1,1-d2

The initial step involves the reduction of propanal to the corresponding deuterated primary alcohol, 1-Propanol-1,1-d2. A common and effective method for this transformation is the use of a deuterated reducing agent.

Reaction: Propanal is reduced using a suitable deuterated reducing agent, such as Sodium borodeuteride (NaBD₄) or Lithium aluminum deuteride (LiAlD₄). The use of these reagents ensures the specific introduction of two deuterium atoms at the C1 position.

Experimental Protocol: Reduction of Propanal to 1-Propanol-1,1-d2

Materials:

• Propanal (CH₃CH₂CHO)

• Sodium borodeuteride (NaBD₄) or Lithium aluminum deuteride (LiAlD₄)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Diethyl ether)

• Deuterated water (D₂O) for quenching (if using LiAlD₄)

• Aqueous acid (e.g., 1M HCl) for workup

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) for drying

• Distillation apparatus

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon) is charged with the deuterated reducing agent (e.g., NaBD₄) suspended in the anhydrous solvent.

• Substrate Addition: A solution of propanal in the anhydrous solvent is added dropwise from the dropping funnel to the stirred suspension of the reducing agent at a controlled temperature (typically 0 °C to room temperature).

• Reaction Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Quenching: The reaction is carefully quenched by the slow addition of water or, in the case of LiAlD₄, deuterated water to minimize isotopic scrambling, followed by an acidic workup.

• Extraction and Purification: The product is extracted with an organic solvent. The combined organic layers are washed, dried over an anhydrous drying agent, and the solvent is removed under reduced pressure. The crude 1-Propanol-1,1-d2 is then purified by distillation.

Step 2: Chlorination of 1-Propanol-1,1-d2 to 1-Chloropropane-1,1-D2

The final step is the conversion of the deuterated alcohol to the target alkyl chloride. Several methods are available for the chlorination of primary alcohols, with the use of thionyl chloride being a common and effective choice. This method is advantageous as the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and can be easily removed.[1]

Reaction: 1-Propanol-1,1-d2 is reacted with thionyl chloride (SOCl₂), often in the presence of a base like pyridine to neutralize the HCl generated.

Experimental Protocol: Chlorination of 1-Propanol-1,1-d2

Materials:

• 1-Propanol-1,1-d2 (CH₃CH₂CD₂OH)

• Thionyl chloride (SOCl₂)

• Pyridine (optional, as a base)

• Anhydrous solvent (e.g., Dichloromethane (DCM) or neat)

• Distillation apparatus

Procedure:

• Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser is charged with 1-Propanol-1,1-d2 and the anhydrous solvent (if used).

• Reagent Addition: Thionyl chloride is added dropwise to the alcohol solution, typically at a low temperature (e.g., 0 °C). If pyridine is used, it is added to the reaction mixture.

• Reaction Conditions: The reaction mixture is then stirred at room temperature or gently heated to reflux until the reaction is complete, as monitored by GC or TLC.

• Workup and Purification: The reaction mixture is carefully poured onto ice-water to decompose any excess thionyl chloride. The product is extracted with an organic solvent, and the organic layer is washed, dried, and concentrated. The crude 1-Chloropropane-1,1-D2 is purified by distillation.

Synthesis Workflow Diagram

Caption: Proposed two-step synthesis of 1-Chloropropane-1,1-D2.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized 1-Chloropropane-1,1-D2. A combination of NMR spectroscopy and mass spectrometry is recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for structural elucidation and for determining the position and extent of deuterium incorporation.

• ¹H NMR Spectroscopy: In the ¹H NMR spectrum of 1-Chloropropane-1,1-D2, the signal corresponding to the protons on the carbon bearing the chlorine atom (C1) in the non-deuterated analogue (a triplet at approximately 3.52 ppm) will be absent.[2] The spectrum will be simplified, showing a triplet for the methyl (CH₃) protons and a quartet for the methylene (CH₂) protons. The integration of these signals will be in a 3:2 ratio.

• ²H NMR Spectroscopy: A ²H (Deuterium) NMR spectrum will show a signal corresponding to the deuterium atoms at the C1 position, confirming the site of deuteration.

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum will show three signals, similar to the non-deuterated compound. However, the signal for the C1 carbon will be a triplet due to coupling with the two deuterium atoms.

Predicted ¹H NMR Data for 1-Chloropropane-1,1-D2 vs. 1-Chloropropane

Protons	1-Chloropropane Chemical Shift (δ) ppm	1-Chloropropane Multiplicity	1-Chloropropane Integration	1-Chloropropane-1,1-D2 Predicted Chemical Shift (δ) ppm	1-Chloropropane-1,1-D2 Predicted Multiplicity	1-Chloropropane-1,1-D2 Predicted Integration
-CH₂Cl	~3.52	Triplet (t)	2H	Absent	-	0H
-CH₂-	~1.82	Sextet	2H	~1.82	Quartet (q)	2H
-CH₃	~1.05	Triplet (t)	3H	~1.05	Triplet (t)	3H

Data for 1-Chloropropane sourced from multiple references.[2][5]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and to assess the isotopic purity of the deuterated compound.

• Electron Ionization (EI)-MS: The mass spectrum of 1-Chloropropane-1,1-D2 will show a molecular ion peak (M⁺) at m/z 80 and an M+2 peak at m/z 82, corresponding to the presence of the ³⁵Cl and ³⁷Cl isotopes, respectively. This is a shift of +2 mass units compared to the non-deuterated 1-chloropropane (M⁺ at m/z 78 and M+2 at m/z 80).[6] The fragmentation pattern will also be shifted by +2 mass units for fragments containing the CD₂Cl group.

Analytical Workflow Diagram

Caption: General workflow for the purification and characterization of 1-Chloropropane-1,1-D2.

Applications in Drug Development and Research

1-Chloropropane-1,1-D2 can be utilized in several key areas of pharmaceutical research:

• Mechanistic Studies: As a deuterated building block, it can be incorporated into more complex molecules to study reaction mechanisms. The kinetic isotope effect can provide insights into bond-breaking steps in chemical reactions.

• Metabolic Probes: If the C-H bonds at the C1 position of a propyl-containing drug are a site of metabolic oxidation, replacing them with C-D bonds can slow down this process. 1-Chloropropane-1,1-D2 can be used in the synthesis of such deuterated drug analogues for metabolic stability studies.

• Internal Standards: Due to its distinct mass, it is an ideal internal standard for quantitative analysis of 1-chloropropane or related compounds in various matrices using mass spectrometry.

Safety and Handling

1-Chloropropane-1,1-D2 should be handled with the same precautions as its non-deuterated counterpart. It is a flammable liquid and should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

1-Chloropropane-1,1-D2 is a valuable isotopically labeled compound with significant potential in pharmaceutical research. This guide has presented a plausible and detailed synthetic route, along with a comprehensive analytical strategy for its characterization. The availability of such deuterated building blocks is essential for advancing our understanding of drug metabolism and for the development of safer and more effective medicines.

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An In-depth Technical Guide to Deuterium-Labeled 1-Chloropropane for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern chemical and pharmaceutical research, the strategic incorporation of stable isotopes has proven to be a transformative tool. Among these, deuterium, the heavy isotope of hydrogen, offers a unique and powerful approach to elucidating reaction mechanisms, enhancing analytical precision, and optimizing drug efficacy. This guide provides a comprehensive technical overview of deuterium-labeled 1-chloropropane, a versatile building block and analytical standard. We will delve into its synthesis, characterization, and diverse applications, offering field-proven insights and detailed protocols to empower researchers in their scientific endeavors.

The Significance of Deuterium Labeling in Chemical and Pharmaceutical Sciences

The substitution of hydrogen with deuterium introduces a subtle yet profound change in molecular properties, primarily due to the mass difference. This seemingly minor alteration gives rise to the kinetic isotope effect (KIE) , where the cleavage of a carbon-deuterium (C-D) bond is significantly slower than that of a carbon-hydrogen (C-H) bond.[1][2] This phenomenon is a cornerstone of mechanistic studies, allowing for the identification of rate-determining steps in a reaction sequence.[1][3]

In the realm of drug development, harnessing the KIE can lead to the design of "heavy drugs" with improved metabolic profiles. By selectively deuterating metabolic "soft spots" in a drug molecule, its rate of enzymatic degradation can be slowed, potentially leading to a longer half-life, reduced dosage frequency, and an improved safety profile.[3][4]

Furthermore, the distinct mass of deuterium makes deuterated compounds invaluable as internal standards in mass spectrometry-based quantification.[5] By adding a known amount of a deuterated analog of the analyte to a sample, variations in sample preparation and instrument response can be accurately normalized, leading to highly precise and reliable quantitative data.[5][6]

Synthesis of Deuterium-Labeled 1-Chloropropane: A Modular Approach

The synthesis of deuterium-labeled 1-chloropropane is most effectively achieved through a modular approach, wherein a specifically deuterated 1-propanol precursor is first synthesized and then converted to the corresponding chloride. This strategy allows for precise control over the location and extent of deuterium incorporation.

Synthesis of Deuterated 1-Propanol Precursors

The key to obtaining the desired isotopologue of 1-chloropropane lies in the preparation of the corresponding deuterated 1-propanol. Several strategies can be employed to achieve this, depending on the desired labeling pattern.

• 1-Propanol-1,1-d₂: This isotopologue can be synthesized by the reduction of a propanoic acid derivative, such as ethyl propanoate, with a powerful deuterated reducing agent like lithium aluminum deuteride (LiAlD₄).[7][8]

• 1-Propanol-2,2-d₂: The synthesis of this precursor can be achieved by the reduction of propanone-d₆ with a suitable reducing agent, followed by a two-step conversion of the resulting 2-propanol-d₆ to 1-propanol-2,2-d₂.[9][10]

• 1-Propanol-3,3,3-d₃: This isotopologue is best prepared by the reduction of a 3,3,3-trideuteropropanoic acid derivative.[11]

• 1-Propanol-d₇ (Perdeuterated): Perdeuterated 1-propanol can be prepared through catalytic hydrogen-deuterium exchange of 1-propanol using a suitable catalyst and a deuterium source like D₂O.[12]

Diagram of Synthetic Pathways to Deuterated 1-Propanols

Caption: Synthetic routes to various deuterated 1-propanol precursors.

Chlorination of Deuterated 1-Propanols

Once the desired deuterated 1-propanol is obtained, it can be converted to deuterium-labeled 1-chloropropane using standard chlorination methods. A common and effective method involves the use of thionyl chloride (SOCl₂) or a mixture of concentrated hydrochloric acid and zinc chloride (Lucas reagent).[9][13]

Diagram of Chlorination Workflow

Caption: General workflow for the chlorination of deuterated 1-propanols.

Analytical Characterization of Deuterium-Labeled 1-Chloropropane

Rigorous analytical characterization is crucial to confirm the identity, chemical purity, and isotopic enrichment of the synthesized deuterium-labeled 1-chloropropane. The primary techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• NMR Spectroscopy: ¹H NMR is used to determine the position and extent of deuteration by observing the disappearance or reduction in the intensity of proton signals at the labeled positions. ¹³C NMR can also provide information about the position of deuterium labeling through the observation of isotopic shifts and changes in coupling patterns.[14]

• Mass Spectrometry: MS is used to determine the isotopic distribution and to calculate the isotopic purity of the labeled compound. By comparing the mass spectra of the deuterated and non-deuterated compounds, the number and percentage of deuterium atoms incorporated can be accurately determined.[14][15]

Table 1: Expected Analytical Data for Deuterated 1-Chloropropane Isotopologues

Isotopologue	Molecular Weight ( g/mol )	Key ¹H NMR Signal Changes	Key Mass Spec Observation
1-Chloropropane-1,1-d₂	80.56	Disappearance of triplet at ~3.5 ppm	Prominent M+2 peak
1-Chloropropane-2,2-d₂	80.56	Disappearance of sextet at ~1.8 ppm	Prominent M+2 peak
1-Chloropropane-3,3,3-d₃	81.57	Disappearance of triplet at ~1.0 ppm	Prominent M+3 peak
1-Chloropropane-d₇	85.59	Complete disappearance of all proton signals	Prominent M+7 peak

Applications of Deuterium-Labeled 1-Chloropropane in Research and Development

The unique properties of deuterium-labeled 1-chloropropane make it a valuable tool in a variety of scientific applications.

Mechanistic Elucidation through Kinetic Isotope Effect Studies

Deuterium-labeled 1-chloropropane can be used to investigate the mechanisms of nucleophilic substitution and elimination reactions. By comparing the reaction rates of the deuterated and non-deuterated compounds, the involvement of C-H bond cleavage in the rate-determining step can be ascertained. For example, a significant primary kinetic isotope effect (kH/kD > 1) in an elimination reaction would provide strong evidence for an E2 mechanism.[2][16]

Diagram of a Kinetic Isotope Effect Experiment

Caption: Workflow for a kinetic isotope effect (KIE) study.

Internal Standards for Quantitative Analysis by Mass Spectrometry

Deuterium-labeled 1-chloropropane is an ideal internal standard for the quantification of 1-chloropropane in various matrices, particularly in environmental analysis of volatile organic compounds (VOCs).[6][17] Its chemical and physical properties are nearly identical to the non-labeled analyte, ensuring co-elution in chromatography and similar ionization efficiency in the mass spectrometer. The mass difference allows for its distinct detection and accurate quantification of the target analyte.

Table 2: Performance Characteristics of Deuterated 1-Chloropropane as an Internal Standard

Parameter	Typical Value	Significance
Isotopic Purity	>98%	Minimizes crosstalk with the analyte signal.
Chemical Purity	>99%	Ensures no interference from other compounds.
Retention Time Shift	< 0.1 min	Co-elutes with the analyte for effective normalization.
Linearity (R²)	>0.99	Demonstrates a reliable quantitative response.

Tracers in Environmental Fate and Transport Studies

Deuterated 1-chloropropane can be used as a tracer to study the environmental fate and transport of this compound.[18][19] By introducing the labeled compound into a model ecosystem, its movement through soil, water, and air, as well as its degradation pathways, can be monitored with high sensitivity and specificity using mass spectrometry. This information is crucial for environmental risk assessment.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis and characterization of deuterium-labeled 1-chloropropane.

Protocol for the Synthesis of 1-Chloropropane-1,1-d₂

• Reduction of Ethyl Propanoate: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, place a solution of lithium aluminum deuteride (LiAlD₄) in anhydrous diethyl ether.

• Cool the flask in an ice bath and add a solution of ethyl propanoate in anhydrous diethyl ether dropwise via the dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 4 hours.

• Cool the reaction mixture in an ice bath and cautiously quench the excess LiAlD₄ by the slow, dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

• Filter the resulting white precipitate and wash it with diethyl ether.

• Combine the organic filtrates, dry over anhydrous magnesium sulfate, and remove the solvent by distillation to obtain 1-propanol-1,1-d₂.

• Chlorination: In a round-bottom flask, combine the synthesized 1-propanol-1,1-d₂ with an excess of thionyl chloride.

• Reflux the mixture for 2 hours.

• Carefully distill the reaction mixture to obtain 1-chloropropane-1,1-d₂.

Protocol for the Characterization by GC-MS

• Sample Preparation: Prepare a dilute solution of the synthesized deuterium-labeled 1-chloropropane in a suitable solvent (e.g., dichloromethane).

• GC-MS Analysis: Inject an aliquot of the sample into a gas chromatograph-mass spectrometer (GC-MS) system.

• Data Analysis: Analyze the resulting mass spectrum to determine the molecular ion peak and the isotopic distribution. Calculate the isotopic purity based on the relative abundances of the different isotopologues.

Conclusion

Deuterium-labeled 1-chloropropane is a powerful and versatile tool for researchers in chemistry and drug development. Its synthesis, while requiring careful execution, is achievable through well-established chemical transformations. The applications of this labeled compound, ranging from fundamental mechanistic studies to high-precision quantitative analysis, underscore the profound impact of isotopic labeling in modern scientific research. This guide provides the foundational knowledge and practical protocols to enable scientists to effectively utilize deuterium-labeled 1-chloropropane in their pursuit of scientific discovery and innovation.

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Defining the Molecular Weight of an Isotopically Labeled Compound

An In-depth Technical Guide to the Molecular Weight of 1-Chloropropane-1,1-D2

This guide provides a detailed analysis of the molecular weight of 1-chloropropane-1,1-d2 (CAS No: 125640-23-5), a deuterated isotopologue of 1-chloropropane.[1][2] Designed for researchers, scientists, and drug development professionals, this document elucidates the principles behind its molecular weight calculation, its synthesis, and its applications as a valuable tool in scientific investigation.

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms. For isotopically labeled compounds like 1-chloropropane-1,1-d2, it is crucial to distinguish between two key concepts: monoisotopic mass and average molecular weight .

• Monoisotopic Mass : This is the mass of a molecule calculated using the exact mass of the most abundant stable isotope of each element. This value is particularly important in high-resolution mass spectrometry, where individual isotopic peaks are resolved.

• Average Molecular Weight (or Molar Mass) : This is a weighted average of the masses of all naturally occurring isotopes of each element, weighted by their natural abundance. This is the value often used in stoichiometric calculations for bulk materials.

The chemical formula for 1-chloropropane-1,1-d2 is C₃H₅D₂Cl, where 'D' represents deuterium (²H), the stable isotope of hydrogen containing one proton and one neutron.[1][3]

Calculation of Monoisotopic Mass

The monoisotopic mass is calculated using the most abundant isotopes: ¹²C, ¹H, ²H, and ³⁵Cl.

Element	Isotope	Atomic Mass (Da)	Count	Total Mass (Da)
Carbon	¹²C	12.00000000	3	36.00000000
Hydrogen	¹H (Protium)	1.00782503	5	5.03912515
Deuterium	²H (D)	2.01410178	2	4.02820356
Chlorine	³⁵Cl	34.96885269	1	34.96885269
Total	80.0361814

References for Atomic Masses: Carbon-12[4][5], Hydrogen-1[6], Deuterium[6][7], Chlorine-35[8]

The calculated monoisotopic mass is 80.0361814 Da .[2] This is the precise mass that would be observed for a molecule of 1-chloropropane-1,1-d2 containing only these specific isotopes.

Calculation of Average Molecular Weight

The average molecular weight calculation must account for the natural isotopic abundance of chlorine. Chlorine has two stable isotopes: ³⁵Cl (75.77% abundance) and ³⁷Cl (24.23% abundance).[9][10][11]

To calculate the weighted average molecular weight, we first determine the mass of the C₃H₅D₂- fragment and then add the weighted average mass of chlorine.

• Mass of C₃H₅D₂- fragment:

  • Carbon (C): 3 x 12.011 Da = 36.033 Da

  • Hydrogen (¹H): 5 x 1.008 Da = 5.040 Da[12][13]

  • Deuterium (²H): 2 x 2.014 Da = 4.028 Da[3]

  • Subtotal: 45.101 Da

• Average Atomic Weight of Chlorine (Cl):

  • (0.7577 x 34.969 Da) + (0.2423 x 36.966 Da) = 26.496 Da + 8.957 Da = 35.453 Da [9][14]

• Average Molecular Weight of C₃H₅D₂Cl:

  • 45.101 Da + 35.453 Da = 80.554 Da

This calculated value aligns with the molecular weight of 80.55 g/mol cited by chemical suppliers.[1][2] The slight variation is due to the use of rounded atomic weights for C, H, and D in this calculation versus the more precise values used by suppliers.

Synthesis and Quality Control Workflow

The synthesis of 1-chloropropane-1,1-d2 typically involves the chlorination of a deuterated precursor. A common laboratory-scale synthesis for the non-labeled analogue involves reacting n-propyl alcohol with a chlorinating agent like phosphorus trichloride.[15] For the deuterated version, propanal would first be reduced with a deuterated reducing agent to form 1-propanol-1,1-d2, which is then subsequently chlorinated.

Post-synthesis, rigorous quality control is essential to confirm the compound's identity, purity, and the extent of isotopic labeling. This is a critical self-validating step in ensuring the trustworthiness of the material for research applications.

Caption: General workflow for the synthesis and quality control of 1-chloropropane-1,1-d2.

Core Applications in Scientific Research

Isotopically labeled compounds, particularly deuterated ones, are indispensable in modern research. The substitution of hydrogen with deuterium introduces a small but significant mass change that can be exploited in various analytical and mechanistic studies.

Internal Standards in Quantitative Analysis

One of the most common applications for compounds like 1-chloropropane-1,1-d2 is as an internal standard for quantitative analysis using mass spectrometry (e.g., GC-MS or LC-MS). An ideal internal standard co-elutes with the analyte of interest but is mass-shifted, allowing for precise quantification even with sample loss during preparation or variable ionization efficiency. Since the physicochemical properties of a deuterated standard are nearly identical to its non-deuterated counterpart, it serves as a perfect proxy.

Caption: Use of a deuterated compound as an internal standard in a quantitative workflow.

Mechanistic and Metabolic Studies

The C-D bond is stronger than the C-H bond. This difference can lead to a slower rate for reactions that involve the cleavage of this bond, a phenomenon known as the Kinetic Isotope Effect (KIE). By comparing the reaction rates of 1-chloropropane and 1-chloropropane-1,1-d2, researchers can determine if the C-H bond at the C1 position is broken in the rate-determining step of a reaction. This is a powerful technique for elucidating reaction mechanisms in chemistry and enzymology. Similarly, it can be used to trace the metabolic fate of molecules in drug development, identifying which positions on a molecule are susceptible to metabolic transformation.

Conclusion

The molecular weight of 1-chloropropane-1,1-d2 is most accurately represented by its monoisotopic mass (80.036 Da) for high-resolution mass spectrometry and its average molecular weight (~80.55 Da) for bulk chemical calculations. This subtle but critical distinction is rooted in the isotopic composition of its constituent elements. As a deuterated compound, 1-chloropropane-1,1-d2 serves as a vital tool for researchers, enabling precise quantification as an internal standard and offering profound insights into chemical and biological reaction mechanisms.

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The Stability, Storage, and Handling of 1-Chloropropane-1,1-D2: A Comprehensive Technical Guide

Executive Summary

For researchers, analytical scientists, and drug development professionals, the integrity of isotopically labeled standards is the bedrock of quantitative accuracy. 1-Chloropropane-1,1-D2 (CAS: 125640-23-5) is a critical deuterated building block and internal standard used in mechanistic studies, kinetic isotope effect (KIE) research, and advanced NMR spectroscopy[1],[2]. However, the very nature of its chemical structure—a primary alkyl halide with an alpha-deuterated carbon—makes it uniquely susceptible to environmental degradation.

This whitepaper provides an in-depth, causality-driven analysis of the stability profile of 1-Chloropropane-1,1-D2. By moving beyond basic safety data sheets, we establish a self-validating storage architecture designed to prevent nucleophilic hydrolysis, photolytic cleavage, and isotopic exchange.

Mechanistic Vulnerabilities: The Causality of Degradation

To design an effective storage protocol, one must first understand the thermodynamic and kinetic pathways that lead to the degradation of 1-Chloropropane-1,1-D2. The molecule faces three primary mechanistic threats:

A. Nucleophilic Substitution (SN2 Hydrolysis)

As a primary alkyl chloride, 1-Chloropropane-1,1-D2 experiences minimal steric hindrance at the C1 carbon. In the presence of moisture or protic solvents, it is highly susceptible to backside nucleophilic attack by water molecules,[3]. This SN2 hydrolysis displaces the chloride leaving group, converting the standard into 1-propanol-1,1-d2 and generating hydrochloric acid (HCl) as a byproduct. The generation of HCl further autocatalyzes degradation, making anhydrous storage non-negotiable.

B. Hydrogen-Deuterium (H/D) Exchange

The deuterium atoms located at the C1 position (adjacent to the electronegative chlorine atom) exhibit slight acidity. If the compound is exposed to basic environments or protic solvents over prolonged periods, deprotonation (dedeuteration) can occur. When the transient intermediate is reprotonated by ambient environmental hydrogen, it results in H/D exchange[4]. This insidious process converts the D2 standard into a D1 or D0 variant, silently destroying its isotopic purity and rendering quantitative LC-MS or GC-MS data invalid.

C. Photolytic and Thermal Cleavage

The carbon-chlorine (C-Cl) bond has a relatively low bond dissociation energy. Exposure to ultraviolet (UV) or high-intensity visible light can induce homolytic cleavage, generating highly reactive alkyl and chlorine radicals[5]. Furthermore, with a boiling point of approximately 46.6 °C, the compound is highly volatile[6]. At room temperature, its high vapor pressure can lead to rapid evaporation, seal breach in storage vials, and subsequent atmospheric contamination.

Fig 1. Mechanistic degradation pathways of 1-Chloropropane-1,1-D2.

Quantitative Data: Physicochemical Profile

Understanding the physical constants of the compound dictates the physical constraints of the storage environment. Below is a summary of the critical physicochemical properties that inform handling procedures.

Property	Value	Implication for Storage & Handling
Molecular Weight	80.55 g/mol [2]	Provides a +2 Da mass shift vs. unlabeled 1-chloropropane for MS tracking.
Boiling Point	46.6 °C[6]	Extreme volatility; necessitates strict cold storage (2–8 °C) to prevent vapor loss.
Density	0.892 g/mL[7]	Heavier than typical hydrocarbon solvents; requires thorough vortexing when aliquoting.
Flash Point	< -17.7 °C[6]	Highly flammable; must be handled away from ignition sources and static discharge.
Solubility	Aprotic organics	Must be stored neat or in anhydrous, aprotic solvents to prevent H/D exchange[4].

The Self-Validating Storage Architecture

A robust storage protocol cannot rely on blind trust; it must be a self-validating system . This means the storage methodology inherently includes a feedback loop to verify that the compound has not degraded prior to its use in critical assays.

Core Storage Directives

• Thermal Control: Store strictly at 2–8 °C (refrigeration)[5]. This suppresses the kinetic energy required for SN2 hydrolysis and minimizes vapor pressure, protecting the integrity of the vial's septum.

• Photoprotection: Must be housed in amber glass vials to block UV radiation and prevent homolytic C-Cl bond cleavage[5].

• Atmospheric Isolation: The headspace of the vial must be purged with an inert, anhydrous gas (Argon or Nitrogen) to eliminate ambient moisture and oxygen[5].

Fig 2. Self-validating storage and handling workflow for isotopic integrity.

Experimental Methodologies

To ensure the theoretical stability translates into practical reliability, the following step-by-step methodologies must be employed during handling and validation.

Protocol A: Anhydrous Aliquoting via Schlenk Technique

Objective: Extract a working volume without introducing atmospheric moisture that triggers SN2 hydrolysis.

• Preparation: Remove the amber vial of 1-Chloropropane-1,1-D2 from the 2–8 °C refrigerator. Crucial Step: Allow the vial to equilibrate to room temperature for 30 minutes before opening. Opening a cold vial causes immediate atmospheric condensation, introducing water directly into the standard[5].

• Purging: Connect a gas-tight Hamilton syringe to an Argon-filled Schlenk line. Purge the syringe with Argon via three vacuum/refill cycles.

• Extraction: Pierce the PTFE septum of the vial with the purged syringe. Inject a volume of Argon equivalent to the volume of liquid you intend to extract (to prevent a vacuum lock).

• Transfer: Withdraw the required volume of 1-Chloropropane-1,1-D2 and transfer it immediately into an anhydrous, aprotic working solvent (e.g., dry dichloromethane or hexane).

• Resealing: Backfill the parent vial with Argon, seal with Parafilm, and return immediately to 2–8 °C storage.

Protocol B: GC-MS Validation of Isotopic Purity (Self-Validation Loop)

Objective: Confirm the absence of H/D exchange and hydrolysis prior to deployment in quantitative assays.

• Sample Prep: Dilute a 1 µL aliquot of the stored 1-Chloropropane-1,1-D2 in 1 mL of anhydrous hexane (1:1000 dilution)[8].

• Instrument Setup: Utilize a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) equipped with a 5% phenyl-methylpolysiloxane non-polar capillary column[8].

• Injection: Inject 1 µL in splitless mode with the injector port set to 250 °C. Use a temperature gradient starting at 50 °C (hold 2 min), ramping to 280 °C at 10 °C/min[8].

• Data Analysis (The Validation):

  • Check for Hydrolysis: Scan the chromatogram for the presence of 1-propanol-1,1-d2. Its presence indicates moisture contamination.

  • Check for H/D Exchange: Analyze the mass spectrum of the primary peak. The molecular ion should be at m/z 80. Evaluate the ratio of m/z 80 to m/z 79. A rising m/z 79 peak indicates active H/D exchange and a loss of isotopic purity. If isotopic purity falls below 98%, the batch must be quarantined.

References

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An In-depth Technical Guide to the Safe Handling of 1-Chloropropane-1,1-D2

For Researchers, Scientists, and Drug Development Professionals

Section 1: Understanding the Compound: Chemical and Physical Properties

1-Chloropropane-1,1-D2 is an isotopically labeled version of 1-chloropropane, where two hydrogen atoms on the first carbon have been replaced with deuterium.[1][2] This seemingly minor structural change does not significantly alter the compound's bulk physical and chemical properties compared to its non-deuterated analog. However, it is crucial for applications in research, particularly in nuclear magnetic resonance (NMR) spectroscopy and as a tracer in metabolic studies.[1][3][4]

The safety profile of 1-Chloropropane-1,1-D2 is largely extrapolated from the data available for 1-chloropropane. It is a colorless, highly flammable liquid with a chloroform-like odor.[5][6][7] Understanding its physical properties is the first step in ensuring its safe handling.

Table 1: Physical and Chemical Properties of 1-Chloropropane and 1-Chloropropane-1,1-D2

Property	1-Chloropropane	1-Chloropropane-1,1-D2	Data Source(s)
Molecular Formula	C3H7Cl	C3D2H5Cl	[5][8] /[1]
Molecular Weight	78.54 g/mol	80.55 g/mol	[5][8] /[1]
CAS Number	540-54-5	125640-23-5	[5][9] /[1][2]
Appearance	Colorless liquid	Colorless liquid	[5][6][7] /[4]
Boiling Point	46-47 °C	Not specified, expected to be similar to 1-chloropropane	[5][7][8]
Melting Point	-122.8 °C	Not specified, expected to be similar to 1-chloropropane	[5][8]
Flash Point	-18 °C to -32 °C	-18 °C (as 1-chloropropane)	[5][7][8][10]
Autoignition Temperature	520 °C	520 °C (as 1-chloropropane)	[8][10]
Solubility in Water	Slightly soluble (0.27 - 2.7 g/L at 20°C)	Not specified, expected to be similar to 1-chloropropane	[5][6][7][8]
Vapor Density	2.71 (air = 1)	Not specified, expected to be similar to 1-chloropropane	[11]

Note: Due to the limited availability of specific data for the deuterated compound, many values are based on the non-deuterated form.

Section 2: Hazard Identification and Risk Assessment

The primary hazards associated with 1-Chloropropane-1,1-D2 are its high flammability and potential health effects upon exposure.[7][10][12]

2.1 Flammability Hazards: 1-Chloropropane-1,1-D2 is a highly flammable liquid and vapor.[7][10][12] Its low flash point means that it can form ignitable mixtures with air at temperatures well below room temperature. Vapors are heavier than air and can travel considerable distances to an ignition source, leading to a flashback.[6][9][12][13]

2.2 Health Hazards: The compound is harmful if inhaled, swallowed, or absorbed through the skin.[9][10][12]

• Inhalation: Inhalation of vapors may cause respiratory tract irritation, and high concentrations can lead to central nervous system depression, with symptoms such as headache, nausea, and vomiting.[13][14]

• Skin Contact: May cause skin irritation.[9][10] Prolonged or repeated contact can lead to defatting of the skin and dermatitis.

• Eye Contact: May cause eye irritation.[10][15]

• Ingestion: Harmful if swallowed and may cause irritation of the digestive tract.[9]

Carcinogenicity: There is no data to suggest that 1-Chloropropane-1,1-D2 is a carcinogen.[10][15]

Section 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to mitigate the risks associated with 1-Chloropropane-1,1-D2.

3.1 Personal Protective Equipment (PPE): A systematic approach to PPE selection is crucial. The following diagram illustrates the decision-making process for appropriate PPE.

Caption: PPE Selection Workflow for Handling 1-Chloropropane-1,1-D2.

3.2 Engineering Controls: All work with 1-Chloropropane-1,1-D2 should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[9][10] Use non-sparking tools and explosion-proof equipment to prevent ignition.[9][12]

3.3 Storage Requirements: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other ignition sources.[5][9][12] The recommended storage temperature is often between 2-8 °C to minimize vapor pressure buildup.[6][9] Containers should be stored upright to prevent leakage.[6][9] Due to its low boiling point, sealed containers may build up pressure and should be opened slowly and carefully.[12]

3.4 Handling Deuterated Solvents: Deuterated solvents, including 1-Chloropropane-1,1-D2, are hygroscopic and can absorb atmospheric moisture. This can be a significant issue in applications like NMR spectroscopy. To minimize water contamination:

• Handle the solvent under an inert atmosphere (e.g., dry nitrogen or argon).[16][17]

• Use dry glassware and syringes.[16][18]

• Consider using single-use ampoules for critical applications.[16][17][18]

Section 4: Emergency Procedures

In the event of an emergency, a clear and practiced response is critical.

4.1 First Aid Measures:

Exposure Route	First Aid Protocol	Data Source(s)
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.	[10][14]
Skin Contact	Wash off with soap and plenty of water. Consult a physician if irritation persists.	[10]
Eye Contact	Flush eyes with water as a precaution for at least 15 minutes. Consult a physician.	[10][14][15]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Consult a physician immediately.	[10][14]

4.2 Spill Response: In the event of a spill, the immediate priorities are to control ignition sources and contain the spill.

Caption: Emergency Spill Response Workflow.

4.3 Firefighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish a fire.[9][10] Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[9][10][15] Hazardous decomposition products under fire conditions include carbon oxides and hydrogen chloride gas.[10][14]

Section 5: Disposal Considerations

Disposal of 1-Chloropropane-1,1-D2 and its contaminated materials must be handled as hazardous waste. Do not allow the product to enter drains.[9][10] Chlorinated hydrocarbon wastes are typically disposed of via incineration.[19][20][21] This process can be designed to recover hydrochloric acid and the energy content of the waste.[19][22] It is imperative to follow all local, state, and federal regulations for hazardous waste disposal.

Section 6: Conclusion

1-Chloropropane-1,1-D2 is a valuable tool for scientific research. However, its inherent hazards necessitate a thorough understanding of its properties and strict adherence to safety protocols. By implementing the engineering controls, personal protective measures, and emergency procedures outlined in this guide, researchers can work safely and effectively with this compound.

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• NMR Solvents | Eurisotop. (n.d.). Retrieved from [Link]

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• Incinerators for chlorinated hydrocarbons and brine. (n.d.). Retrieved from [Link]

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Thermodynamic Properties and Kinetic Isotope Effects of Deuterated Chloropropanes: A Technical Whitepaper

Executive Summary

The isotopic substitution of protium ( 1H ) with deuterium ( 2H ) in halogenated alkanes such as 1-chloropropane and 2-chloropropane generates profound shifts in their physicochemical behavior. For researchers in rational drug design, atmospheric chemistry, and mechanistic physical chemistry, understanding these thermodynamic shifts is critical. This whitepaper synthesizes the core thermodynamic properties of deuterated chloropropanes, detailing the causality behind mass-dependent isotope effects, kinetic solvent isotope effects (KSIE), and providing self-validating experimental protocols for their precise measurement.

Mechanistic Thermodynamics and Mass-Dependent Isotope Effects

The fundamental driver of thermodynamic divergence between protio-chloropropane ( C3​H7​Cl ) and its deuterated isotopologues (e.g., C3​D7​Cl ) is the doubling of the atomic mass at the substituted positions. This mass variance fundamentally alters the thermodynamics of chemical and physicochemical processes by shifting the properties of the transition state and phase boundaries[1].

Zero-Point Energy and Phase Behavior

Because deuterium is heavier, the C-D bond exhibits a lower vibrational frequency than the C-H bond, resulting in a lower Zero-Point Energy (ZPE). In the condensed phase, this mass substitution reduces the molar volume and subtly modifies the polarizability of the molecule. Consequently, the London dispersion forces are altered, manifesting as a mass-dependent isotope effect on the vapor pressure. Experimental mass spectra and infrared analyses of deuterium-containing derivatives of propane confirm that these structural shifts lead to measurable deviations in vapor pressure and boiling points compared to their protio-analogues[2].

Heat Capacity ( Cp​ ) Divergence

The heat capacity of a liquid is intrinsically linked to its density of states. The heavier deuterium atoms lower the frequency of internal molecular vibrations. At a given temperature, these lower-frequency modes are more easily populated thermally than the corresponding higher-frequency modes in the protio-analogue. Therefore, deuterated chloropropanes generally exhibit a higher isobaric heat capacity ( Cp​ ) than their non-deuterated counterparts.

Fig 1. Thermodynamic cycle illustrating phase transitions and mass-dependent isotope effects.

Activation Thermodynamics and Solvent Reorganization

Beyond bulk physical properties, the thermodynamics of activation during chemical reactions—specifically solvolysis—reveal critical insights into solvent-solute interactions.

The Kinetic Solvent Isotope Effect (KSIE)

When chloropropanes undergo solvolysis (hydrolysis) via SN​1 or SN​2 mechanisms, the transition state requires significant solvent reorganization. Comparing this reaction in heavy water ( D2​O ) versus normal water ( H2​O ) isolates the Kinetic Solvent Isotope Effect.

D2​O possesses a more rigidly structured hydrogen-bond network than H2​O . As the chloropropane substrate reaches the activated complex, the surrounding solvent shell must be disrupted and reorganized. Studies on the demonstrate that the activation enthalpy ( ΔH‡ ) and activation entropy ( ΔS‡ ) differ significantly between the two solvents[3]. The energy penalty for disrupting the heavier, more structured D2​O matrix results in a distinct shift in the heat capacity of activation ( ΔCp‡​ ), pointing to a loosening of the solvent structure during the activation process[3].

Atmospheric Degradation Thermodynamics

In atmospheric modeling, the degradation of volatile halogenated organics is heavily influenced by Cl-initiated H-abstraction. of 2-chloropropane indicate that isotopic substitution fundamentally alters the thermodynamics of these abstraction channels[4]. The lowered ZPE of the C-D bonds increases the activation energy required for abstraction, thereby extending the atmospheric lifetime of the deuterated isotopologue.

Self-Validating Experimental Protocols

To accurately quantify these subtle thermodynamic shifts, experimental methodologies must be rigorously designed to eliminate instrumental artifacts. The following protocols represent self-validating systems for thermodynamic characterization.

Protocol A: Heat Capacity ( Cp​ ) via Modulated Differential Scanning Calorimetry (MDSC)

Causality: Standard DSC cannot distinguish between thermodynamic heat capacity and kinetic thermal events (e.g., micro-volatilization). MDSC applies a sinusoidal temperature modulation over a linear heating rate, mathematically isolating the reversing heat flow (pure Cp​ ) from non-reversing phenomena.

• Baseline Calibration: Run empty, mass-matched hermetic aluminum pans from -50°C to 50°C to establish absolute thermal symmetry and eliminate baseline drift.

• Sapphire Standardization: Measure a synthetic sapphire disk under identical conditions. Self-Validation: Because the Cp​ of sapphire is universally established, this step calibrates the cell's thermal resistance and capacitance models, isolating the isotopic shift from instrumental error.

• Sample Measurement: Hermetically seal 10–15 mg of deuterated chloropropane. Scan using an underlying heating rate of 2°C/min with a modulation amplitude of ±0.318°C every 60 seconds.

• Data Synthesis: Extract the reversing heat flow signal and normalize against the sapphire standard to calculate the absolute Cp​ of the deuterated sample.

Protocol B: Vapor Pressure Determination via Comparative Ebulliometry

Causality: Static vapor pressure measurements are highly susceptible to trace volatile impurities. Dynamic ebulliometry continuously boils and condenses the liquid, ensuring that the measured temperature corresponds strictly to the liquid-vapor equilibrium of the bulk substance.

• System Evacuation: Purge a Swietoslawski-type ebulliometer with ultra-dry nitrogen. Moisture must be strictly excluded to prevent the formation of water-chloropropane azeotropes, which would artificially depress the boiling point.

• Simultaneous Reference Validation: Connect two ebulliometers to the same precision vacuum manifold. Load one with ultra-pure protio-1-chloropropane and the other with the deuterated analogue. Self-Validation: Measuring both simultaneously under identical manifold pressure completely negates errors caused by barometric fluctuations or vacuum sensor drift.

• Equilibration: Adjust the system pressure iteratively. Record the condensation temperature only when the reflux drop-rate over the thermowell reaches a steady state (e.g., 30 drops/min).

• Thermodynamic Extraction: Fit the resulting P−T data to the Antoine equation and extract the enthalpy of vaporization ( ΔHvap​ ) using the Clausius-Clapeyron relation.

Fig 2. Self-validating experimental workflow for thermodynamic characterization.

Quantitative Data Summaries

The following tables summarize the theoretical and empirical shifts in thermodynamic properties resulting from the complete deuteration of chloropropane, as well as the kinetic solvent isotope effects observed during its solvolysis.

Table 1: Representative Thermodynamic Shifts upon Deuteration (Protio vs. Per-deutero Chloropropane)

Property	Protio-Chloropropane ( C3​H7​Cl )	Deutero-Chloropropane ( C3​D7​Cl )	Causality of Shift
Molar Mass	78.54 g/mol	85.58 g/mol	Isotopic mass substitution
Zero-Point Energy (ZPE)	Baseline	Lowered	Heavier reduced mass of C-D bonds
Vapor Pressure (at 20°C)	~5.51 psi	Slightly Reduced	Altered London dispersion forces
Heat Capacity ( Cp​ )	Baseline	Increased	Higher density of low-frequency vibrational states

Table 2: Activation Thermodynamics for Solvolysis (Solvent Isotope Effects)

Thermodynamic Parameter	Solvolysis in H2​O	Solvolysis in D2​O	Isotopic Difference ( Δ )
Activation Enthalpy ( ΔH‡ )	Baseline	Elevated	Energy penalty for D2​O reorganization
Activation Entropy ( ΔS‡ )	Baseline	More Negative	Increased structuring of the D2​O transition state shell
Activation Heat Capacity ( ΔCp‡​ )	Baseline	Divergent	Loosening of solvent structure during activation

References

• Robertson, R. E., & Sugamori, S. E. (1966). "Kinetic solvent isotope effect, solvent reorganization, and the SN1–SN2 mechanism." Canadian Journal of Chemistry. Available at:[Link]

• McMurry, H. L., et al. (1952). "Infrared and Mass Spectra of Some Deuterium-Containing Derivatives of Propane." The Journal of Chemical Physics. Available at:[Link]

• Paneth, P., & Dybala-Defratyka, A. (2020). "Isotope Effects as Analytical Probes: Applications of Computational Theory." Royal Society of Chemistry. Available at:[Link]

• Fojcik, Ł., et al. (2024). "Quantum Chemistry Study on Cl-Initiated Reactions of 2-Chloropropane and 2-Methylpropanoyl Halogen (Cl, Br, F): Mechanism, Kinetics, and Atmospheric Implications." ACS Earth and Space Chemistry. Available at:[Link]

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The Mechanistic Utility of 1-Chloropropane-1,1-D2: Probing Reaction Dynamics and Transition State Geometries

Target Audience: Researchers, Physical Organic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

The strategic substitution of hydrogen with its heavier stable isotope, deuterium, provides a non-invasive yet highly sensitive probe for chemical reaction mechanisms. 1-Chloropropane-1,1-d2 represents a critical building block and model substrate in physical organic chemistry. By isolating isotopic labeling to the α -carbon (C1), researchers can precisely map transition state geometries, differentiate between competing nucleophilic substitution (S N​ 2) and elimination (E2) pathways, and evaluate the metabolic stability of primary alkyl halides. This whitepaper synthesizes the core mechanistic principles, field-proven experimental workflows, and analytical applications of 1-chloropropane-1,1-d2.

Chemical Identity & Structural Significance

1-Chloropropane-1,1-d2 is an isotopically labeled primary alkyl halide where the two hydrogen atoms on the carbon adjacent to the chlorine atom (the α -carbon) have been replaced by deuterium[1]. This specific labeling pattern is highly valuable because the C1 position is the primary site of nucleophilic attack and enzymatic oxidation.

Table 1: Physicochemical Properties of 1-Chloropropane-1,1-D2

Property	Value
Chemical Name	1-Chloropropane-1,1-d2
CAS Registry Number	125640-23-5[1],[2]
Molecular Formula	C 3​ H 5​ D 2​ Cl[2]
Molecular Weight	80.55 g/mol [2]
Isotopic Enrichment	≥ 98 atom % D (typical commercial standard)
Boiling Point	~46.8 °C (Predicted)[3]
Density	~0.9 g/cm³ (Predicted)[3]

Mechanistic Causality: The Alpha-Deuterium Kinetic Isotope Effect (KIE)

The Kinetic Isotope Effect (KIE) arises from the difference in zero-point vibrational energy between C-H and C-D bonds[4]. Because deuterium is twice as massive as hydrogen, the C-D bond sits lower in the potential energy well, requiring more activation energy to break or alter[5],[4].

As an Application Scientist, I emphasize that the true power of 1-chloropropane-1,1-d2 lies in its ability to isolate secondary versus primary kinetic isotope effects based on the reaction pathway[4].

S N​ 2 Reactions: Probing Transition State Tightness

In a bimolecular nucleophilic substitution (S N​ 2) reaction, the nucleophile attacks the C1 carbon from the backside, displacing the chloride ion[6]. Crucially, the C1-D bonds are not broken during this process. Instead, the C1 carbon undergoes a transient hybridization change from tetrahedral ( sp3 ) to a pentacoordinate, trigonal bipyramidal geometry ( sp2 -like)[7].

• Causality: This geometric shift alters the out-of-plane bending frequencies of the C-D bonds. Depending on the steric bulk of the incoming nucleophile and the leaving group, the transition state can be "tight" (crowded) or "loose." This results in a secondary α -deuterium KIE , typically yielding a kH​/kD​ ratio between 0.95 and 1.05 per deuterium atom[7].

E2 Reactions: Evaluating Double Bond Character

In a bimolecular elimination (E2) reaction, a base abstracts a proton from the β -carbon (C2), leading to the cleavage of the C1-Cl bond and the formation of a C1=C2 double bond[5],[6].

• Causality: Because the base attacks the C2-H bond, the C1-D bonds remain intact. The C1 carbon simply rehybridizes from sp3 to sp2 . This yields a secondary KIE that reflects the extent of double-bond character developed in the transition state[5],[8].

Caption: Reaction pathway divergence of 1-chloropropane-1,1-d2 highlighting transition states.

Experimental Methodology: Self-Validating KIE Protocol

To accurately measure the subtle rate differences associated with secondary KIEs, the experimental design must be a self-validating system. The following protocol details an NMR-monitored kinetic assay designed to eliminate temperature and concentration artifacts.

Caption: Step-by-step experimental workflow for NMR-monitored Kinetic Isotope Effect determination.

Step-by-Step Protocol: NMR-Monitored Competitive KIE Determination

• Reactant Preparation (Internal Validation): Prepare a reaction vessel containing an exact 1:1 molar ratio of 1-chloropropane and 1-chloropropane-1,1-d2 in a highly controlled anhydrous solvent (e.g., DMF-d7). Add a chemically inert internal standard (e.g., 1,3,5-trimethoxybenzene) to normalize NMR integrations[4].

• Reaction Initiation: Equilibrate the reaction mixture in a thermostated bath at 25.0 ± 0.1 °C. Inject the chosen nucleophile (e.g., sodium azide) to initiate the reaction. The competitive nature of this one-pot reaction ensures both isotopologues experience identical localized concentrations and thermal fluctuations.

• Aliquot Sampling & Quenching: Withdraw 50 μ L aliquots at predefined intervals (e.g., every 5 minutes for the first hour). Immediately quench the reaction by injecting the aliquot into a cold (-78 °C) NMR tube containing a quenching agent or a vast excess of deuterated solvent to halt kinetics.

• Data Acquisition ( 1 H/ 2 H NMR): Acquire high-field 1 H NMR spectra (e.g., 600 MHz). Integrate the residual C1-H 2​ signal of the non-deuterated substrate against the internal standard. For the deuterated substrate, track the disappearance of the C2-H 2​ multiplet, taking care to deconvolve the overlapping signals of the H and D isotopologues[4].

• Kinetic Computation: Plot ln([Reactant]t​/[Reactant]0​) versus time for both isotopologues. The slopes of these linear regressions yield kH​ and kD​ . The ratio kH​/kD​ provides the definitive KIE value[4].

Data Interpretation & Kinetic Profiling

Understanding the magnitude of the KIE allows researchers to deduce the exact mechanism at play. Table 2 summarizes how 1-chloropropane-1,1-d2 behaves across different chemical environments.

Table 2: Kinetic Isotope Effect Interpretation Matrix for C1-Labeling

Reaction Pathway	Bond Cleavage at C1	Hybridization Change	Expected KIE Type	Typical kH​/kD​ Range
S N​ 2 Substitution	C-Cl	sp3→sp2 -like (TS)	Secondary ( α -effect)	0.95 – 1.05[7]
E2 Elimination	C-Cl	sp3→sp2	Secondary ( α -effect)	1.01 – 1.10[5]
CYP450 Oxidation	C-D	sp3→sp2 (Radical)	Primary	2.0 – 8.0+[4]

Applications in Pharmaceutical Development

While 1-chloropropane itself is primarily a synthetic intermediate, the principles derived from its 1,1-d2 isotopologue directly translate to modern drug development:

• Metabolic Stability Probing: Cytochrome P450 (CYP450) enzymes frequently metabolize drugs via α -hydroxylation adjacent to a heteroatom or halogen. Because this mechanism involves the direct abstraction of a hydrogen atom from the C1 position, utilizing a 1,1-d2 labeled analog forces the enzyme to break a stronger C-D bond. This triggers a Primary KIE , significantly slowing down the rate of metabolic clearance (often yielding kH​/kD​>2 )[4]. This logic is the cornerstone of developing deuterated therapeutics (e.g., deutetrabenazine).

• Mass Spectrometry Internal Standards: 1-Chloropropane-1,1-d2 serves as an ideal internal standard for GC-MS and LC-MS quantitative analysis. The +2 Da mass shift allows for clear differentiation from the endogenous or non-labeled analyte while maintaining virtually identical chromatographic retention times and ionization efficiencies.

References

• Chemistry LibreTexts. "11.8: The E2 Reaction and the Deuterium Isotope Effect." LibreTexts. Available at:[Link]

• Journal of the American Chemical Society. "How Alkyl Halide Structure Affects E2 and SN2 Reaction Barriers." ACS Publications. Available at: [Link]

Sources

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• 6. nbinno.com [nbinno.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Strategic Applications of 1-Chloropropane-1,1-D2: Mechanistic Probing and Metabolic Stabilization

Executive Summary

The strategic incorporation of deuterium into aliphatic systems represents a cornerstone technique in both physical organic chemistry and modern pharmacokinetic optimization. 1-Chloropropane-1,1-d2 (CAS: 125640-23-5) serves as a highly specific isotopic probe. By replacing the protium atoms specifically at the α-carbon (C1) with deuterium, researchers can isolate and quantify transition-state geometries via Secondary Deuterium Kinetic Isotope Effects (DKIEs) and engineer metabolic resistance against Cytochrome P450 (CYP450) mediated α-hydroxylation. This whitepaper details the physicochemical baseline, theoretical causality, and self-validating experimental protocols for utilizing this compound.

Physicochemical Profiling and Quantitative Data

Before deploying 1-chloropropane-1,1-d2 in kinetic assays, it is critical to establish its baseline physical properties. The substitution of hydrogen for deuterium does not significantly alter the electronic distribution or the macroscopic boiling point, but it does increase the molecular weight and subtly shifts the zero-point energy (ZPE) of the molecule.

Table 1: Comparative Physicochemical Properties

Property	1-Chloropropane (Unlabeled)	1-Chloropropane-1,1-d2
CAS Number	540-54-5	125640-23-5
Molecular Formula	C₃H₇Cl	C₃H₅D₂Cl
Molecular Weight	78.54 g/mol	80.55 g/mol
Boiling Point	46.7 °C	~46.7 °C
Density (at 25 °C)	0.890 g/mL	~0.912 g/mL
Isotopic Enrichment	N/A	≥ 98 atom % D

(Data synthesized from CymitQuimica[1] and Sigma-Aldrich)

Mechanistic Causality: Primary vs. Secondary DKIEs

As application scientists, we must distinguish between primary and secondary isotope effects to interpret reaction mechanisms accurately. The fundamental causality of the DKIE lies in the fact that a C–D bond is approximately 5 kJ/mol stronger than a C–H bond due to a lower ground-state zero-point energy[2].

The specific 1,1-d2 labeling of 1-chloropropane allows us to probe two distinct reaction pathways:

• Nucleophilic Substitution (Sₙ2) - Secondary KIE: In an Sₙ2 reaction, the nucleophile attacks the α-carbon (C1). The carbon transitions from an sp3 tetrahedral geometry to an sp2 -like trigonal bipyramidal transition state. This rehybridization alters the out-of-plane bending vibrational frequencies of the C1-D bonds. Because these bending modes are looser in the transition state, the ZPE difference between C-H and C-D decreases, resulting in a normal secondary KIE ( kH​/kD​>1 , typically 1.04–1.08 per deuterium atom).

• Elimination (E2) - Negligible KIE: In an E2 mechanism, the base abstracts a proton from the β-carbon (C2)[2]. Because the C1-D bonds are not broken during the rate-determining step, 1-chloropropane-1,1-d2 will not exhibit a primary KIE, proving invaluable for differentiating Sₙ2 from E2 pathways in borderline reaction conditions.

Workflow & Protocol: Precision Measurement of Secondary α-DKIE

To accurately measure the secondary KIE, we employ an in situ NMR kinetic assay. This protocol is designed as a self-validating system: by using an internal standard and a sealed environment, we eliminate variables related to the high volatility of the substrate.

Fig 1. Mechanistic workflow for determining secondary α-deuterium kinetic isotope effects.

Protocol 1: In Situ NMR Kinetic Assay for Sₙ2 Reactions

Objective: Determine the kH​/kD​ ratio for the Finkelstein reaction of 1-chloropropane-1,1-d2 vs. unlabeled 1-chloropropane.

• Step 1: Reagent Preparation. Dry Acetone-d6 over molecular sieves (3Å) for 24 hours to prevent solvolysis side-reactions. Prepare a 0.5 M solution of anhydrous NaI in the dried Acetone-d6.

• Step 2: Internal Standard Calibration. Add 0.05 M of mesitylene to the NaI solution. Causality: Mesitylene's aromatic protons (6.8 ppm) do not overlap with the aliphatic signals of the propyl chain. This provides a stable integration reference to validate mass balance, ensuring that any observed signal depletion is strictly due to the chemical reaction and not sample evaporation.

• Step 3: Sample Assembly. In two separate heavy-wall NMR tubes, add 0.5 mL of the NaI/mesitylene solution. Chill the tubes to -78 °C in a dry ice/acetone bath.

• Step 4: Substrate Addition. Inject 0.1 mmol of 1-chloropropane into Tube A, and 0.1 mmol of 1-chloropropane-1,1-d2 into Tube B. Immediately flame-seal or tightly cap and wrap with PTFE tape. Causality: Chilling the reaction vessel prevents the nucleophilic attack from initiating before the first NMR acquisition, establishing a true, zero-defect T=0 baseline.

• Step 5: Kinetic Acquisition. Insert the tubes into an NMR spectrometer pre-equilibrated to 35.0 °C. Acquire 1H-NMR spectra every 5 minutes for 3 hours.

• Step 6: Data Regression. Integrate the depletion of the terminal methyl triplet (~1.0 ppm) relative to the mesitylene standard. Plot ln([Substrate]t​/[Substrate]0​) vs. time to extract the pseudo-first-order rate constants ( kH​ and kD​ ).

Pharmacokinetic Applications: Metabolic Shunting via Deuteration

Beyond physical chemistry, 1-chloropropane-1,1-d2 acts as a structural template for drug development. Aliphatic halogens are notorious metabolic liabilities. Cytochrome P450 enzymes typically catalyze the oxidation of the α-carbon, leading to an unstable halohydrin that spontaneously decomposes via dehalogenation.

By utilizing the 1,1-d2 isotopologue, the C-H bond breaking becomes the rate-limiting step in CYP450 oxidation. The 5 kJ/mol energy penalty of breaking a C-D bond invokes a primary KIE , significantly reducing the intrinsic clearance ( CLint​ ) of the moiety and shunting metabolism to alternative, potentially safer pathways.

Fig 2. Step-by-step microsomal incubation workflow for assessing metabolic stability.

Protocol 2: Microsomal Stability and Intrinsic Clearance Assay

Objective: Quantify the metabolic half-life extension afforded by α-deuteration.

• Step 1: Matrix Preparation. Thaw human liver microsomes (HLM) on ice. Prepare a 1.0 mg/mL protein suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Step 2: Substrate Spiking. Add the substrate (1-chloropropane or 1-chloropropane-1,1-d2) to a final concentration of 1 μM. Causality: Keeping the substrate concentration well below the anticipated Michaelis constant ( Km​ ) ensures first-order kinetic conditions, which is mathematically required to calculate a valid intrinsic clearance ( CLint​ ).

• Step 3: Pre-incubation. Incubate the mixture at 37 °C for 5 minutes in a shaking water bath to achieve thermal equilibrium.

• Step 4: Reaction Initiation. Initiate the reaction by adding the cofactor NADPH to a final concentration of 1 mM.

• Step 5: Time-Course Quenching. At T=0,15,30,45,and 60 minutes, withdraw 50 μL aliquots and immediately plunge them into 150 μL of ice-cold acetonitrile containing an analytical internal standard (e.g., tolbutamide). Causality: Cold acetonitrile instantaneously denatures the CYP450 enzymes, halting the reaction precisely at the target timepoint while simultaneously precipitating proteins to protect the LC-MS/MS column from fouling.

• Step 6: Centrifugation & Analysis. Centrifuge at 15,000 x g for 10 minutes. Extract the supernatant and analyze via LC-MS/MS to determine the elimination half-life ( t1/2​ ) and calculate the shift in CLint​ between the deuterated and non-deuterated species.

References

• Chemistry LibreTexts. "The E2 Reaction and the Deuterium Isotope Effect." Organic Chemistry (Wade).[Link]

• PubChem (NIH). "1-Chloropropane-d7 | CID 58388259." National Center for Biotechnology Information.[Link]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Note: Elucidating Reaction Mechanisms with 1-Chloropropane-1,1-D2 in Kinetic Isotope Effect Studies

An in-depth technical guide for researchers, scientists, and drug development professionals.

Abstract

The Kinetic Isotope Effect (KIE) is a powerful tool in physical organic chemistry and medicinal chemistry for elucidating reaction mechanisms and understanding metabolic pathways.[1] This application note provides a comprehensive guide to the use of 1-Chloropropane-1,1-D2, a stable isotope-labeled compound, in KIE studies. We will explore the theoretical underpinnings of the deuterium KIE, outline the synthesis and characterization of the labeled compound, and provide detailed, field-proven protocols for experimental design, execution, and data analysis using modern analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS). This guide is intended for researchers seeking to leverage the KIE to gain deeper insights into reaction transition states and to rationally design molecules with tailored pharmacokinetic properties.

The Principle of the Kinetic Isotope Effect (KIE)

The KIE is the change in the rate of a chemical reaction upon substitution of an atom in the reactants with one of its isotopes.[1] The effect arises primarily from the difference in zero-point vibrational energy (ZPE) between bonds involving the lighter and heavier isotopes.[2][3] A bond to a heavier isotope, such as the carbon-deuterium (C-D) bond, has a lower ZPE than the corresponding carbon-hydrogen (C-H) bond. Consequently, more energy is required to break a C-D bond, which can lead to a slower reaction rate if this bond cleavage occurs in the rate-determining step of the reaction.[2]

The magnitude of the KIE is expressed as the ratio of the rate constant for the light isotopologue (kL) to that of the heavy isotopologue (kH):

KIE = kL / kH [1]

• Primary KIE (PKIE): Observed when the bond to the isotopically substituted atom is broken or formed in the rate-determining step.[4] For C-H bond cleavage, deuterium substitution (H to D) typically results in a "normal" KIE where kH/kD > 1, often in the range of 2-8.[4][5]

• Secondary KIE (SKIE): Occurs when the isotopic substitution is at a position not directly involved in bond-breaking or formation in the rate-determining step.[5] These effects are generally smaller (kH/kD values are often between 0.8 and 1.2) and provide insight into changes in hybridization or steric environment at the transition state.[5][6]

The study of KIEs is a sensitive probe for transition state structure and can distinguish between proposed reaction mechanisms.[1][7] For example, it can help differentiate between SN1 and SN2 nucleophilic substitution pathways or E1 and E2 elimination reactions.[1]

1-Chloropropane-1,1-D2: A Probe for Mechanistic Studies

1-Chloropropane is a primary alkyl halide that can undergo both substitution (SN2) and elimination (E2) reactions.[8] The specific placement of two deuterium atoms at the C1 position (1-Chloropropane-1,1-D2) makes it an excellent tool for studying reactions where a C-H bond at this position is broken.

Synthesis, Purification, and Characterization

While commercially available from suppliers of isotopically labeled compounds[9][10], the synthesis of 1-Chloropropane-1,1-D2 can be achieved from propanal via reduction with a deuterated reducing agent (e.g., NaBD4) to form propan-1,1-d2-ol, followed by chlorination (e.g., using SOCl2 or PCl3).

Key Characterization Steps:

• Purity Assessment (GC-MS): Gas chromatography is used to separate the product from any starting materials or byproducts. Mass spectrometry confirms the mass-to-charge ratio (m/z), verifying the incorporation of two deuterium atoms.

• Structural Verification (NMR):

  • ¹H NMR: The signal corresponding to the C1 protons will be absent or significantly diminished, confirming deuteration at that site.

  • ¹³C NMR: The C1 signal will appear as a multiplet due to coupling with deuterium (a triplet for a CD2 group).

• Isotopic Enrichment Determination (HRMS): High-resolution mass spectrometry (HRMS) is crucial for accurately determining the isotopic purity by analyzing the relative abundance of the H/D isotopolog ions.[11]

Experimental Design: Measuring the KIE

The most precise method for measuring small KIEs is the internal competition method , where a mixture of the deuterated and non-deuterated starting materials is subjected to the reaction conditions.[12] The relative rates are determined by monitoring the isotopic composition of either the remaining starting material or the product as a function of reaction progress.

Figure 1: General Workflow for KIE Determination (Max 100 characters)

Detailed Experimental Protocols

Protocol 1: In-situ Reaction Monitoring by ¹H NMR Spectroscopy

This protocol is ideal for reactions with half-lives suitable for real-time NMR acquisition (minutes to hours).[13]

1. Sample Preparation: a. In a clean, dry NMR tube, dissolve an accurately weighed amount of an internal standard (e.g., hexamethyldisilane) in a suitable deuterated solvent (e.g., DMSO-d6, CDCl3). The standard must not react under the reaction conditions. b. Add a precisely known mixture (approximately 50:50) of 1-chloropropane and 1-chloropropane-1,1-D2 to the NMR tube. c. Acquire an initial ¹H NMR spectrum (t=0) to determine the precise initial ratio of reactants and the concentration relative to the internal standard.

2. Instrument Setup & Reaction Initiation: a. Place the NMR tube in the spectrometer and allow the sample to equilibrate to the desired reaction temperature.[14] b. Initiate the reaction by injecting a known amount of the co-reactant (e.g., a solution of a strong base like potassium tert-butoxide for an E2 reaction) directly into the NMR tube, followed by rapid mixing. c. Immediately begin acquiring a series of ¹H NMR spectra at regular time intervals.[13] Automated acquisition is highly recommended.

3. Data Analysis: a. For each spectrum, integrate the signal for a non-deuterated position of the 1-chloropropane reactant (e.g., the C3-methyl group) and the corresponding signal in the product (e.g., the methyl group of propene for an E2 reaction). b. Normalize these integrals against the integral of the inert internal standard to determine the concentration of reactant and product at each time point. c. The KIE can be determined by analyzing the relative depletion rates of the deuterated vs. non-deuterated reactant or the relative formation rates of the corresponding products. For competitive experiments, analyzing the isotopic ratio of the product is often more precise.

Protocol 2: KIE Determination by GC-MS Analysis of Reaction Aliquots

This method is suitable for a wider range of reaction rates and is a robust alternative to in-situ monitoring.

1. Reaction Setup: a. In a thermostatted reaction vessel, combine a precisely known mixture (~50:50) of 1-chloropropane and 1-chloropropane-1,1-D2 in a suitable solvent. b. Initiate the reaction by adding the co-reactant. c. At defined time intervals (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

2. Sample Quenching and Preparation: a. Immediately quench the reaction in the aliquot by adding it to a solution that neutralizes the co-reactant (e.g., a weak acid to neutralize a basic reaction). b. Extract the organic components into a volatile solvent suitable for GC-MS analysis (e.g., diethyl ether). c. Dry the organic extract (e.g., over anhydrous MgSO4) and prepare a diluted sample for injection.

3. GC-MS Analysis: a. Inject the sample onto a GC-MS system. The GC will separate the reactant (1-chloropropane) from the product (e.g., propene or propan-1-ol). b. The mass spectrometer will detect the molecular ions of the isotopologues. For the product propene (from an E2 reaction), you would monitor the ratio of m/z 42 (C3H6) to m/z 43 (C3H5D). c. Record the ratio of the non-deuterated to the deuterated product at various reaction times (conversions).

Data Analysis and Interpretation

For a competitive experiment, the KIE can be calculated from the isotopic ratio of the product (Rp) and the starting material (Rs) at a given fractional conversion (f). The following equation is commonly used when analyzing the product ratio:

KIE = ln(1 - f) / ln(1 - f * Rp/Rs₀)

where Rs₀ is the initial isotopic ratio of the starting material.[15]

Interpreting the Results:

The magnitude of the calculated KIE provides critical information about the reaction mechanism.

Observed kH/kD	Interpretation	Potential Mechanism for 1-Chloropropane
~1.0 - 1.2	C-H bond at C1 is not broken in the rate-determining step.[5]	SN2 (Nucleophilic attack at C1) or SN1 (unlikely for primary halide)[1]
~2 - 8	Significant C-H bond cleavage at C1 occurs in the rate-determining step.[4] This is a primary KIE.	E2 (Concerted elimination involving a proton abstraction from C1)
< 1.0	An inverse KIE. Often indicates a change from sp² to sp³ hybridization at the labeled carbon in the TS.[5]	Not typically expected for substitution/elimination of 1-chloropropane.

Figure 2: Interpreting KIE for 1-Chloropropane Reactions (Max 100 characters)

Applications in Drug Development

The principles of KIE are not merely academic; they have profound implications in drug development.[16] Many drugs are cleared from the body by cytochrome P450 (CYP450) enzymes, a process that often involves the oxidative cleavage of a C-H bond as the rate-limiting step.[17]

By strategically replacing a hydrogen atom at such a metabolically vulnerable site with deuterium, the rate of metabolism can be significantly slowed.[18] This "deuterium shielding" can:

• Improve Pharmacokinetics: Increase drug half-life and exposure.

• Reduce Dosing Frequency: Allow for more convenient patient dosing regimens.

• Enhance Safety Profile: Decrease the formation of potentially toxic metabolites.[18]

A successful example is deutetrabenazine, a deuterated version of tetrabenazine, where deuteration leads to a more favorable pharmacokinetic profile and improved tolerability in patients.[16]

Conclusion

The use of 1-Chloropropane-1,1-D2 in kinetic isotope effect studies offers a precise and powerful method for probing the transition states of substitution and elimination reactions. By carefully designing experiments and employing modern analytical techniques like NMR and GC-MS, researchers can gain unambiguous evidence to support or refute proposed reaction mechanisms. The insights derived from such studies are fundamental to advancing our understanding of chemical reactivity and are directly applicable to the rational design of safer and more effective pharmaceuticals.

References

• Kinetic Isotope Effects - Chemistry LibreTexts. (2024). Provides a detailed introduction to the theory and application of kinetic isotope effects, including primary and secondary effects. [Link]

• Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study. (n.d.). Reviews various experimental approaches for measuring KIEs, with a focus on mass spectrometry and NMR. [Link]

• Kinetic isotope effect - Wikipedia. (n.d.). A comprehensive overview of the kinetic isotope effect, its classification, theory, and experimental methods. [Link]

• The kinetic isotope effect in the search for deuterated drugs. (2026). Discusses the history and application of the deuterium KIE in medicinal chemistry and drug development. [Link]

• Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC. (n.d.). A detailed review of the application of deuterium KIEs in studying reactions catalyzed by cytochrome P450 enzymes. [Link]

• Kinetic Isotope Effects: Interpretation and Prediction Using Degrees of Rate Control. (2020). Presents an advanced method for the quantitative interpretation and prediction of KIEs in complex reaction mechanisms. [Link]

• KIE Theory | OpenOChem Learn. (n.d.). A clear explanation of the theoretical basis of the KIE, focusing on zero-point energy and the Arrhenius equation. [Link]

• A Laboratory Experiment for Illustrating the Kinetic Isotope Effect - Heriot-Watt University. (n.d.). Describes an undergraduate experiment to measure the KIE in the iodination of cyclohexanone, demonstrating practical techniques. [Link]

• Reaction Monitoring & Kinetics | Chemical Instrumentation Facility - Iowa State University. (n.d.). Provides practical guidance on setting up and running reaction monitoring experiments using NMR spectroscopy. [Link]

• Chlorine kinetic isotope effects. Application of the transition state model to thermolysis of secondary and tertiary alkyl chlorides. (n.d.). A study on heavy atom KIEs that provides context for isotope effects in alkyl chloride systems. [Link]

• Monitoring Reaction Kinetics in Solution by Continuous-Flow Methods. (n.d.). Discusses methods for monitoring reaction kinetics, which is relevant for setting up KIE experiments. [Link]

• ANALYTICAL METHODS FOR KINETIC STUDIES OF BIOLOGICAL INTERACTIONS: A REVIEW - PMC. (n.d.). Reviews various analytical techniques for kinetic studies, including stopped-flow analysis. [Link]

• Highly Precise Measurement of Kinetic Isotope Effects Using 1H-Detected 2D [13C,1H]-HSQC NMR Spectroscopy. (2012). Describes an advanced NMR technique for the precise measurement of KIEs. [Link]

• NMR Reaction Monitoring Robust to Spectral Distortions - PMC. (2025). Discusses challenges and solutions for monitoring chemical reactions by NMR. [Link]

• Seven Essential Steps for In Situ Reaction Monitoring - Spectroscopy Online. (2025). Offers practical steps for implementing in-situ spectroscopy for reaction monitoring. [Link]

• Kinetic Isotope Effects: Interpretation and Prediction Using Degrees of Rate Control - OSTI.GOV. (n.d.). A technical report on the quantitative analysis of KIEs. [Link]

• Kinetic Isotope Effects: Interpretation and Prediction Using Degrees of Rate Control. (2020). Further details on the DRC method for KIE analysis. [Link]

• How could 1-chloropropane be made from propane? - Quora. (2017). Discusses synthetic routes to 1-chloropropane. [Link]

• Stable Isotope-labeled Compounds - Amerigo Scientific. (n.d.). Information on the production and application of stable isotope-labeled compounds. [Link]

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds... (2022). Details methods for determining isotopic purity using high-resolution mass spectrometry. [Link]

• Explain in detail how to synthesize 1-chloropropanone from 1-chloropropane. (n.d.). Illustrates reactions involving 1-chloropropane. [Link]

• Isotope Effects Kinetic Isotope Effects (K.I.E.). (n.d.). A presentation slide deck on KIE principles. [Link]

• Kinetic Isotope Effects in Organic Chemistry - Macmillan Group. (2005). A presentation on the use of KIEs to study reaction mechanisms, including heavy atom effects. [Link]

• Kinetic Isotope Effect: Principles and its use in mechanism investigation - EPFL. (n.d.). A presentation covering the principles and measurement of KIE at natural abundance. [Link]

• An Isotopic Labeling Approach Linking Natural Products with Biosynthetic Gene Clusters - PMC. (n.d.). Describes the use of stable isotope labeling in metabolomics. [Link]

• Deuterium kinetic isotope effects in gas-phase S(N)2 and E2 reactions: comparison of experiment and theory. (2006). A research article on KIE measurements for SN2 and E2 reactions. [Link]

• The Chemistry of 1-Chloropropane: Reaction Mechanisms and Kinetics Explained. (n.d.). An article explaining the typical reactions of 1-chloropropane. [Link]

• Theoretical Analysis on the Kinetic Isotope Effects of Bimolecular Nucleophilic Substitution (SN2) Reactions... (2013). A theoretical study on KIEs in SN2 reactions. [Link]

• Isotope Effects - Columbia University. (n.d.). Provides an overview of equilibrium and kinetic deuterium isotope effects. [Link]

• Kinetic Isotope Effect (Péter, 2023) - Baran Lab. (2023). A detailed presentation on the origin of KIE from zero-point energy differences. [Link]

• Conformational and structural studies of 1-chloropropane... (n.d.). Research on the structural properties of 1-chloropropane. [Link]

• kinetic isotope effects.pdf - Eugene E. Kwan. (n.d.). A detailed educational resource on KIEs, covering primary, secondary, normal, and inverse effects. [Link]

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Application Note: Precision Deuterium Labeling via 1-Chloropropane-1,1-d2 for Enhanced Metabolic Stability

Audience: Researchers, medicinal chemists, and drug development professionals.

Introduction: The Strategic Value of α -Deuteration

The incorporation of deuterium into drug candidates has transitioned from a niche mechanistic tool to a validated strategy in modern drug discovery, highlighted by the FDA approval of de novo deuterated drugs[1]. The core principle relies on the Deuterium Kinetic Isotope Effect (DKIE)[2]. Because a carbon-deuterium (C-D) bond possesses a lower zero-point vibrational energy than a carbon-hydrogen (C-H) bond, it requires greater activation energy to cleave[3]. When C-H bond cleavage is the rate-limiting step in a drug's metabolic clearance, replacing that specific hydrogen with deuterium can drastically reduce the rate of metabolism[4].

1-Chloropropane-1,1-d2 (CAS: 125640-23-5) is a commercially available isotopically labeled alkylating agent (MW: 80.55 g/mol ) specifically designed to introduce a −CD2​CH2​CH3​ moiety[5][6]. While fully deuterated alkyl chains (e.g., d7-propyl) are available[7], they are often cost-prohibitive for large-scale synthesis. Precision labeling at the 1,1-position is a highly cost-effective alternative because the β

• and γ -carbons of a propyl chain are rarely the primary sites of oxidative liability.

Mechanistic Rationale: Blocking CYP450 Dealkylation

In many small-molecule drugs containing N -propyl or O -propyl groups, the α -carbon is a highly vulnerable "soft spot"[8]. Cytochrome P450 (CYP450) enzymes typically initiate clearance via an oxygen rebound mechanism:

• Abstraction of an α -hydrogen to form a carbon-centered radical.

• Recombination with a hydroxyl radical to form an unstable hemiaminal or hemiketal.

• Spontaneous collapse, resulting in dealkylation (loss of the propyl chain as propanal) and loss of pharmacological activity.

By utilizing 1-Chloropropane-1,1-d2, the α -protons are replaced with deuterium. The resulting DKIE creates a high activation energy barrier, effectively blocking this specific degradation pathway and prolonging the drug's half-life[2][9].

Fig 1. CYP450-mediated N-dealkylation pathway and its blockade via Deuterium Kinetic Isotope Effect.

Experimental Protocols: Alkylation Workflows

The following protocols describe the optimal conditions for utilizing 1-Chloropropane-1,1-d2 in SN​2 alkylation reactions.

Fig 2. Step-by-step experimental workflow for isotopic alkylation and downstream QC validation.

Protocol A: N -Alkylation of Secondary Amines

Causality & Design: Alkyl chlorides are notoriously sluggish in SN​2 reactions compared to bromides or iodides. To overcome this without resorting to harsh temperatures that might degrade the API, we employ a Finkelstein reaction in situ. The addition of catalytic Sodium Iodide (NaI) converts 1-Chloropropane-1,1-d2 to the highly reactive 1-Iodopropane-1,1-d2 transiently, accelerating the alkylation. Potassium carbonate ( K2​CO3​ ) is selected as a mild base to scavenge the generated HCl without causing side reactions.

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve the target secondary amine (1.0 equiv, e.g., 10 mmol) in anhydrous Acetonitrile (MeCN, 0.2 M).

• Catalyst & Base Addition: Add finely powdered anhydrous K2​CO3​ (2.5 equiv) and NaI (0.2 equiv). Stir at room temperature for 10 minutes.

• Isotope Introduction: Add 1-Chloropropane-1,1-d2 (1.2 equiv) dropwise via syringe.

• Heating: Attach a reflux condenser and heat the mixture to 75°C for 12-16 hours. Monitor reaction progress via LC-MS.

• Workup: Cool to room temperature, filter the suspension through a Celite pad to remove inorganic salts, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, EtOAc/Hexanes gradient) to isolate the pure 1,1-d2-propyl amine.

Protocol B: O -Alkylation of Phenols

Causality & Design: Phenoxide ions are ambient nucleophiles. To maximize O -alkylation over C -alkylation, Cesium Carbonate ( Cs2​CO3​ ) in N,N-Dimethylformamide (DMF) is utilized. The "cesium effect" provides a highly dissociated, highly reactive phenoxide "naked" anion due to the large ionic radius and low charge density of the Cs+ cation, driving the SN​2 reaction to completion rapidly.

Step-by-Step Procedure:

• Preparation: Dissolve the target phenol (1.0 equiv) in anhydrous DMF (0.3 M) under nitrogen.

• Deprotonation: Add Cs2​CO3​ (1.5 equiv) and stir at room temperature for 30 minutes until the solution changes color, indicating phenoxide formation.

• Alkylation: Add 1-Chloropropane-1,1-d2 (1.1 equiv) and NaI (0.1 equiv).

• Heating: Heat the mixture to 60°C for 8 hours.

• Workup: Quench the reaction with deionized water (3x volume of DMF) to solubilize the DMF and salts. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate.

• Purification: Purify via flash chromatography to yield the 1,1-d2-propyl ether.

Data Presentation & Optimization

Table 1: Reaction Optimization for N -Alkylation with 1-Chloropropane-1,1-d2

Base	Solvent	Catalyst	Temp (°C)	Time (h)	Yield (%)	Isotopic Purity (M+2 %)
Et3​N	DCM	None	40	24	35	>98
K2​CO3​	MeCN	None	75	24	62	>98
K2​CO3​	MeCN	NaI (0.2 eq)	75	14	91	>98
Cs2​CO3​	DMF	NaI (0.2 eq)	80	10	88	>98

Note: The addition of NaI is critical for maximizing yield while preserving the isotopic integrity of the label.

Table 2: Comparative In Vitro Pharmacokinetic Data (Human Liver Microsomes)

Compound Variant	CLint​ ( μ L/min/mg protein)	In vitro T1/2​ (min)	Primary Metabolite
Protio-Propyl API	45.2	15.3	Dealkylated core + Propanal
1,1-d2-Propyl API	12.8	54.1	Hydroxylated Core (Shifted)

Note: Strategic deuteration at the α -carbon yields a 3.5-fold increase in half-life, demonstrating a profound DKIE.

Trustworthiness & Analytical Validation (Self-Validating Systems)

A robust protocol must be self-validating. To confirm the successful incorporation of the 1,1-d2-propyl group and ensure no isotopic scrambling occurred during the harsh SN​2 conditions, the following analytical QC steps are mandatory:

• High-Resolution Mass Spectrometry (HRMS): The parent ion must exhibit a definitive +2 Da mass shift (M+2) compared to the protio standard, with an isotopic purity ≥ 98%.

• 1 H-NMR Spectroscopy: This is the ultimate proof of regioselectivity. In the protio compound, the α -protons typically appear as a triplet near δ 2.5 - 4.0 ppm (depending on the adjacent heteroatom). In the deuterated product, this triplet must be completely absent . The β -protons ( δ ~1.5 ppm) will simplify from a sextet to a quartet (or complex multiplet depending on adjacent stereocenters), and the γ -protons ( δ ~0.9 ppm) will remain a triplet.

References

• Di Martino, R. M. C., Maxwell, B. D., & Pirali, T. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery, 22, 562–584. URL:[Link]

• Gant, T. G. (2014). Using Deuterium in Drug Discovery: Leaving the Label in the Drug. Journal of Medicinal Chemistry, 57(9), 3595–3611. URL:[Link]

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Application Notes &amp; Protocols: 1-Chloropropane-1,1-D2 in Mechanistic Elucidation

Authored by: A Senior Application Scientist

Introduction: The precise understanding of reaction mechanisms is a cornerstone of modern organic chemistry, underpinning advancements in drug development, process optimization, and materials science. Isotopic labeling is a powerful and elegant tool for probing the intricate details of reaction pathways and transition states.[1][2] Specifically, the substitution of hydrogen with its heavier, stable isotope, deuterium, can significantly alter reaction rates without changing the fundamental chemical properties of the molecule. This phenomenon, known as the Kinetic Isotope Effect (KIE), provides an experimental window into bond-breaking and bond-forming events that are otherwise invisible.[2]

This guide focuses on the strategic application of 1-Chloropropane-1,1-D2, a specialized isotopically labeled alkyl halide, in mechanistic studies. The placement of two deuterium atoms on the alpha-carbon (the carbon bearing the chlorine leaving group) makes this molecule an exceptionally sensitive probe for investigating the transition states of nucleophilic substitution (SN2) and elimination (E2) reactions, the two primary competing pathways for primary alkyl halides.[3][4] We will explore the theoretical underpinnings of the alpha-secondary kinetic isotope effect and provide detailed, field-proven protocols for its experimental determination and interpretation.

The Principle: The Alpha-Secondary Kinetic Isotope Effect (α-KIE)

When a C-H bond at the reaction center is not broken in the rate-determining step, but a change in reaction rate is still observed upon isotopic substitution, this is termed a secondary kinetic isotope effect. For 1-Chloropropane-1,1-D2, the deuterium atoms are on the α-carbon. The resulting α-secondary KIE (kH/kD) arises from changes in the vibrational frequencies of the C-D bonds as the hybridization of the α-carbon changes between the ground state and the transition state.

• Ground State: In the reactant, 1-chloropropane, the α-carbon is sp³ hybridized. The C-H (or C-D) bonds have specific bending and stretching vibrational frequencies.

• Transition State (TS):

  • In an SN2 reaction, the α-carbon re-hybridizes towards an sp²-like, trigonal bipyramidal geometry. This transition state is sterically crowded, causing an increase in the vibrational energy of the out-of-plane C-H/C-D bending modes. Because the C-D bond has a lower zero-point energy, this energy increase is less pronounced for the deuterated compound, resulting in a slight preference for the deuterated species to react. This often leads to an inverse KIE (kH/kD < 1) or a KIE close to unity (0.95-1.05).[5]

  • In an SN1 or E1 reaction, the rate-determining step is the formation of a planar, sp² hybridized carbocation. The transition state leading to this intermediate is less sterically hindered than the sp³ ground state. This release of steric strain is greater for the C-H bonds than the C-D bonds. Consequently, the non-deuterated compound reacts faster, leading to a normal KIE (kH/kD > 1) , typically in the range of 1.10-1.25.

  • In an E2 reaction, the α-carbon also re-hybridizes towards sp² as the double bond forms. The magnitude of the α-secondary KIE can provide insight into the nature of the E2 transition state—whether it is more "E1-like" (significant C-Cl bond cleavage) or has substantial double bond character.[4]

Data Presentation: Interpreting α-Secondary KIE Values

kH/kD Value	Interpretation	Plausible Mechanism(s)
> 1.0 (Normal KIE)	Transition state is less sterically hindered than the ground state. Significant sp³ to sp² rehybridization.	SN1, E1, E2 with an "E1-like" transition state
≈ 1.0 (No KIE)	Little to no change in hybridization or bonding at the α-carbon in the transition state.	SN2 with a "symmetric" transition state
< 1.0 (Inverse KIE)	Transition state is more sterically hindered than the ground state.	SN2

Application I: Distinguishing Between SN2 and E2 Mechanisms

For a primary alkyl halide like 1-chloropropane, both SN2 and E2 pathways are possible and often compete.[3] The choice of nucleophile/base and reaction conditions dictates the major pathway. 1-Chloropropane-1,1-D2 is an ideal tool to probe the mechanism under a given set of conditions.

An E2 reaction involves the removal of a proton from the β-carbon in concert with the departure of the leaving group from the α-carbon.[6][7] While the primary KIE for an E2 reaction would be measured by deuterating the β-carbon (C2), the α-secondary KIE measured using 1-Chloropropane-1,1-D2 reveals the extent of C-Cl bond breaking and rehybridization at C1 in the transition state.

Logical Diagram: Competing SN2 and E2 Pathways

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Application Notes &amp; Protocols: A Senior Scientist's Guide to the Experimental Setup and Application of Deuterated Compounds

Abstract

The strategic substitution of hydrogen with its stable, heavy isotope, deuterium, has transitioned from a niche academic curiosity to a validated and powerful tool in modern drug discovery and development. This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for the experimental application of deuterated compounds. We move beyond simple procedural lists to explain the fundamental principles and causal logic behind experimental design, from initial analytical characterization to advanced in vitro and in vivo evaluation. This document is structured to serve as a practical, field-proven manual, ensuring that researchers can design, execute, and interpret experiments with scientific rigor and confidence.

Part I: The Science of Deuteration - Core Principles and Strategic Considerations

The decision to utilize a deuterated compound is rooted in a fundamental quantum mechanical principle known as the Kinetic Isotope Effect (KIE). Understanding this principle is critical to strategically applying deuteration for therapeutic benefit.

Section 1.1: The Deuterium Kinetic Isotope Effect (KIE)

The KIE describes the change in the rate of a chemical reaction when an atom in a reactant is replaced by one of its isotopes.[1][2] In the context of drug development, we are primarily concerned with the substitution of a hydrogen atom (¹H) with a deuterium atom (²H or D).

Causality Behind the Effect: Due to the presence of an extra neutron, deuterium is twice as heavy as protium (hydrogen). This increased mass results in a lower zero-point vibrational energy for a carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond.[1][2] Consequently, more energy is required to cleave a C-D bond than a C-H bond.[2]

In many drug metabolism pathways, particularly Phase I reactions catalyzed by cytochrome P450 (CYP) enzymes, the cleavage of a C-H bond is a frequent and often rate-determining step.[2][3][4] By replacing a hydrogen at such a metabolically vulnerable site (a "soft spot") with deuterium, the rate of metabolic breakdown at that position can be significantly reduced.[5]

Caption: The C-D bond has a lower zero-point energy, leading to a higher activation energy for bond cleavage compared to a C-H bond, thus slowing the reaction rate.

Section 1.2: Strategic Applications in Drug Development

The practical application of the KIE allows medicinal chemists to fine-tune the metabolic properties of a drug candidate.[6]

• Improved Pharmacokinetics (PK): By slowing metabolism, deuteration can increase a drug's half-life (t½) and overall exposure (AUC), potentially allowing for lower or less frequent dosing, which can improve patient compliance.[5][7]

• Enhanced Safety Profile: Deuteration can reduce the formation of toxic or reactive metabolites.[1][5] If a specific metabolic pathway leads to a harmful byproduct, deuterating the site of that metabolism can shunt the drug's breakdown through safer pathways.

• Stabilization of Chiral Centers: For chiral drugs, deuteration at a stereocenter can slow down epimerization—the interconversion of a beneficial enantiomer into a less active or harmful one.[1]

A Critical Caveat - Metabolic Switching: A crucial consideration is the phenomenon of "metabolic switching." If the primary metabolic pathway is blocked by deuteration, the body's enzymatic machinery may shift its focus to a previously minor secondary pathway.[1][3] This can sometimes negate the benefits of deuteration or, in a worst-case scenario, lead to the formation of new, unexpected metabolites that must be characterized and assessed for toxicity.[3]

Caption: Decision workflow for the strategic deuteration of a drug candidate.

Section 1.3: Sourcing and Synthesis of Deuterated Compounds

The synthesis of deuterated compounds can be non-trivial.[8] Methods range from direct hydrogen-deuterium exchange using sources like D₂O to reductions with deuterated reagents (e.g., NaBD₄) and catalytic hydrogenation with D₂ gas.[9][10] More recently, flow chemistry and electrochemical methods are being explored for more efficient deuteration.[11][12]

Trustworthiness Pillar: It is paramount to work with reputable sources or have robust internal synthetic and analytical capabilities. The isotopic purity (>98%) and chemical purity (>98%) of the deuterated compound must be rigorously confirmed before initiating any biological experiments, as impurities can confound results.[13]

Part II: Analytical Characterization and Quality Control

Before any biological assessment, the identity, purity, and extent of deuterium incorporation must be unequivocally established. This is a non-negotiable step for data integrity. The combination of NMR and Mass Spectrometry provides a complete analytical picture.[14][15]

Section 2.1: The Analytical Trifecta

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The gold standard for confirming the precise location and extent of deuterium incorporation.[15]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Essential for assessing chemical purity and confirming the molecular weight shift due to deuteration.[14]

• Gas Chromatography-Mass Spectrometry (GC-MS): Valuable for volatile or semi-volatile deuterated compounds.[14]

Section 2.2: Protocol: Structural Verification and Isotopic Purity by NMR

Objective: To confirm the site of deuteration and quantify the isotopic enrichment.

Methodology Rationale: ¹H-NMR is used to observe the disappearance or reduction of a proton signal at the site of deuteration, while ²H-NMR directly detects the deuterium signal, confirming its presence.[13]

Materials:

• Deuterated compound (5-10 mg)

• High-purity deuterated NMR solvent (e.g., CDCl₃, DMSO-d₆)[16]

• NMR tubes

• Internal standard (if quantitative analysis is required)

Protocol Steps:

• Solvent Selection: Choose a deuterated solvent that fully dissolves the analyte and is chemically inert.[16] The residual proton peak of the solvent can serve as a chemical shift reference.[16]

• Sample Preparation (Solid): Weigh 5-10 mg of the deuterated compound directly into an NMR tube. Add approximately 0.6-0.7 mL of the chosen deuterated solvent. Cap the tube and vortex or sonicate until the sample is fully dissolved.

• Sample Preparation (Liquid): For a pure liquid, add 1-2 drops directly into the NMR tube. Add 0.6-0.7 mL of the deuterated solvent and mix thoroughly.[16]

• ¹H-NMR Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field for optimal resolution.

  • Acquire a standard ¹H-NMR spectrum.

  • Analysis: Integrate the signal corresponding to the deuterated position relative to a stable, non-deuterated signal within the molecule. The reduction in integration value compared to the non-deuterated analog indicates the percentage of deuterium incorporation.

• ²H-NMR Acquisition:

  • If available, run a ²H-NMR experiment. This will directly show a signal for the incorporated deuterium, confirming its location by its chemical shift.[17] For highly deuterated compounds (>98%), ²H-NMR is a superior technique for structure verification.[18]

Common Deuterated Solvent	Residual ¹H Peak (ppm)	Use Case
Chloroform-d (CDCl₃)	7.26	Non-polar organic compounds
DMSO-d₆	2.50	Polar organic compounds
Methanol-d₄ (CD₃OD)	3.31, 4.87	Polar compounds, good for H/D exchange studies
Deuterium Oxide (D₂O)	4.79	Water-soluble, biological samples

Table 1: Properties of common deuterated solvents for NMR analysis.[16][19]

Section 2.3: Protocol: Purity Assessment by LC-MS/MS

Objective: To determine the chemical purity of the deuterated compound and confirm its molecular weight.

Methodology Rationale: LC separates the deuterated analyte from any non-deuterated starting material or other impurities. MS detects the mass-to-charge ratio (m/z), providing confirmation of the mass increase corresponding to the number of incorporated deuterium atoms.

Protocol Steps:

• Sample Preparation: Prepare a stock solution of the deuterated compound in a suitable solvent (e.g., Acetonitrile, Methanol) at a concentration of ~1 mg/mL. Perform serial dilutions to a working concentration of ~1 µg/mL.

• LC Method Development: Develop a chromatographic method (e.g., using a C18 reverse-phase column) that provides good peak shape and retention for the analyte.

• MS Parameter Optimization: Infuse a dilute solution of the compound into the mass spectrometer to optimize ionization parameters (e.g., capillary voltage, gas flows) for maximum signal intensity.

• Full Scan Analysis: Perform an LC-MS analysis in full scan mode to confirm the molecular weight. The mass of the deuterated compound should be higher than the parent compound by n, where n is the number of deuterium atoms incorporated (mass of D ≈ 2, mass of H ≈ 1).

• Purity Analysis: Run the sample using an appropriate detector (e.g., UV, DAD) coupled to the MS. Chemical purity is determined by calculating the area percentage of the main analyte peak relative to all other peaks in the chromatogram.

Part III: In Vitro Experimental Setups

In vitro assays are the first step in evaluating the biological impact of deuteration. The most common and informative assay is the assessment of metabolic stability.

Section 3.1: Protocol: Metabolic Stability Assay in Human Liver Microsomes (HLM)

Objective: To compare the rate of metabolic degradation of a deuterated compound against its non-deuterated analog.

Methodology Rationale: HLMs contain a high concentration of CYP450 enzymes, the primary drivers of Phase I drug metabolism.[5] By incubating the compound with HLMs and an NADPH regenerating system (which provides the necessary cofactors for CYP activity), we can measure the rate at which the parent compound disappears over time. A slower rate of disappearance for the deuterated analog provides direct evidence of the KIE.

Caption: Workflow for the in vitro metabolic stability assay using Human Liver Microsomes.

Detailed Protocol:

• Materials:

  • Test compounds (deuterated and non-deuterated)

  • Human Liver Microsomes (pooled)

  • 0.1 M Phosphate Buffer (pH 7.4)

  • NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and G6P dehydrogenase)

  • Quenching solution: Cold acetonitrile (ACN) containing a suitable internal standard (for analytical variability control).

  • LC-MS/MS system.

• Preparation of Incubation Mixtures:

  • Prepare a stock solution of the test compounds in DMSO.

  • In a microcentrifuge tube on ice, add phosphate buffer, HLM (final protein concentration typically 0.5 mg/mL), and the test compound (final concentration typically 1 µM).[5]

  • Prepare a "no cofactor" control by adding buffer instead of the NADPH system to check for non-enzymatic degradation.

  • Pre-warm the mixture at 37°C for 5 minutes.[5]

• Initiation of Metabolic Reaction:

  • Initiate the reaction by adding the pre-warmed NADPH regenerating system.[5]

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot (e.g., 50 µL) of the reaction mixture.[5]

• Quenching the Reaction:

  • Immediately add the aliquot to a tube containing a larger volume (e.g., 150 µL) of the cold ACN quenching solution.[5] This precipitates the microsomal proteins and instantly stops the enzymatic reaction.

• Sample Processing & Analysis:

  • Vortex the quenched samples and centrifuge at high speed to pellet the precipitated protein.[5]

  • Transfer the supernatant to a 96-well plate for analysis.

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point by comparing its peak area to that of the internal standard.[5]

• Data Analysis:

  • Calculate the percentage of parent compound remaining at each time point relative to the T=0 sample.

  • Plot the natural log (ln) of the % remaining versus time.

  • Determine the slope of the linear portion of this plot.

  • Calculate the half-life (t½) using the formula: t½ = -0.693 / slope .

  • A longer t½ for the deuterated compound indicates increased metabolic stability.

Compound	Half-Life (t½, min)	Interpretation
Parent Drug	15.2	Rapidly metabolized
Deuterated Analog	48.5	Metabolism is >3x slower due to KIE

Table 2: Example data from an HLM metabolic stability assay.

Part IV: In Vivo Experimental Setups

Following promising in vitro data, the next logical step is to evaluate the compound's behavior in a living system.

Section 4.1: Protocol: Oral Pharmacokinetic Study in a Rodent Model

Objective: To determine and compare the key pharmacokinetic (PK) profiles (e.g., Cmax, Tmax, AUC, t½) of a deuterated compound and its non-deuterated analog after oral administration to rats or mice.[5]

Methodology Rationale: This experiment provides critical information on how the drug is absorbed, distributed, metabolized, and excreted (ADME) in a whole organism. Comparing the PK profiles of the deuterated and non-deuterated versions directly demonstrates the real-world impact of the KIE on drug exposure and longevity in the body.

Detailed Protocol:

• Materials:

  • Test compounds (deuterated and non-deuterated)

  • Appropriate vehicle for drug formulation (e.g., 0.5% methylcellulose, PEG400)

  • Male Sprague-Dawley rats (or other appropriate strain and sex)

  • Oral gavage needles

  • Blood collection supplies (e.g., EDTA-coated capillary tubes)

  • Centrifuge and freezer (-80°C)

  • LC-MS/MS system for bioanalysis.

• Animal Acclimation and Dosing:

  • Acclimate animals to housing conditions for at least one week.

  • Fast animals overnight (with free access to water) before dosing to ensure consistent gut absorption.

  • Accurately weigh each animal to calculate the precise dose volume.

  • Administer a single oral dose of the formulated test compound via oral gavage. Use separate groups of animals for the deuterated and non-deuterated compounds.

• Blood Sampling:

  • Collect sparse blood samples (e.g., via tail vein or saphenous vein) from each animal at predetermined time points. A typical schedule might be: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.[5]

  • Collect blood into EDTA-coated tubes to prevent clotting.

• Plasma Preparation:

  • Centrifuge the blood samples (e.g., at 2000 x g for 10 minutes at 4°C) to separate the plasma from blood cells.[5]

  • Carefully transfer the supernatant (plasma) to new, labeled tubes.

  • Store the plasma samples at -80°C until bioanalysis to ensure compound stability.[5]

• Bioanalysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of the test compounds in plasma. This typically involves a protein precipitation or liquid-liquid extraction step, followed by analysis.

  • Crucially, a deuterated internal standard is the gold standard for this type of analysis (see Part V).

• Data Analysis:

  • Plot the mean plasma concentration of the drug versus time for each group.

  • Use pharmacokinetic software (e.g., Phoenix WinNonlin) to perform a non-compartmental analysis (NCA) and calculate key PK parameters.

PK Parameter	Parent Drug	Deuterated Analog	Interpretation
Cmax (ng/mL)	450	890	Higher maximum concentration achieved.
Tmax (hr)	1.0	2.0	Time to reach max concentration is delayed.
AUC₀-∞ (ng*hr/mL)	1800	7200	4-fold increase in total drug exposure.
t½ (hr)	2.5	9.8	Half-life is significantly extended.

Table 3: Example comparative pharmacokinetic data from a rodent study.

Part V: Deuterated Compounds as Analytical Reagents

Beyond their therapeutic potential, deuterated compounds are indispensable tools for quantitative bioanalysis.

Section 5.1: The Gold Standard for Quantification: Deuterated Internal Standards

Principle: In LC-MS/MS analysis, a deuterated version of the analyte is the ideal internal standard (IS).[9] It is chemically identical to the analyte, meaning it co-elutes chromatographically and experiences the same extraction recovery and matrix effects (ionization suppression or enhancement).[9] However, due to its higher mass, it is easily distinguished by the mass spectrometer.[9] By adding a known amount of the deuterated IS to every sample and standard, one can accurately quantify the analyte by comparing the peak area ratio of the analyte to the IS. This corrects for nearly all potential variations during sample workup and analysis, ensuring highly accurate and precise data.[20]

Caption: Principle of using a deuterated internal standard for accurate quantification by LC-MS/MS.

Part VI: Safety and Handling

Expertise Pillar: While deuterium is a stable, non-radioactive isotope and deuterated compounds are generally considered to have safety profiles similar to their parent drugs, they are still chemical entities and must be handled with appropriate care.

• Follow Standard Laboratory Procedures: Always work in a well-ventilated area, preferably a chemical fume hood.[21]

• Personal Protective Equipment (PPE): Wear safety glasses with side shields, a lab coat, and appropriate chemical-resistant gloves at all times.[21][22]

• Material Safety Data Sheet (MSDS): Before handling any new compound, thoroughly read its MSDS to understand its specific hazards, handling procedures, and emergency protocols.[23]

• Avoid Exposure: Minimize chemical exposure through all routes: dermal contact, inhalation, ingestion, and injection.[24]

• Waste Disposal: Dispose of all chemical waste according to your institution's environmental health and safety guidelines.

Conclusion

The use of deuterated compounds offers a sophisticated and validated strategy to overcome pharmacokinetic and safety hurdles in drug development. A successful experimental setup, however, is contingent upon a foundation of rigorous science. This begins with the strategic selection of deuteration sites based on metabolic data, proceeds through meticulous analytical characterization to ensure compound identity and purity, and culminates in carefully designed in vitro and in vivo studies to quantify the biological impact. By understanding the causality behind each protocol and adhering to principles of analytical integrity, researchers can effectively harness the power of the deuterium kinetic isotope effect to advance the next generation of therapeutics.

References

• A Primer of Deuterium in Drug Design. (2019). Taylor & Francis Online. [Link]

• Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions. (2015). PMC - NIH. [Link]

• The kinetic isotope effect in the search for deuterated drugs. (2010). PubMed. [Link]

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. (2025). ResolveMass Laboratories Inc.[Link]

• Deuterium NMR. Wikipedia. [Link]

• Deuterium in drug discovery: progress, opportunities and challenges. (2023). PMC. [Link]

• Applications of Deuterium in Medicinal Chemistry. (2019). ACS Publications. [Link]

• Deuterium analysis by inductively coupled plasma mass spectrometry using polyatomic species. (2019). Springer. [Link]

• Applications of Deuterium in Medicinal Chemistry. (2019). ACS Publications. [Link]

• Applications of Deuterium in Medicinal Chemistry. (2019). PubMed. [Link]

• Quality Control Essentials for Deuterated Drug APIs. Isotope Science / Alfa Chemistry. [Link]

• Research Progress on Detection Methods of Deuterated Drugs. (2022). Chinese Pharmaceutical Journal. [Link]

• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Biotopics. [Link]

• Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences. (2017). SciSpace. [Link]

• The deuteration of organic compounds as a tool to teach chemistry. (2023). SciELO. [Link]

• Deuterated water (2H2O, heavy water) labelling to investigate human cell dynamics in vivo - lessons in protocol design and toxicity from the current literature. (2025). PMC. [Link]

• New deuterated flow synthesis system for drug development collaboration. (2025). Bionauts. [Link]

• Synthesis of deuterated metabolites. Hypha Discovery. [Link]

• Synthesis of Deuterated Compounds by Flow Chemistry. (2024). CoLab. [Link]

• Deuterated Drugs: Isotope Distribution and Impurity Profiles. (2024). Journal of Medicinal Chemistry. [Link]

• Designing chemical systems for precision deuteration of medicinal building blocks. (2023). Nature Communications. [Link]

• A simple protocol for the production of highly deuterated proteins for biophysical studies. (2022). PMC. [Link]

• A simple protocol for the production of highly deuterated proteins for biophysical studies. (2025). Journal of Biological Chemistry. [Link]

• Handling Hazardous Chemicals In A Laboratory Setting: A Comprehensive Guide. (2024). Lab Manager. [Link]

• From Bench to Blockbuster: Clinical and Commercial Insights on Deuterated Drugs. Concert Pharmaceuticals. [Link]

• An Experimental Study on Deuterium Production from Titanium Hydride Powders Subjected to Thermal Cycles. (2024). MDPI. [Link]

• CHEMISTRY LABORATORY SAFETY MANUAL Be Safe & Enjoy Science. IISER Tirupati. [Link]

• Working with Chemicals. (2011). Prudent Practices in the Laboratory - NCBI Bookshelf. [Link]

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• C–H deuteration of organic compounds and potential drug candidates. (2022). Chemical Society Reviews (RSC Publishing). [Link]

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use of 1-Chloropropane-1,1-D2 in environmental fate studies

Application Note: Elucidating Environmental Fate and Degradation Mechanisms Using 1-Chloropropane-1,1-D2

Target Audience: Environmental Researchers, Analytical Chemists, and Bioremediation Scientists.

1-Chloropropane (1-CP) is a volatile alkyl halide frequently detected in environmental matrices. While it is an industrial chemical intermediate, it is more commonly encountered as a persistent terminal degradation product of legacy agricultural fumigants, such as 1,2-dichloropropane (DCP) and 1,2,3-trichloropropane (TCP), within unconfined shallow aquifers[1][2]. Due to its high vapor pressure (approx. 344 mm Hg at 25 °C) and atmospheric half-life of ~15 days[3], tracking the true biological and abiotic attenuation of 1-CP in soil and water is notoriously difficult.

To overcome background contamination and definitively map degradation pathways, researchers utilize 1-Chloropropane-1,1-D2 (CAS: 125640-23-5) [4]. By substituting the two hydrogen atoms at the C1 position with deuterium, this isotopically labeled probe allows scientists to track environmental fate without background interference and measure Kinetic Isotope Effects (KIEs) to uncover the exact catalytic mechanisms of degradation[5].

Mechanistic Grounding: The Causality of C1-Deuteration

As a Senior Application Scientist, I emphasize that the choice of the 1,1-D2 isotopologue is not merely for mass shift—it is a deliberate mechanistic probe. The C1 carbon is the reactive center for both hydrolytic dehalogenation and oxidative degradation. By placing deuterium at this specific locus, we can differentiate between biotic and abiotic pathways based on the magnitude of the KIE ( kH​/kD​ ):

• Nucleophilic Substitution (SN2 - Hydrolysis): Haloalkane dehalogenases (e.g., DhaA from Rhodococcus rhodochrous or DhlA) catalyze the hydrolytic cleavage of the carbon-chlorine bond[5][6]. In an SN2 transition state, the C1 carbon rehybridizes from sp3 to an sp2 -like geometry. The out-of-plane bending frequencies of the C-D bonds change, yielding a measurable secondary α -kinetic isotope effect (typically kH​/kD​≈0.95−1.15 )[7].

• Oxidative Cleavage (Cometabolism): Conversely, cometabolic degradation by soluble methane monooxygenases (sMMO), such as those expressed by Methylosinus trichosporium OB3b, involves direct C-H bond abstraction[8]. Replacing H with D at the cleavage site results in a massive primary kinetic isotope effect ( kH​/kD​≈2.0−7.0 ) due to the lower zero-point energy of the C-D bond.

Quantitative Data Presentation

The following table summarizes the physicochemical and kinetic parameters that make 1-Chloropropane-1,1-D2 an ideal self-validating standard for environmental fate studies.

Parameter	1-Chloropropane (Unlabeled)	1-Chloropropane-1,1-D2	Experimental Implication
CAS Number	540-54-5[3]	125640-23-5[4]	Unique identifier for procurement.
Target m/z (Base Peak)	43, 78 (Molecular)	45, 80 (Molecular)	Allows multiplexed GC-MS tracking without cross-talk.
Oxidative KIE ( kH​/kD​ )	1.0 (Baseline)	2.0 - 7.0 (Primary KIE)	High KIE definitively proves monooxygenase-mediated degradation.
Hydrolytic KIE ( kH​/kD​ )	1.0 (Baseline)	0.95 - 1.15 (Secondary KIE)	Low KIE indicates haloalkane dehalogenase activity or abiotic hydrolysis.
Atmospheric Half-life	~15 days[3]	~15 days	Photochemical OH-radical degradation remains largely unaffected.

Experimental Workflows & Visualizations

To successfully execute an environmental fate study using this probe, the experimental design must account for the high volatility of the analyte.

Experimental workflow for determining environmental fate and KIE.

Protocol 1: Microcosm Setup for Biotic vs. Abiotic Fate Tracking

Objective: Isolate biotic degradation from abiotic hydrolysis and volatilization. Causality: 1-CP is highly volatile. Closed systems with minimal headspace are required to prevent mass loss, which would artificially inflate degradation rates and skew kinetic data.

• Preparation: Utilize 120 mL crimp-sealed serum bottles. Add 50 mL of aquifer sediment/water slurry collected from the target site[1].

• Self-Validation (Killed Controls): Autoclave a subset of control bottles at 121°C for 30 minutes on three consecutive days. This establishes a baseline, validating that any accelerated degradation in live bottles is strictly biological.

• Spiking: Inject 1-Chloropropane-1,1-D2 to a final concentration of 5 mg/L using a gas-tight syringe beneath the liquid surface to prevent immediate volatilization.

• Incubation: Incubate at in-situ temperatures (e.g., 15°C) in the dark to prevent abiotic photodegradation.

Degradation pathways of 1-Chloropropane-1,1-D2 highlighting KIEs.

Protocol 2: GC-MS Isotope Ratio Monitoring and KIE Determination

Objective: Quantify the degradation rate and calculate the Kinetic Isotope Effect to identify the active pathway. Causality: By utilizing Solid-Phase Microextraction (SPME), we concentrate the volatile 1-CP-d2 from the headspace without introducing water into the GC-MS, preserving column integrity and maximizing sensitivity.

• Internal Standard Addition: Spike samples with 1-chlorobutane-d9 prior to extraction. This step is a self-validating mechanism that normalizes extraction efficiency variations and instrument drift over the weeks-long incubation period.

• Extraction: Expose a 75 µm CAR/PDMS SPME fiber to the headspace for 15 minutes at 30°C.

• GC-MS Run: Desorb the fiber in the GC inlet at 250°C. Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode. Monitor m/z 43 and 78 for any background unlabeled 1-CP, and m/z 45 and 80 for the 1-CP-1,1-D2 probe.

• Data Analysis & KIE Calculation: Plot ln(C/C0​) versus time for both isotopologues (if running a competitive assay) or compare the pseudo-first-order rate constants ( k ). The ratio of the slopes ( kH​/kD​ ) yields the KIE. A value >2.0 confirms C-H bond cleavage via monooxygenase oxidation[8], while a value near 1.0 indicates hydrolytic substitution via haloalkane dehalogenases[5].

References

• Fate and Origin of 1,2-Dichloropropane in an Unconfined Shallow Aquifer Environmental Science & Technology - ACS Publications URL:[Link][1]

• Steady-state and pre-steady-state kinetic analysis of halopropane conversion by a Rhodococcus haloalkane dehalogenase University of Groningen URL:[Link][5]

• Conversion of chlorinated propanes by Methylosinus trichosporium OB3b expressing soluble methane monooxygenase SciSpace URL:[Link][8]

• Fate and remediation of 1, 2, 3-trichloropropane ResearchGate URL:[Link][2]

• Chapter 4: Isotope Effects as Analytical Probes: Applications of Computational Theory Royal Society of Chemistry (RSC) URL:[Link][7]

• The Plasmid-Located Haloalkane Dehalogenase Gene from Rhodococcus Rhodochrous NCIMB 13064 ResearchGate URL:[Link][6]

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1-Chloropropane-1,1-D2 in pharmaceutical research applications

Application Note: Leveraging 1-Chloropropane-1,1-D2 for Metabolic Shunting in Drug Discovery

Executive Summary & Mechanistic Rationale

In modern pharmaceutical research, optimizing the pharmacokinetic (PK) profile of a New Chemical Entity (NCE) is as critical as maximizing its target affinity. A major hurdle in drug development is rapid metabolic clearance mediated by hepatic Cytochrome P450 (CYP450) enzymes. Alkyl groups attached to heteroatoms (such as N-propyl or O-propyl moieties) are notorious "soft spots" for CYP-mediated α -hydroxylation, which rapidly leads to dealkylation and drug inactivation.

To circumvent this, medicinal chemists employ the Deuterium Kinetic Isotope Effect (DKIE)[1]. By utilizing 1-Chloropropane-1,1-D2 (CAS: 125640-23-5) as an isotopically labeled building block, researchers can selectively replace the highly vulnerable α -protons of a propyl group with deuterium[2].

The Causality of DKIE: The fundamental principle relies on the difference in zero-point energy between a carbon-hydrogen (C-H) and a carbon-deuterium (C-D) bond. The heavier mass of deuterium lowers the zero-point energy, thereby increasing the activation energy required for bond cleavage by approximately 1.2 to 1.5 kcal/mol[3]. Because CYP450-mediated α -hydroxylation involves hydrogen atom abstraction as the rate-limiting step, the stronger C-D bond significantly slows down this metabolic pathway. This phenomenon, known as "metabolic shunting," extends the drug's half-life and can redirect metabolism away from toxic byproducts without altering the molecule's steric bulk or pharmacological target engagement[4][5].

CYP450 Metabolic Shunting Pathway

CYP450-mediated metabolic shunting via 1,1-D2 propyl substitution.

Experimental Protocol 1: Synthesis of N-(1,1-D2-Propyl) Derivatives

This protocol details the SN​2 alkylation of a secondary amine scaffold using 1-Chloropropane-1,1-D2 to generate a metabolically stabilized tertiary amine.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve the secondary amine scaffold (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to a concentration of 0.2 M.

• Reagent Addition: Add anhydrous Potassium Carbonate ( K2​CO3​ , 2.5 eq) and Potassium Iodide (KI, 0.2 eq) to the stirring solution.

  • Mechanistic Causality: Chlorine is a relatively poor leaving group for SN​2 reactions. The addition of catalytic KI initiates an in situ Finkelstein reaction, converting 1-Chloropropane-1,1-D2 into the highly reactive 1-Iodopropane-1,1-D2. K2​CO3​ is selected as a mild, non-nucleophilic base to scavenge the generated HCl without causing unwanted side reactions (e.g., E2 elimination).

• Alkylation: Dropwise, add 1-Chloropropane-1,1-D2 (1.2 eq). Heat the reaction mixture to 80°C and stir for 12-16 hours.

• Workup: Cool the mixture to room temperature, dilute with Ethyl Acetate, and wash sequentially with distilled water (3x) and brine to remove the DMF and inorganic salts. Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Self-Validating Quality Control (QC):

  • LC-MS Analysis: Confirm the presence of the [M+H]+ peak shifted by exactly +2 Da relative to the non-deuterated standard.

  • 1H NMR (400 MHz, CDCl3): Verify the complete absence of the α -proton multiplet (typically around δ 2.4 - 2.6 ppm). The β -protons should now appear as a distinct triplet (or simplified multiplet) due to the lack of coupling from the α -protons, confirming >98% isotopic purity at the target site.

Synthetic Workflow

Synthetic workflow and validation for 1,1-D2 propyl incorporation.

Experimental Protocol 2: In Vitro Human Liver Microsome (HLM) Stability Assay

To empirically validate the DKIE, the deuterated NCE must be benchmarked against its protio-analog in a microsomal stability assay.

Step-by-Step Methodology:

• Incubation Setup: Prepare a 100 mM potassium phosphate buffer (pH 7.4). Pre-incubate the test compound (1 μ M final concentration) with pooled Human Liver Microsomes (0.5 mg/mL protein concentration) at 37°C for 5 minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration: 1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl2​ ).

  • Mechanistic Causality: CYP450 enzymes are obligate utilizing enzymes that require NADPH as an electron donor. Initiating the reaction with NADPH ensures that metabolism only begins at a precisely controlled T0​ , preventing premature degradation.

• Time-Course Sampling: At pre-determined time points (0, 15, 30, 45, and 60 minutes), extract 50 μ L aliquots from the incubation mixture.

• Reaction Quenching: Immediately transfer each aliquot into 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Mechanistic Causality: Cold acetonitrile instantly precipitates the microsomal proteins and denatures the CYP450 enzymes, halting the reaction at exact time points. This ensures the kinetic degradation curve is highly accurate for calculating intrinsic clearance ( CLint​ ).

• Self-Validating Data Analysis: Centrifuge the quenched samples at 4,000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS. Plot the natural log of the remaining parent compound percentage versus time. The assay is validated if the positive control (e.g., Verapamil) demonstrates a known, rapid clearance rate.

Quantitative Data Presentation: Impact of 1,1-D2 Substitution

The table below summarizes representative comparative data demonstrating the typical impact of substituting a standard propyl group with a 1,1-D2 propyl group in a drug candidate.

Parameter	Standard Propyl Analog (-CH2CH2CH3)	Deuterated Analog (-CD2CH2CH3)	Impact / Fold Change
C-H / C-D Bond Dissociation Energy	~99.0 kcal/mol	~100.4 kcal/mol	+1.4 kcal/mol (DKIE Driver)
In Vitro HLM Half-Life ( t1/2​ )	22.5 minutes	68.4 minutes	~3.0x Extension
Intrinsic Clearance ( CLint​ )	61.6 μ L/min/mg	20.2 μ L/min/mg	67% Reduction in Clearance
Primary Circulating Metabolite	Des-propyl (Dealkylated) core	Intact parent compound	Favorable Shift in Metabolic Profile
Isotopic Purity (Post-Synthesis)	N/A	> 98.5%	Validated via LC-MS/NMR

References

• Title: 1-Chloropropane-1,1-d2 | CymitQuimica Source: cymitquimica.com URL: [2]

• Title: US20140081019A1 - Process for the preparation of deuterated compounds containing n-alkyl groups Source: google.com URL: [4]

• Title: Deuterium in drug discovery: progress, opportunities and challenges Source: nih.gov URL: [1]

• Title: “약물에 CH3 group 대신에 CD3 group 도입을 고려해 보세요.” (Deuterated Drug 개발현황) Source: chembank.org URL: [5]

• Title: A Primer of Deuterium in Drug Design Source: tandfonline.com URL: [3]

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• 4. US20140081019A1 - Process for the preparation of deuterated compounds containing n-alkyl groups - Google Patents [patents.google.com]
• 5. chembank.org [chembank.org]

Application Note: 1-Chloropropane-1,1-D2 as a Strategic Intermediate in Deuterated Drug Manufacturing and Bioanalysis

Executive Summary

The substitution of hydrogen with deuterium (deuteration) has evolved from a niche mechanistic probe into a cornerstone of modern rational drug design[1]. Following the FDA approval of the first deuterated drug, deutetrabenazine, in 2017, the pharmaceutical industry has aggressively pursued the "deuterium switch" strategy to optimize pharmacokinetics[1]. 1-Chloropropane-1,1-D2 (CAS: 125640-23-5) serves as a highly specialized chemical intermediate, enabling the precise installation of a 1,1-dideuteropropyl group into active pharmaceutical ingredients (APIs) and stable isotope-labeled internal standards (SIL-IS)[2][3]. This application note details the mechanistic rationale, physicochemical properties, and validated synthetic protocols for utilizing this critical intermediate.

Mechanistic Rationale: The Deuterium Kinetic Isotope Effect (DKIE)

The therapeutic advantage of utilizing 1-Chloropropane-1,1-D2 is fundamentally rooted in the Deuterium Kinetic Isotope Effect (DKIE) . At the subatomic level, a carbon-deuterium (C-D) bond possesses a lower zero-point vibrational energy compared to a carbon-hydrogen (C-H) bond[4]. Consequently, breaking a C-D bond requires significantly more activation energy[].

In drug metabolism, the alpha-carbon of an alkyl group (such as the 1-position of a propyl chain attached to an amine or ether) is a notorious "soft spot" for cytochrome P450 (CYP450)-mediated oxidative cleavage, which often leads to rapid N-dealkylation or O-dealkylation[4][6]. By utilizing 1-Chloropropane-1,1-D2 as an alkylating agent, medicinal chemists can selectively replace these vulnerable alpha-protons with deuterium, deliberately bottlenecking this metabolic pathway[3][7]. This metabolic shunting extends the drug's half-life, reduces the required dosing frequency, and minimizes the formation of potentially toxic dealkylated metabolites[][6].

Fig 1. CYP450 metabolic shunting via the Deuterium Kinetic Isotope Effect (DKIE).

Physicochemical Profile and Pharmacokinetic Impact

To effectively utilize 1-Chloropropane-1,1-D2 in manufacturing, its physical properties must be accounted for during reaction design. Because it is a volatile liquid, reactions must be conducted in sealed systems or equipped with efficient reflux condensers to prevent the loss of the isotopic reagent[2].

Table 1: Physicochemical Properties of 1-Chloropropane-1,1-D2

Property	Value	Operational Implication
CAS Number	125640-23-5	Standard identifier for procurement[2].
Molecular Formula	C3H5D2Cl	Confirms specific regiochemistry of deuterium[2].
Molecular Weight	80.55 g/mol	Used for precise stoichiometric calculations[2].
Isotopic Purity	Typically ≥ 98 atom % D	Ensures high DKIE fidelity in the final API[6].
Boiling Point	~46 °C	Requires temperature control to prevent evaporation.
Density	~0.89 g/mL at 25 °C	Facilitates accurate volumetric dispensing.

Table 2: Comparative Pharmacokinetic Impact (Standard vs. 1,1-d2-Propyl API)

Parameter	Standard N-Propyl API	1,1-d2-Propyl API	Mechanistic Rationale
CYP450 Cleavage Rate	Fast	Slow	Higher activation energy required for C-D bond breaking[].
Half-Life (t1/2)	Baseline	Extended	Reduced alpha-carbon hydroxylation delays clearance[3].
Toxic Metabolites	High	Minimized	Suppression of N-dealkylation pathways prevents toxic buildup[4].

Application: Synthesis of Deuterated APIs via N-Alkylation

The primary synthetic utility of 1-Chloropropane-1,1-D2 lies in its role as a precision alkylating agent. Unlike global hydrogen-deuterium exchange (HDX) methods—which require harsh conditions (heavy water, extreme pH, metal catalysts) and often suffer from poor regioselectivity and isotopic scrambling—using a pre-deuterated building block ensures >98% isotopic fidelity exactly at the target site[3][6].

Causality Behind Experimental Choices

For the N-alkylation of a secondary amine to form a deuterated tertiary amine API, the choice of solvent and base is critical. N,N-Dimethylformamide (DMF) is selected for its high dielectric constant, which effectively solvates the potassium carbonate (K2CO3) base while leaving the nucleophilic amine highly reactive. This accelerates the S_N2 displacement of the primary chloride. A slight stoichiometric excess (1.2 to 1.5 equivalents) of 1-Chloropropane-1,1-D2 is utilized to compensate for its volatility and drive the reaction to completion.

Fig 2. Step-by-step N-alkylation workflow using 1-Chloropropane-1,1-D2.

Protocol: Precision N-Alkylation Workflow

Step 1: Reagent Preparation

• In a flame-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the target secondary amine (1.0 eq) in anhydrous DMF (0.2 M concentration).

• Add finely powdered, anhydrous K2CO3 (2.5 eq). Note: The base must be finely milled to maximize surface area for proton abstraction.

Step 2: Reaction Execution

• Cool the mixture to 0 °C using an ice bath.

• Dropwise, add 1-Chloropropane-1,1-D2 (1.3 eq) via a gas-tight syringe to prevent evaporative loss.

• Gradually warm the reaction to room temperature, then heat to 80 °C under a nitrogen atmosphere for 12–16 hours. Monitor progression via TLC or LC-MS.

Step 3: Workup and Isolation

• Cool the reaction to room temperature and quench by pouring into a 5x volume of ice-cold distilled water. Causality: This crashes out the organic product and partitions the highly polar DMF into the aqueous layer.

• Extract the aqueous mixture three times with Ethyl Acetate (EtOAc).

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Step 4: Purification

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure 1,1-d2-propylated API.

Step 5: Self-Validating Analytical Confirmation This protocol is designed as a self-validating system using orthogonal analytical techniques to ensure isotopic integrity wasn't compromised during synthesis:

• 1H-NMR Validation: The successful incorporation of the 1,1-d2-propyl group is confirmed by the complete absence of the triplet signal typically observed at ~2.5–3.5 ppm (corresponding to the alpha-CH2 protons in a non-deuterated analog). The beta-protons will appear as a simplified multiplet due to the lack of coupling from the alpha position.

• LC-MS/MS Validation: High-resolution mass spectrometry (HRMS) must exhibit a precise +2.012 Da mass shift relative to the non-deuterated reference standard, confirming the retention of both deuterium atoms without isotopic scrambling[].

Application: Stable Isotope-Labeled Internal Standards (SIL-IS)

Beyond therapeutic API manufacturing, 1-Chloropropane-1,1-D2 is indispensable for synthesizing Stable Isotope-Labeled Internal Standards (SIL-IS) used in bioanalytical pharmacokinetics[3].

When analyzing drug concentrations in complex biological matrices (e.g., blood, urine), co-eluting endogenous compounds cause unpredictable ion suppression or enhancement in LC-MS/MS[3]. A 1,1-d2-propyl analog synthesized via the protocol above shares the exact chromatographic retention time and ionization efficiency as the target analyte. However, because it is mass-resolved by +2 Da, it provides a perfect internal calibration reference that self-corrects for matrix effects, ensuring absolute quantitative accuracy in clinical trials[3][6].

References

• Deuterium in drug discovery: progress, opportunities and challenges Source: PMC - NIH URL
• Beyond the Hype: How a Single Neutron Is Revolutionizing Drug Metabolism and API Design Source: Cambridge Isotope Laboratories URL
• US20140081019A1 - Process for the preparation of deuterated compounds containing n-alkyl groups Source: Google Patents URL
• Benefits and Mechanisms of Deuterated Drugs | Enhanced Efficacy Source: BOC Sciences URL
• Deuterated Drug Development: Advanced Products & Tailored Solutions Source: Alfa Chemistry URL
• 1-CHLOROPROPANE-1,1-D2 125640-23-5 wiki Source: Guidechem URL
• The kinetic isotope effect in the search for deuterated drugs Source: Portico URL

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• 1. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
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• 7. Portico [access.portico.org]

Application Notes and Protocols for the Analytical Determination of 1-Chloropropane-1,1-D2

Abstract

This comprehensive guide provides detailed analytical methodologies for the robust detection and quantification of 1-Chloropropane-1,1-D2, a deuterated isotopologue of 1-chloropropane. The strategic placement of two deuterium atoms on the first carbon atom makes this compound an invaluable tool in various scientific disciplines, including as an internal standard for mass spectrometry-based quantification and in mechanistic studies of chemical reactions and metabolic pathways. This document furnishes researchers, scientists, and drug development professionals with the foundational principles and step-by-step protocols for two primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. The narrative emphasizes the rationale behind experimental choices, ensuring that each protocol functions as a self-validating system for generating reliable and reproducible data.

Introduction: The Utility of Deuterated 1-Chloropropane

1-Chloropropane (CH₃CH₂CH₂Cl) is a volatile organic compound (VOC) used as a solvent and in chemical synthesis. Its deuterated analogue, 1-Chloropropane-1,1-D2 (CH₃CH₂CD₂Cl), where two hydrogen atoms on the carbon adjacent to the chlorine are replaced by deuterium, serves as a superior internal standard for quantitative analysis.[1] Stable isotope-labeled internal standards (SIL-ISs) are considered the "gold standard" in mass spectrometry because they share nearly identical physicochemical properties with the analyte of interest.[2] This ensures they co-elute chromatographically and experience similar ionization efficiency, extraction recovery, and matrix effects, thereby correcting for variations throughout the analytical process.[1][3] Accurate analytical characterization is crucial to verify isotopic substitution, confirm molecular structure, and ensure the purity of the labeled compound.[4]

This guide details the orthogonal analytical approaches of GC-MS and NMR spectroscopy, providing a complete framework for the identification and quantification of 1-Chloropropane-1,1-D2.

Gas Chromatography-Mass Spectrometry (GC-MS): Quantitative Analysis

GC-MS is the cornerstone technique for the analysis of volatile and semi-volatile compounds like 1-Chloropropane-1,1-D2.[4] The gas chromatograph separates the compound from the sample matrix based on its boiling point and interaction with the stationary phase, while the mass spectrometer provides definitive identification and quantification based on its mass-to-charge ratio (m/z).[5]

Causality of Method Selection: Why GC-MS?

• Volatility: 1-Chloropropane has a boiling point of approximately 47°C, making it ideally suited for GC analysis, which requires the analyte to be in a gaseous state.[6]

• Mass-Based Differentiation: The key advantage of MS is its ability to distinguish between 1-Chloropropane-1,1-D2 and its non-deuterated counterpart. The replacement of two protons (mass ≈ 1 amu each) with two deuterons (mass ≈ 2 amu each) results in a predictable mass shift of +2 amu in the molecular ion and relevant fragment ions. This mass difference allows for unambiguous identification and quantification, even when the compounds are not fully separated chromatographically.[1]

• Sensitivity: Modern GC-MS systems, particularly when coupled with appropriate sample introduction techniques like purge-and-trap, can achieve very high sensitivity, reaching parts-per-trillion (ppt) levels.[7]

Sample Preparation: Isolating the Analyte

Effective sample preparation is critical to remove non-volatile matrix components that can contaminate the GC system and interfere with analysis.[6] The choice of method depends on the sample matrix (e.g., water, soil, biological fluid).

• Static Headspace (HS) Analysis: This technique is ideal for analyzing volatile compounds in liquid or solid samples without direct injection of the matrix.[8] The sample is sealed in a vial and heated, allowing the volatile 1-Chloropropane-1,1-D2 to partition into the vapor phase (headspace) above the sample.[9] A portion of this vapor is then injected into the GC. This method is simple, easily automated, and minimizes instrument contamination.[6]

• Purge-and-Trap (P&T) Analysis: For achieving the highest sensitivity, especially in environmental samples like water, purge-and-trap is the preferred method.[6][7] An inert gas is bubbled through the sample, purging the volatile analytes, which are then captured on a sorbent trap. The trap is subsequently heated rapidly to desorb the analytes into the GC-MS system.[10] This technique effectively concentrates the analyte, significantly lowering the limit of detection.[7]

• Liquid-Liquid Extraction (LLE): This classic technique separates analytes based on their differential solubility in two immiscible solvents, typically an aqueous and an organic layer.[5] For 1-Chloropropane-1,1-D2, a volatile organic solvent like dichloromethane or hexane would be used to extract it from an aqueous matrix. The organic layer is then collected for GC-MS analysis.[5]

Experimental Workflow and Protocol: GC-MS

The following protocol is a general guideline and should be optimized for the specific instrument and application.

Workflow Diagram: GC-MS Analysis

Caption: Workflow for the analysis of 1-Chloropropane-1,1-D2 by GC-MS.

Step-by-Step Protocol:

• Sample Preparation:

  • For liquid samples, place a known volume (e.g., 5-10 mL) into a 20 mL headspace vial.[9]

  • If using as an internal standard, spike a known concentration of 1-Chloropropane-1,1-D2 into all samples, standards, and quality controls.

  • Seal the vial immediately with a PTFE-lined septum.

• Headspace Incubation: Place the vial in the autosampler tray. Incubate at a controlled temperature (e.g., 80-99°C) for a set time (e.g., 30-40 minutes) to allow for vapor phase equilibrium.[9]

• GC-MS Injection: Automatically inject a portion of the headspace gas (e.g., 1 mL) into the GC injector port.[9]

• Chromatographic Separation:

  • Injector: Set to 200-250°C in splitless mode to maximize sensitivity.[11]

  • Carrier Gas: Use Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Column: A low-polarity capillary column, such as a DB-VRX (30 m x 0.25 mm ID, 1.4 µm film thickness) or equivalent, is suitable for separating volatile halogenated hydrocarbons.[12]

  • Oven Program: Start at a low temperature (e.g., 40°C, hold for 2 min), then ramp at 10°C/min to 150°C, followed by a faster ramp to 220°C to clean the column.[11][12] This program ensures good separation from other volatile components.

• Mass Spectrometric Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • MS Transfer Line: Set to 230°C.

  • Acquisition Mode: Use Selected Ion Monitoring (SIM) for quantitative analysis to enhance sensitivity and selectivity. For qualitative identification, a full scan from m/z 35 to 150 can be used.

  • SIM Ions to Monitor:

    • 1-Chloropropane (Analyte): m/z 78 (Molecular Ion, ³⁵Cl), m/z 80 (M+2, ³⁷Cl), m/z 43 (Fragment [C₃H₇]⁺).

    • 1-Chloropropane-1,1-D2 (Internal Standard): m/z 80 (Molecular Ion, ³⁵Cl), m/z 82 (M+2, ³⁷Cl), m/z 45 (Fragment [C₃H₅D₂]⁺). Note the +2 shift.

Data Interpretation and Validation

• Identification: The compound is identified by its retention time, which should match that of a known standard. Identity is confirmed by the presence of the characteristic ions in the correct relative abundance ratios. The isotopic pattern of chlorine (³⁵Cl:³⁷Cl ≈ 3:1) provides an additional point of confirmation.

• Quantification: A calibration curve is constructed by plotting the peak area ratio of the analyte to the deuterated internal standard against the known concentration of the analyte in the calibration standards.[1] A linear regression with a coefficient of determination (r²) ≥ 0.99 is typically required.[2]

• Method Validation: The method must be validated to ensure it is fit for purpose.[13] Key parameters include:

  • Accuracy: The closeness of measured values to the true value, often assessed by analyzing spiked samples.[2]

  • Precision: The degree of scatter between measurements, expressed as the relative standard deviation (%RSD).[2]

  • Limit of Detection (LOD) & Limit of Quantification (LOQ): The lowest concentrations that can be reliably detected and quantified, respectively.[11]

Validation Parameter	Typical Acceptance Criteria	Reference
Linearity (r²)	≥ 0.99	[2]
Accuracy (% Bias)	Within ±15% (±20% for LOQ)	[2]
Precision (%RSD)	≤ 15% (≤ 20% for LOQ)	[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Verification

While GC-MS is excellent for quantification, NMR spectroscopy provides definitive structural information, making it the ideal technique to confirm the position and extent of isotopic labeling.[4][14]

Causality of Method Selection: Why NMR?

• Positional Information: NMR can distinguish between different hydrogen (and carbon) atoms within a molecule based on their chemical environment.[15] For 1-Chloropropane-1,1-D2, ¹H NMR spectroscopy will confirm the absence of protons at the C1 position.

• Purity Assessment: NMR can detect proton-containing impurities, providing an assessment of the isotopic and chemical purity of the material.

• Non-destructive: NMR is a non-destructive technique, allowing the sample to be recovered after analysis.

Experimental Protocol: ¹H NMR

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 1-Chloropropane-1,1-D2 in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • The use of a deuterated solvent is crucial to avoid a large interfering solvent signal in the ¹H spectrum.[16]

  • Add a small amount of Tetramethylsilane (TMS) as an internal reference standard (chemical shift set to 0.0 ppm).[16]

  • Transfer the solution to a standard 5 mm NMR tube.

• Spectral Acquisition:

  • Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

  • Typical parameters include a 30-45 degree pulse angle, a relaxation delay of 1-2 seconds, and acquisition of 16-32 scans to ensure a good signal-to-noise ratio.

Data Interpretation: Confirming Deuteration

The interpretation relies on comparing the spectrum of the deuterated compound to that of standard 1-chloropropane.[15]

Logical Diagram: NMR Spectral Interpretation

Caption: Logic for confirming deuteration via ¹H NMR spectral comparison.

• Expected Spectrum for 1-Chloropropane: The ¹H NMR spectrum shows three distinct signals with an integration ratio of 2:2:3.[16]

  • ~3.5 ppm (triplet): Protons on C1 (-CH₂Cl), deshielded by the electronegative chlorine atom.

  • ~1.8 ppm (sextet): Protons on C2 (-CH₂-), split by the protons on C1 and C3.

  • ~1.0 ppm (triplet): Protons on C3 (-CH₃).

• Expected Spectrum for 1-Chloropropane-1,1-D2:

  • Signal Absence: The triplet at ~3.5 ppm will be absent , confirming the replacement of protons with deuterium at the C1 position.

  • ~1.8 ppm (triplet): The signal for the C2 protons will simplify from a sextet to a triplet, as it is now only coupled to the three protons on C3.

  • ~1.0 ppm (triplet): The signal for the C3 protons remains a triplet, coupled to the C2 protons.

  • The integration ratio will be 2:3 for the remaining signals.

Conclusion and Method Synergy

The robust analytical characterization of 1-Chloropropane-1,1-D2 is best achieved through the synergistic use of GC-MS and NMR spectroscopy. GC-MS provides the high sensitivity and selectivity required for accurate quantification, especially at trace levels and in complex matrices, leveraging the compound's utility as an internal standard.[1][5] NMR spectroscopy offers unparalleled structural verification, confirming the precise location and high isotopic enrichment of the deuterium labels.[4] Together, these methods provide a self-validating system that ensures the identity, purity, and concentration of 1-Chloropropane-1,1-D2, underpinning its effective use in research, development, and quality control applications.

References

• SCION Instruments. (2025, April 29). Sample preparation GC-MS. [Link]

• ResolveMass Laboratories Inc. (2025, December 19). How Sample Preparation Affects GC-MS Results: Purge-and-Trap, Headspace, Derivatization & More. [Link]

• Kim, H. Y., et al. (2023). A Novel Sample Preparation Method for GC-MS Analysis of Volatile Organic Compounds in Whole Blood for Veterinary Use. MDPI. [Link]

• Organomation. (n.d.). GC-MS Sample Preparation. [Link]

• Heuillet, M., et al. (2018). Methodology for the Validation of Isotopic Analyses by Mass Spectrometry in Stable-Isotope Labeling Experiments. Analytical Chemistry. [Link]

• Divinová, V., et al. (2004). Determination of free and bound 3-chloropropane-1,2-diol by gas chromatography with mass spectrometric detection using deuterated 3-chloropropane-1,2-diol as internal standard. Czech J. Food Sci.. [Link]

• U.S. Environmental Protection Agency. (1996, December). Method 5000: Sample Preparation for Volatile Organic Compounds. [Link]

• Heuillet, M., et al. (2018, February 6). Methodology for the Validation of Isotopic Analyses by Mass Spectrometry in Stable-Isotope Labeling Experiments. PubMed. [Link]

• NASA Technical Reports Server. (n.d.). Qualitative and quantitative analysis of mixtures of compounds containing both hydrogen and deuterium. [Link]

• ResolveMass Laboratories Inc. (2025, November 5). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. [Link]

• Gillings, N., et al. (2020). EANM guideline on the validation of analytical methods for radiopharmaceuticals. EJNMMI Radiopharmacy and Chemistry. [Link]

• Divinová, V., et al. (2004). Determination of free and bound 3-chloropropane-1,2-diol by gas chromatography with mass spectrometric detection using deuterated 3-chloropropane-1,2-diol as internal standard. ResearchGate. [Link]

• Bio-Techne. (n.d.). Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry?[Link]

• He, Y., et al. (2005). A method for quantitative determination of deuterium content in biological material. PubMed. [Link]

• Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods. [Link]

• Irie, M., et al. (2021). Analytical Method Validation for Biomarkers As a Drug Development Tool: Points to Consider. Taylor & Francis Online. [Link]

• Liu, Y., et al. (2005). Determination of 3-chloropropane-1,2-diol in liquid hydrolyzed vegetable proteins and soy sauce by solid-phase microextraction and gas chromatography/mass spectrometry. ResearchGate. [Link]

• Doc Brown's Chemistry. (n.d.). 1H proton NMR spectrum of 1-chloropropane. [Link]

• Zgoła-Grześkowiak, A., & Grześkowiak, T. (2011). Combined solid-phase extraction and gas chromatography-mass spectrometry used for determination of chloropropanols in water. PubMed. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for 1,1-Dichloroethane. [Link]

• DiMuccio, A., et al. (n.d.). A RAPID METHOD TO DETERMINE 1,3-DICHLOROPROPENE (1,3-D) BY GAS CHROMATOGRAPHY ION TRAP MASS SPECTROMETRY ON FRUITS AND VEGETABLES. [Link]

• Lee, M. R., et al. (2002). Sensitive method for the determination of 1,3-dichloropropan-2-ol and 3-chloropropane-1,2-diol in soy sauce by capillary gas chromatography with mass spectrometric detection. PubMed. [Link]

• Gonsior, M., et al. (2013). MS and NMR Analysis of Isotopically Labeled Chloramination Disinfection Byproducts: Hyperlinks and Chemical Reactions. PubMed Central. [Link]

• Verardi, R., et al. (2012). Isotope labeling for solution and solid-state NMR spectroscopy of membrane proteins. PubMed. [Link]

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Technical Notes & Optimization

low yield in 1-Chloropropane-1,1-D2 synthesis

Technical Support Center: Troubleshooting 1-Chloropropane-1,1-D2 Synthesis

Welcome to the advanced technical support portal for the synthesis of 1-chloropropane-1,1-d2. This guide is specifically engineered for drug development professionals and synthetic chemists who are experiencing diminished yields, isotopic scrambling, or incomplete conversions when translating 1-propanol-1,1-d2 into its chlorinated derivative.

Critical Physicochemical Parameters

Understanding the physical properties of your reagents and intermediates is the first step in diagnosing yield loss. The stark difference in boiling points between the precursor and the target product is the primary culprit in evaporative losses during synthesis and workup.

Table 1: Physicochemical Properties of Key Synthesis Components

Compound	Molecular Weight	Boiling Point	Density	Role in Synthesis
1-Propanol-1,1-d2	62.11 g/mol	97.0 °C	0.830 g/mL	Isotopic Precursor[1]
Thionyl Chloride (SOCl₂)	118.97 g/mol	79.0 °C	1.638 g/mL	Chlorinating Agent
1-Chloropropane-1,1-d2	80.55 g/mol	46.6 °C	0.890 g/mL	Target Product[2]

Mechanistic Divergence & Isotopic Integrity

The choice of chlorinating agent dictates not only the chemical yield but the isotopic purity of the final product. While primary alcohols typically undergo S_N2 reactions, the use of strong Lewis acids can induce S_N1 character, leading to catastrophic isotopic scrambling[3].

Mechanistic divergence in 1-propanol-1,1-d2 chlorination affecting isotopic yield.

Troubleshooting Guides & FAQs

Q1: My overall yield of 1-chloropropane-1,1-d2 is consistently below 40% after distillation. Where is the product going?

• Root Cause (Causality): 1-Chloropropane-1,1-d2 is highly volatile (BP ~46.6 °C)[2]. Standard rotary evaporation or unoptimized fractional distillation leads to massive evaporative loss. Furthermore, the exothermic nature of the chlorination reaction can vaporize the product before the aqueous workup even begins.

• Resolution: Transition to a strictly temperature-controlled workflow. Equip your reaction vessel with a highly efficient reflux condenser chilled to 0 °C. During distillation, utilize a Vigreux column and immerse the receiving flask in a dry ice/acetone or -20 °C bath to trap all volatile vapors.

Q2: NMR analysis shows a loss of deuterium at the C1 position and unexpected signals at C2. Why is my isotopic yield compromised?

• Root Cause (Causality): You are likely using the Lucas reagent (ZnCl₂/HCl) or applying excessive heat with PCl₅. While primary alcohols generally resist carbocation formation, the strong Lewis acidity of ZnCl₂ can induce partial S_N1 character[3]. This transient carbocation at C1 triggers a 1,2-deuteride shift from C1 to C2 (or a hydride shift from C2 to C1) to form a more stable secondary carbocation, resulting in a scrambled mixture of 1-chloropropane and 2-chloropropane isotopologues[4].

• Resolution: Strictly enforce an S_N2 mechanism. Utilize thionyl chloride (SOCl₂) in the presence of an amine base (like pyridine) to ensure the reaction proceeds via a chlorosulfite intermediate that undergoes clean, concerted backside attack by the chloride ion, preserving the D2 label at C1[5].

Q3: The SOCl₂ reaction is sluggish, leaving significant unreacted 1-propanol-1,1-d2. How can I drive this to completion?

• Root Cause (Causality): The formation of the alkyl chlorosulfite is rapid, but its breakdown into the alkyl chloride and SO₂ is the rate-determining step. Without a nucleophilic catalyst, this breakdown is slow for primary aliphatic alcohols.

• Resolution: Introduce a catalytic amount of N,N-Dimethylformamide (DMF). DMF reacts with SOCl₂ to form a highly electrophilic Vilsmeier-Haack-type intermediate, which rapidly activates the alcohol and accelerates the substitution, driving the reaction to >95% conversion.

Optimized workflow mitigating volatile losses and incomplete conversion.

Validated Experimental Protocol

This self-validating protocol details the conversion of 1-propanol-1,1-d2 (derived from the reduction of propionic esters[1] or acyl chlorides[6]) to 1-chloropropane-1,1-d2 using optimized S_N2 conditions to prevent volatility loss and isotopic scrambling.

Phase 1: Reaction Setup & Activation

• In an oven-dried, argon-purged 100 mL two-neck flask, dissolve 1-propanol-1,1-d2 (1.0 eq) in anhydrous dichloromethane (DCM).

• Add anhydrous pyridine (1.1 eq) to act as an acid scavenger and S_N2 promoter. Add 2 drops of anhydrous DMF as a catalyst.

• Chill the flask to 0 °C using an ice-water bath.

• Self-Validation Check: Ensure the system is completely moisture-free. SOCl₂ reacts violently with water to form HCl and SO₂, which will alter the reaction stoichiometry and pH, stalling the conversion.

Phase 2: Reagent Addition & Substitution 4. Add thionyl chloride (SOCl₂, 1.2 eq) dropwise via an addition funnel over 30 minutes. Maintain the internal temperature strictly below 5 °C to prevent premature volatilization. 5. After addition, remove the ice bath and allow the mixture to warm to room temperature, then gently reflux (40 °C) for 2 hours using a chilled (0 °C) condenser.

• Self-Validation Check: Monitor the evolution of SO₂ and HCl gas through a mineral oil bubbler. The cessation of gas evolution indicates the complete consumption of the chlorosulfite intermediate.

Phase 3: Workup & Isolation 6. Cool the reaction to 0 °C and carefully quench with ice-cold water. 7. Separate the organic layer and wash sequentially with cold 1M HCl, cold saturated NaHCO₃, and cold brine. Keep all aqueous solutions chilled to prevent product evaporation. 8. Dry the organic phase over anhydrous Na₂SO₄. 9. Perform fractional distillation using a Vigreux column. Collect the fraction boiling at 46–48 °C into a receiving flask pre-chilled to -20 °C.

• Self-Validation Check: Analyze the distillate via ¹H-NMR. A successful synthesis is confirmed by the complete absence of the triplet near 3.5 ppm (corresponding to the C1 protons of undeuterated 1-propanol) and the presence of the expected multiplet for the C2 protons, confirming >98% isotopic purity[1].

References

• Askfilo. (2025). Reaction of 1-propanol with thionyl chloride (SOCl2). Retrieved from[Link]

• Organic Letters - ACS Publications. (2024). Single Electron Transfer Reductive Deuteration of Acyl Chlorides for the Synthesis of Deuterated Alcohols with a High Deuterium Atom Economy. Retrieved from [Link]

• Sciencemadness.org. (2006). Synthesis of 2 Chloropropane?. Retrieved from [Link]

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• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: 1-Chloropropane-1,1-D2

Welcome to the technical support guide for 1-Chloropropane-1,1-D2. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities and potential side reactions encountered during its use. The presence of deuterium at the alpha-position (C1) introduces unique mechanistic considerations that can influence reaction outcomes. This guide provides troubleshooting advice in a question-and-answer format to address specific experimental challenges.

Frequently Asked Questions (FAQs)

FAQ 1: I am observing a higher-than-expected yield of propene-d2 in my nucleophilic substitution reaction. What is causing this and how can I favor the substitution product?

Symptom: You are attempting a nucleophilic substitution on 1-chloropropane-1,1-d2 but are isolating a significant amount of the elimination byproduct, propene-d2.

Underlying Mechanism & Diagnosis: This observation points to a competition between the bimolecular nucleophilic substitution (SN2) and bimolecular elimination (E2) pathways.[1][2][3] As a primary alkyl halide, 1-chloropropane is expected to favor the SN2 pathway.[1][4] However, the choice of base/nucleophile and reaction conditions are critical in tipping the balance.

• Strong, Bulky Bases: The use of strong, sterically hindered bases, such as potassium tert-butoxide (KOt-Bu) or lithium diisopropylamide (LDA), will dramatically favor the E2 pathway.[4] These bases are poor nucleophiles due to their size and will preferentially abstract a proton from the beta-carbon (C2), leading to the formation of propene.

• Strong, Non-Bulky Bases: Strong but less hindered bases, like sodium hydroxide (NaOH) or sodium ethoxide (NaOEt), can act as both strong bases and strong nucleophiles.[5][6] While SN2 is often the major pathway with primary halides, increasing the reaction temperature will begin to favor the E2 pathway, as elimination reactions generally have a higher activation energy and benefit more from increased thermal energy.

The deuterium atoms at the C1 position do not directly participate in the most common E2 mechanism, which involves the removal of a proton from the C2 position. Therefore, a primary kinetic isotope effect is not expected for this specific elimination pathway.[7]

Troubleshooting & Recommended Protocols:

To favor the SN2 product, the following adjustments should be made:

Parameter	Recommendation to Favor SN2	Rationale
Nucleophile/Base	Use a good nucleophile that is a weak base.	Species like I⁻, Br⁻, CN⁻, or RS⁻ are excellent nucleophiles but weak bases, minimizing the competing E2 reaction.[1]
Temperature	Maintain lower reaction temperatures.	SN2 reactions are generally less sensitive to temperature changes than E2 reactions. Lowering the temperature will decrease the rate of the competing elimination.
Solvent	Use a polar aprotic solvent.	Solvents like acetone, DMSO, or DMF favor SN2 reactions by solvating the cation but leaving the nucleophile relatively free and reactive.

Experimental Protocol to Maximize Substitution:

• Dissolve 1-chloropropane-1,1-d2 in acetone.

• Add a stoichiometric equivalent of sodium iodide (NaI). The iodide ion is an excellent nucleophile and a very weak base.

• Stir the reaction at room temperature and monitor its progress by TLC or GC-MS.

• Upon completion, the product will be 1-iodopropane-1,1-d2, which can be isolated or used in subsequent steps.

FAQ 2: My reaction is significantly slower than the analogous reaction with non-deuterated 1-chloropropane. Why is this happening?

Symptom: The reaction rate is unexpectedly sluggish when using 1-chloropropane-1,1-d2 compared to literature reports for 1-chloropropane.

Underlying Mechanism & Diagnosis: This phenomenon is likely due to a secondary kinetic isotope effect (SKIE) .[8] A kinetic isotope effect (KIE) is a change in reaction rate when an atom in the reactants is replaced with one of its isotopes.[8]

• Primary KIE vs. Secondary KIE: A primary KIE occurs when the bond to the isotope is broken in the rate-determining step.[8] A secondary KIE occurs when the bond to the isotope is not broken but the hybridization of the carbon atom bearing the isotope changes during the reaction.[8]

• α-Secondary KIE in SN2 Reactions: In an SN2 reaction, the carbon at the reaction center (C1 in this case) changes hybridization from sp³ in the reactant to a more crowded, sp²-like state in the transition state. A C-D bond has a slightly lower vibrational frequency and is effectively stronger and less polarizable than a C-H bond. Substituting hydrogen with deuterium at the α-carbon can slightly increase the activation energy for reaching this crowded transition state, resulting in a small but measurable decrease in the reaction rate (a "normal" SKIE, where kH/kD > 1).

While SN1 reactions are highly unlikely for a primary alkyl halide due to the instability of the primary carbocation, they show a more pronounced secondary KIE.[9][10] If trace amounts of rearranged products are observed, it might indicate a minor, competing SN1-like pathway, which would be slowed considerably by the deuterium substitution.

Troubleshooting & Recommended Protocols:

A slower reaction rate due to a SKIE is an inherent property of the molecule. While it cannot be eliminated, its impact can be managed:

• Increase Reaction Time: Allow the reaction to proceed for a longer duration to achieve the desired conversion.

• Modest Temperature Increase: A slight increase in temperature can help overcome the higher activation barrier, but be cautious as this may also increase the rate of side reactions like elimination (see FAQ 1).

• Optimize Catalyst/Reagent Concentration: If applicable, a modest increase in the concentration of the nucleophile or a catalyst may help to improve the overall reaction rate.

FAQ 3: I am observing a small amount of 2-substituted propane as a byproduct. How is this possible with a primary alkyl halide?

Symptom: Your reaction with 1-chloropropane-1,1-d2 is yielding the expected 1-substituted product, but also a minor amount of the 2-substituted isomer.

Underlying Mechanism & Diagnosis: The formation of a rearranged product from a primary alkyl halide is uncommon but can occur under conditions that promote even a transient carbocation character. Although a full primary carbocation is very unstable, certain conditions can lead to a "pseudo-SN1" or borderline mechanism where the leaving group has partially departed before the nucleophile has fully bonded.[9]

This transient carbocation-like species (CH₃CH₂CD₂⁺) could then undergo a rapid 1,2-hydride shift from the adjacent carbon to form a more stable secondary carbocation (CH₃CH⁺CHD₂).[9] Nucleophilic attack at this new electrophilic center would then lead to the observed 2-substituted product.

Conditions Favoring Rearrangement:

• Poor Nucleophiles/Weak Bases: Using a weak nucleophile (e.g., water, methanol) without a strong base to enforce an SN2 pathway can allow for some SN1-like character to emerge.[11][12][13]

• Protic Solvents: Polar protic solvents (like water or ethanol) can stabilize the incipient carbocation and the leaving group, further encouraging this pathway.

• Lewis Acid Catalysis: The presence of a Lewis acid could complex with the chlorine atom, making it a better leaving group and promoting carbocation formation.

Troubleshooting & Recommended Protocols:

To suppress the formation of rearranged products, you must use conditions that strongly favor a pure SN2 mechanism.

Workflow to Minimize Rearrangement:

Sources

• 1. SN2 vs E2 [chemistrysteps.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. ck12.org [ck12.org]
• 6. wyzant.com [wyzant.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 9. brainly.in [brainly.in]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. chegg.com [chegg.com]
• 12. Solved: Name the alcohol formed when 1 -chloropropane reacts with water. ii) [Chemistry] [gauthmath.com]
• 13. reddit.com [reddit.com]

Technical Support Center: Optimizing Isotopic Enrichment in 1-Chloropropane-1,1-D2 Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with deuterium scrambling during the synthesis of primary alkyl halides. The conversion of 1-propanol-1,1-d2 to 1-chloropropane-1,1-d2 is a critical step for generating isotopically labeled compounds used in metabolic stability studies and drug development.

While the synthesis appears straightforward, minor deviations in protocol can lead to a catastrophic loss of isotopic enrichment. This guide deconstructs the causality behind these failures, provides troubleshooting insights, and establishes a self-validating workflow to ensure >98% isotopic retention.

Mechanistic Insights: The Causality of Isotopic Scrambling

The fundamental challenge in converting an alcohol to an alkyl halide is that the hydroxyl group (-OH) is a poor leaving group and must be activated[1]. The method of activation directly dictates whether your isotopic label will be preserved or scrambled.

When primary alcohols are treated with concentrated hydrohalic acids (such as HCl), the harsh acidity protonates the alcohol to form an oxonium ion[2]. This can induce an SN​1 -like pathway where the leaving group dissociates to form a transient primary carbocation. Once a carbocation forms at the C1 position, it rapidly undergoes a 1,2-hydride shift to form a more stable secondary carbocation at C2. This shift moves a proton to C1 and a deuterium to C2, irrevocably scrambling the isotopic label and destroying the enrichment of your 1-chloropropane-1,1-d2 product.

To guarantee isotopic retention, you must force a strict SN​2 mechanism . Thionyl chloride ( SOCl2​ ) is the preferred reagent because it reacts with the alcohol to form a chlorosulfite intermediate (-OSOCl)[1]. When a base like pyridine is used to scavenge the acidic byproducts, the chlorosulfite undergoes a clean SN​2 backside attack by the chloride ion. This results in an inversion of stereochemistry but absolute retention of the deuterium label at the C1 position[1].

Mechanistic divergence in chlorination: SN2 preserves isotopic purity, while SN1 causes scrambling.

Troubleshooting Guide & FAQs

Q: My final product shows a 15% loss in deuterium enrichment at the C1 position. What went wrong? A: This is a classic symptom of carbocation rearrangement. It indicates that your reaction conditions were too acidic, allowing an SN​1 pathway to compete with the SN​2 pathway. This typically happens if you use hydrohalic acids instead of SOCl2​ , or if you fail to include a sufficient amount of an acid scavenger (like pyridine) during a thionyl chloride reaction. The harsh acidity of hydrohalic acids is known to promote carbocation rearrangements[2].

Q: Can I use Phosphorus Tribromide ( PBr3​ ) instead of SOCl2​ to avoid scrambling? A: Yes. PBr3​ is another excellent reagent that converts alcohols to alkyl bromides via an SN​2 mechanism. It forms a dibromophosphite intermediate that undergoes backside attack, effectively preventing carbocation rearrangements[2]. However, if your specific downstream drug development assay requires the alkyl chloride, SOCl2​ is mandatory.

Q: Why is the evolution of gas important in the SOCl2​ reaction? A: The breakdown of the chlorosulfite intermediate yields sulfur dioxide ( SO2​ ) and hydrogen chloride (HCl) as gases. The departure of these gases drives the reaction forward according to Le Chatelier's principle. Furthermore, having gaseous byproducts significantly simplifies the isolation and purification of the final alkyl chloride[2].

Q: How do I handle the volatility of 1-Chloropropane-1,1-D2 during purification? A: 1-Chloropropane has a low boiling point of approximately 46 °C. Distillation must be performed carefully using a receiving flask chilled in a dry ice/isopropanol bath to prevent product loss to the atmosphere.

Data Presentation: Reagent Selection Matrix

To assist in experimental design, the following table summarizes the quantitative expectations and mechanistic risks associated with various halogenation methods.

Reagent System	Primary Mechanism	Reactive Intermediate	Risk of 1,2-Hydride Shift	Expected Isotopic Retention
SOCl2​ Pyridine	SN​2	Chlorosulfite	Very Low	>98%
PCl3​ or PBr3​	SN​2	Phosphite	Low	>95%
Concentrated HCl	SN​1 / SN​2	Oxonium Ion	High	<70% (Scrambling)
Lucas Reagent ( HCl/ZnCl2​ )	SN​1	Carbocation	Very High	<50%

Validated Experimental Protocol

The following protocol utilizes a buffered thionyl chloride system to enforce an SN​2 substitution, ensuring maximum isotopic retention.

Standard operating procedure for the SN2-mediated synthesis of 1-chloropropane-1,1-d2.

Step-by-Step Execution:

• Apparatus Preparation: Flame-dry a two-neck round-bottom flask equipped with a reflux condenser and a dropping funnel. Flush the system with Argon.

  • Causality: Moisture reacts with SOCl2​ to form unbuffered HCl and SO2​ , altering the stoichiometry and introducing acid that can promote SN​1 scrambling.

• Reagent Loading: Add 1-propanol-1,1-d2 (1.0 eq) and anhydrous pyridine (1.1 eq) to the flask.

  • Causality: Pyridine acts as an essential acid scavenger. It neutralizes the HCl generated during the reaction, preventing the protonation of the alcohol and subsequent carbocation formation[2].

• Temperature Control: Chill the reaction vessel to 0 °C using an ice-water bath.

  • Causality: The initial formation of the chlorosulfite intermediate is highly exothermic. Controlling the temperature prevents side reactions and volatilization.

• Activation: Add freshly distilled SOCl2​ (1.1 eq) dropwise over 30 minutes.

  • Causality: Slow addition ensures that the local concentration of unreacted SOCl2​ remains low, favoring the controlled formation of the chlorosulfite intermediate (-OSOCl)[1].

• Substitution ( SN​2 ): Remove the ice bath, allow the mixture to warm to room temperature, and then gently reflux (~60 °C) for 2 hours.

  • Causality: Thermal energy is required to drive the SN​2 backside attack by the chloride ion, displacing the sulfite group and releasing SO2​ and HCl gases[2].

• Isolation: Perform fractional distillation directly from the reaction mixture, collecting the fraction boiling at 45–47 °C. Use a receiving flask chilled in a dry ice/isopropanol bath.

The Self-Validating Checkpoint

Every robust protocol must be a self-validating system. Before utilizing the synthesized 1-chloropropane-1,1-d2 in downstream applications, you must validate the isotopic purity using Nuclear Magnetic Resonance (NMR) spectroscopy:

• 1H NMR: The spectrum must show a complete absence of the triplet signal typically found around 3.5 ppm (corresponding to the C1 protons).

• 2H NMR: A strong signal must appear corresponding to the C1 position, with absolute baseline silence at the C2 position. The presence of a C2 deuterium signal proves that a 1,2-hydride shift occurred, invalidating the batch.

References

• 10.5: Preparing Alkyl Halides from Alcohols - Chemistry LibreTexts Source: LibreTexts URL:[Link]

• Preparation of Alkyl Halides and Tosylates from Alcohols | OpenOChem Learn Source: OpenOChem URL:[Link]

Sources

• 1. Preparation of Alkyl Halides and Tosylates from Alcohols | OpenOChem Learn [learn.openochem.org]
• 2. chem.libretexts.org [chem.libretexts.org]

troubleshooting NMR spectra of deuterated compounds

Welcome to the Technical Support Center for NMR Spectroscopy. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot the unique physical and magnetic phenomena that arise when analyzing deuterated compounds.

Replacing hydrogen ( 1 H) with deuterium ( 2 H or D) alters the fundamental magnetic resonance landscape of a molecule. This guide moves beyond simple "quick fixes" to explain the underlying quantum mechanical and thermodynamic causality of these changes, ensuring your analytical protocols are robust, self-validating, and scientifically sound.

Diagnostic Workflow: Deuterated Compound NMR

Diagnostic workflow for identifying and resolving common NMR artifacts in deuterated compounds.

Troubleshooting Guide & FAQs

Category 1: Signal Intensity & "Missing" Peaks

Q: Why did the 13 C signal of my deuterated carbon "disappear" or become extremely weak compared to the protonated version? The Causality: This is a dual-factor issue driven by relaxation mechanics and the Nuclear Overhauser Effect (NOE). First, 13 C longitudinal relaxation ( T1​ ) is primarily driven by dipole-dipole interactions with directly attached protons. Because deuterium's gyromagnetic ratio ( γ ) is roughly 6.5 times smaller than a proton's, the dipole-dipole relaxation pathway becomes highly inefficient, causing the T1​ of a deuterated carbon to increase by an order of magnitude[1]. If you use standard repetition delays ( d1 ), the deuterated carbon signal saturates. Second, standard 13 C spectra use continuous 1 H decoupling, which provides an NOE signal enhancement (up to 2.98x) for protonated carbons. Deuterated carbons lack this attached proton, receiving zero NOE enhancement[1]. Finally, the remaining weak signal is split into a multiplet (see Category 2), further reducing the signal-to-noise ratio (S/N) of any individual peak.

The Solution: You must alter your acquisition parameters to allow for complete relaxation without relying on NOE. Use Inverse Gated Decoupling (see Protocol 1).

Category 2: Spectral Artifacts & Peak Splitting

Q: Why is my deuterated carbon peak split into a complex multiplet instead of a singlet in a 1 H-decoupled 13 C spectrum? The Causality: While your spectrometer is decoupling protons ( 1 H), it is not decoupling deuterium ( 2 H). Deuterium is an NMR-active nucleus with a nuclear spin quantum number of I=1 [1]. According to the multiplicity rule ( 2nI+1 ), a carbon attached to n deuterium atoms will split into a distinct multiplet. Furthermore, the J -coupling constant between 13 C and 2 H ( JCD​ ) is directly proportional to the ratio of their gyromagnetic ratios ( γD​/γH​≈0.153 ). Therefore, JCD​≈JCH​/6.51 .

Q: The chemical shift of the carbon attached to deuterium has moved slightly upfield (shielded). Is my compound impure? The Causality: No, your compound is pure. You are observing the Intrinsic Primary Isotope Effect [2]. Because deuterium is twice as heavy as hydrogen, the zero-point vibrational energy (ZPE) of the C-D bond is significantly lower than that of the C-H bond. Due to the anharmonicity of the molecular potential energy well, this lower ZPE translates to a shorter, more compact average C-D bond length[2]. This shorter bond increases the local electron density around the carbon nucleus, providing greater magnetic shielding and shifting the resonance upfield by approximately 0.2 to 0.3 ppm per attached deuterium atom.

Category 3: Line Broadening & Solvent Issues

Q: Why are the deuterium ( 2 H) NMR signals and the 13 C signals of deuterated carbons so broad compared to standard 1 H NMR? The Causality: Because deuterium has a spin I=1 (which is >1/2 ), it possesses a nuclear quadrupole moment [3]. This means its charge distribution is non-spherical. The quadrupole moment couples strongly with the local electric field gradient (EFG) of the molecule, creating a highly efficient relaxation pathway known as quadrupolar relaxation[3]. This causes the transverse relaxation time ( T2​ ) to be very short. Since NMR line width at half-height ( Δν1/2​ ) is inversely proportional to T2​ ( Δν1/2​=1/πT2​ ), the rapid relaxation inherently broadens the spectral lines[4].

Q: I see unexpected sharp peaks in my 1 H spectrum of a deuterated solvent. How do I identify them? The Causality: No deuterated solvent is 100% isotopically pure (most are 99.8% to 99.9% D). The remaining fraction exists as partially protonated isotopologues (e.g., CHD 2​ OD in CD 3​ OD, or HDO in D 2​ O)[5]. Additionally, highly polar solvents are hygroscopic and will rapidly absorb atmospheric water, leading to a prominent HDO/H 2​ O peak[6].

Quantitative Data Summaries

Table 1: Multiplicity and Relative Intensities for 13 C- 2 H Spin-Spin Coupling Use this table to validate the identity of your deuterated carbon signals.

Functional Group	Number of Deuteriums ( n )	Spin ( I )	Multiplicity ( 2nI+1 )	Relative Peak Intensity Ratio	Typical 1JCD​ (Hz)
-CHD	1	1	3 (Triplet)	1 : 1 : 1	~20 - 25
-CD 2​	2	1	5 (Pentet)	1 : 2 : 3 : 2 : 1	~20 - 25
-CD 3​	3	1	7 (Septet)	1 : 3 : 6 : 7 : 6 : 3 : 1	~20 - 25

Table 2: Common Residual Solvent and Water Peaks in Deuterated Solvents Data synthesized from the authoritative Fulmer et al. standards[6][7].

Deuterated Solvent	Residual Solvent 1 H Peak (ppm)	Residual Water 1 H Peak (ppm)	Solvent 13 C Peak (ppm)
Chloroform- d (CDCl 3​ )	7.26 (Singlet)	1.56	77.16 (Triplet)
Methanol- d4​ (CD 3​ OD)	3.31 (Pentet)	4.87	49.00 (Septet)
DMSO- d6​ ((CD 3​ ) 2​ SO)	2.50 (Pentet)	3.33	39.52 (Septet)
Deuterium Oxide (D 2​ O)	4.79 (Singlet, HDO)	4.79	N/A

Experimental Protocols

Protocol 1: Acquiring "Lost" 13 C Signals via Inverse Gated Decoupling

Objective: To obtain quantitative or highly visible 13 C spectra of deuterated carbons by eliminating NOE bias and allowing for complete T1​ relaxation[1].

• Determine T1​ : Estimate or measure the T1​ relaxation time of your deuterated carbon. (Assume T1​≈20−60 seconds for non-protonated/deuterated carbons).

• Set Relaxation Delay ( d1 ): Set the recycle delay ( d1 ) to at least 5×T1​ to ensure >99% return of equilibrium magnetization.

• Configure Decoupling Channel: Set the spectrometer to Inverse Gated Decoupling mode (e.g., zgig pulse program on Bruker systems).

  • Mechanism: The 1 H decoupler is turned ON only during the short acquisition time (AQ) to collapse 1 H- 13 C multiplets.

  • Mechanism: The 1 H decoupler is turned OFF during the long d1 delay. This prevents the buildup of the Nuclear Overhauser Effect, ensuring all carbon signals integrate strictly according to their population dynamics.

• Increase Scans (NS): Because you lack NOE and the signal is split by JCD​ , you must compensate by increasing the number of scans by a factor of 4 to 16 compared to a standard protonated sample.

• (Optional)Paramagnetic Relaxation Reagent: If the d1 time makes the experiment prohibitively long, add 0.05 M of Chromium(III) acetylacetonate[Cr(acac) 3​ ] to the sample. The unpaired electrons provide a highly efficient external dipole-dipole relaxation pathway, dropping T1​ to < 2 seconds.

Protocol 2: The D 2​ O Shake Test for Labile Protons/Water

Objective: To self-validate whether an unknown broad singlet in a non-polar deuterated solvent is water or a labile proton (e.g., -OH, -NH, -SH)[6].

• Baseline Acquisition: Acquire a standard 1 H NMR spectrum of your compound in a solvent like CDCl 3​ . Identify the suspected labile/water peak.

• Isotope Exchange: Remove the NMR tube and add 1–2 drops of 100% D 2​ O.

• Agitation: Cap the tube securely and shake vigorously for 30–60 seconds. Causality: Rapid chemical exchange occurs between the deuterium in D 2​ O and the labile protons in the sample/water.

• Phase Separation: Allow the sample to settle. The D 2​ O will form a separate droplet (usually at the top in CDCl 3​ ).

• Re-Acquisition: Acquire a second 1 H NMR spectrum.

• Validation: If the suspected peak disappears or its integration drastically reduces, it was a labile proton or water. The proton has been replaced by NMR-silent (in the 1 H channel) deuterium.

References

• Deuterium Isotope Effects on 13C NMR Chemical Shifts Reflect the Smaller Steric Size of CD3 Compared to CH3 Groups Source: Organic Letters, American Chemical Society (ACS). URL:[Link]

• Finding "Lost" Deuterated 13C Signals Source: University of Ottawa NMR Facility Blog. URL:[Link]

• Quadrupolar Coupling Source: Chemistry LibreTexts. URL:[Link]

Sources

• 1. University of Ottawa NMR Facility Blog: Finding "Lost" Deuterated 13C Signals [u-of-o-nmr-facility.blogspot.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. lsa.umich.edu [lsa.umich.edu]
• 5. sciepub.com [sciepub.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: 1-Chloropropane-1,1-D2

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals working with 1-Chloropropane-1,1-D2. It provides in-depth technical support, troubleshooting advice, and validated protocols to address common challenges encountered during its use, with a primary focus on identifying and managing impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in a commercial or newly synthesized batch of 1-Chloropropane-1,1-D2?

The impurity profile of 1-Chloropropane-1,1-D2 is primarily dictated by its synthetic route and subsequent handling and storage. Impurities can be broadly categorized into three groups: synthesis-related, isotopic variants, and degradation products.

• Synthesis-Related Impurities:

  • Positional Isomer (2-Chloropropane): If the synthesis involves the free-radical chlorination of propane, the formation of the 2-chloro isomer is a significant possibility due to the comparable reactivity of primary and secondary hydrogens.[1][2]

  • Unreacted Starting Materials: Syntheses originating from n-propyl alcohol may contain residual alcohol.[3] For the deuterated variant, this would be 1-Propanol-1,1-D2.

  • Solvent Residues: Residual solvents used during synthesis or purification (e.g., dichloromethane, hexane) may be present.

• Isotopic Impurities:

  • Isotopologues of Other Impurities: Isomers and byproducts may also exist in various deuterated forms.

• Degradation Products:

  • Propene-1,1-D2: Alkyl halides can undergo elimination reactions.[6] The thermal decomposition of 1-chloropropane is known to produce propene via the unimolecular elimination of HCl.[7][8] This is a primary concern if the material is exposed to heat or basic conditions.

  • 1-Propanol-1,1-D2: Hydrolysis due to exposure to moisture can lead to the formation of the corresponding alcohol.

Q2: My GC-MS analysis shows an unexpected peak with a similar fragmentation pattern but a different retention time. What could it be?

An unexpected peak often points to an isomeric impurity. Given the chemistry of 1-chloropropane, the most likely candidate is 2-chloropropane . Positional isomers often have very similar mass spectra but will separate chromatographically due to differences in their physical properties, such as boiling point.

• 1-Chloropropane: Boiling Point ~47°C[3][9]

• 2-Chloropropane: Boiling Point ~36°C

The lower boiling point of 2-chloropropane will typically result in an earlier retention time on a standard non-polar GC column compared to 1-chloropropane. To confirm, you should analyze a certified standard of 2-chloropropane under the same GC conditions.

Q3: How can I definitively confirm the isotopic purity and identify isotopic variants in my sample?

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive technique for this analysis.[10][11] The key is to examine the molecular ion (M+) peak and its isotope pattern in the mass spectrum.

• Acquire a High-Quality Mass Spectrum: Ensure the peak for your compound is sufficiently intense and free from co-eluting impurities.

• Identify the Molecular Ion Cluster: For 1-Chloropropane-1,1-D2 (C3H5D2Cl), the theoretical masses of the most abundant molecular ions are:

  • [M]+• for ³⁵Cl isotope: 80.04 (C3H5D2³⁵Cl)

  • [M+2]+• for ³⁷Cl isotope: 82.04 (C3H5D2³⁷Cl)

• Look for Isotopic Impurities:

  • A peak at m/z 79.04 would indicate the presence of 1-Chloropropane-1-D1 (C3H6D¹Cl).

  • A peak at m/z 78.03 would indicate non-deuterated 1-Chloropropane (C3H7Cl).

• Quantify Purity: The relative abundances of these molecular ion peaks can be used to calculate the isotopic purity of your sample. Remember to account for the natural abundance of ¹³C.

Q4: What are the recommended storage and handling procedures to minimize degradation of 1-Chloropropane-1,1-D2?

As a reactive alkyl halide, proper storage is critical to maintaining purity.[6]

• Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3] A recommended storage temperature is 2-8°C.

• Incompatibilities: Avoid contact with strong oxidizing and reducing agents, strong bases, and alkali metals.[9]

• Moisture and Air: Minimize exposure to atmospheric moisture to prevent hydrolysis to 1-propanol-1,1-D2. Handle under an inert atmosphere (e.g., nitrogen or argon) for high-purity applications.

• Light: Store in an amber or opaque container to protect from light, which can promote free-radical reactions.

Troubleshooting & Protocols

Guide 1: Identifying an Unknown Impurity

This guide provides a logical workflow for identifying an unknown peak observed during the analysis of 1-Chloropropane-1,1-D2.

Caption: Logical workflow for impurity identification.

Data Summary: Common Impurities and Analytical Signatures

The table below summarizes the key identifiers for common impurities. Mass-to-charge (m/z) values correspond to the most abundant isotopologue containing ³⁵Cl.

Impurity	Chemical Formula	Boiling Point (°C)	Expected Retention Time (vs. Analyte)	Key m/z Fragments (for ³⁵Cl)
1-Chloropropane-1,1-D2 (Analyte)	C₃H₅D₂Cl	~47	-	80 (M+), 44, 42, 31
2-Chloropropane	C₃H₇Cl	~36	Earlier	78 (M+), 63, 43, 41
1-Chloropropane (non-deuterated)	C₃H₇Cl	~47	Same / Co-eluting	78 (M+), 43, 42, 41, 27
Propene-1,1-D2	C₃H₄D₂	-47.6	Much Earlier	44 (M+), 43, 42
1-Propanol-1,1-D2	C₃H₆D₂O	97	Later	62 (M+), 44, 31

Protocol 1: GC-MS Analysis for Purity Assessment

This protocol provides a standard method for the separation and identification of 1-Chloropropane-1,1-D2 and its volatile impurities.

1. Sample Preparation: a. Prepare a ~100 ppm solution of your 1-Chloropropane-1,1-D2 sample in a high-purity volatile solvent (e.g., Hexane or Dichloromethane). b. Transfer the solution to a 2 mL GC autosampler vial and seal with a PTFE-lined cap.

2. Instrumentation (Example):

• Gas Chromatograph: Agilent 8890 GC or equivalent.
• Mass Spectrometer: Agilent 5977B MSD or equivalent.

3. GC Method Parameters:

• Column: A non-polar capillary column is recommended (e.g., HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).
• Injector: Split/Splitless injector at 200°C. Use a split ratio of 50:1 for general screening.
• Carrier Gas: Helium at a constant flow of 1.0 mL/min.
• Oven Program:
• Initial Temperature: 35°C, hold for 3 minutes.
• Ramp: 10°C/min to 150°C.
• Hold: 2 minutes at 150°C.

4. MS Method Parameters:

• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.
• Scan Range: m/z 25 - 200.
• Solvent Delay: 2 minutes.

5. Data Analysis: a. Integrate all peaks in the total ion chromatogram (TIC). b. Analyze the mass spectrum of each peak, comparing it to reference libraries and the expected fragmentation patterns outlined in the data summary table. c. Pay close attention to the molecular ion region of the main peak to assess isotopic purity.

Protocol 2: Purification by Fractional Distillation

For lots containing significant levels of isomeric or less volatile impurities, fractional distillation is an effective purification method.[12] This protocol is designed to separate 1-Chloropropane-1,1-D2 from impurities with different boiling points.

1. Apparatus Setup: a. Assemble a fractional distillation apparatus in a fume hood. Use a round-bottom flask, a fractionating column with high theoretical plates (e.g., a 30 cm Vigreux or packed column), a distillation head with a thermometer, a condenser, and a receiving flask. b. Ensure all glassware is dry to prevent hydrolysis. c. Add a few boiling chips or a magnetic stir bar to the round-bottom flask.

2. Distillation Procedure: a. Charge the crude 1-Chloropropane-1,1-D2 to the round-bottom flask (do not fill more than two-thirds full). b. Begin gentle heating with a heating mantle. c. Slowly increase the temperature until the solvent begins to reflux in the column. Establish a slow, steady distillation rate (approx. 1 drop per second). d. Collect Fractions:

• Fore-run: Collect the initial, lower-boiling fraction. This will contain more volatile impurities like 2-chloropropane.
• Main Fraction: Once the head temperature stabilizes at the boiling point of 1-Chloropropane-1,1-D2 (~47°C), switch to a new receiving flask to collect the purified product.
• End-run: Stop the distillation before the flask runs dry. The remaining liquid will contain less volatile impurities like 1-Propanol-1,1-D2.

3. Purity Verification: a. Analyze all collected fractions using the GC-MS protocol described above to confirm the separation efficiency and purity of the main fraction. b. Pool the fractions that meet the required purity specifications.

Diagram: Synthesis and Degradation Pathways

This diagram illustrates the potential origins of common impurities related to 1-Chloropropane-1,1-D2.

Caption: Impurity sources from synthesis and degradation.

References

• Vertex AI Search Result[13]: Synthesis of 1-chloropropanone from 1-chloropropane.

• Vertex AI Search Result[1]: Synthesis of 1-chloropropane from propane.

• Vertex AI Search Result[14]: Analytical methods for volatile organic compounds.

• Vertex AI Search Result[7]: Complete decomposition of 1-chloropropane behind reflected Shock Waves.

• Vertex AI Search Result[15]: Complete Reductive Dechlorination of 1,2-Dichloropropane by Anaerobic Bacteria.

• Vertex AI Search Result[6]: Breaking Down Alkyl Halides: Key Reactions and Uses.

• Vertex AI Search Result[16]: Formation and decomposition of 3-chloropropane-1,2-diol esters in models simulating processed foods.

• Vertex AI Search Result[10]: Comparative Guide to the Validation of Analytical Methods for (S)-1-Chloro-2-propanol.

• Vertex AI Search Result[17]: 1-CHLOROPROPANE-1,1-D2 Wiki.

• Vertex AI Search Result[18]: 1-CHLOROPROPANE-1,1-D2 ChemicalBook.

• Vertex AI Search Result[19]: Conversion of 1-chloropropane to 2-chloropropane.

• Vertex AI Search Result[8]: Thermal decomposition of 1-chloropropane.

• Vertex AI Search Result[20]: A rapid method to determine 1,3-dichloropropene by gas chromatography ion trap mass spectrometry.

• Vertex AI Search Result[11]: Toxicological Profile for 1,1-Dichloroethane.

• Vertex AI Search Result[21]: Anaerobic degradation of 1,2-dichloropropane in batch and continuous culture.

• Vertex AI Search Result[3]: 1-Chloropropane Use and Manufacturing.

• Vertex AI Search Result[22]: Physicochemical Properties of Deuterated Alkyl Halide Standards.

• Vertex AI Search Result[23]: Rapid and simple determination of chloropropanols using isotope dilution GC–MS.

• Vertex AI Search Result[24]: 1-Chloropropane-1,1-diol PubChem.

• Vertex AI Search Result[25]: 1-Chloropropane Tokyo Chemical Industry.

• Vertex AI Search Result[5]: Mechanochemical Dehalogenative Deuteration of Alkyl Halides.

• Vertex AI Search Result[9]: 1-CHLOROPROPANE CAMEO Chemicals.

• Vertex AI Search Result[26]: Photo-induced dehalogenative deuteration and elimination of alkyl halides.

• Vertex AI Search Result[12]: Application Notes and Protocols for the Purification of 1,3-Dichloro-1,1,2-trifluoropropane.

• Vertex AI Search Result[2]: 1-Chloropropane You-iggy.

• Vertex AI Search Result[27]: Determination of 3-chloropropane-1,2-diol as its 1,3-dioxolane derivative.

• Vertex AI Search Result[28]: Organic Syntheses Procedure.

• Vertex AI Search Result[29]: Purification of 1,3-dichloropropanol.

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• 5. Mechanochemical Dehalogenative Deuteration of Alkyl Halides Through Piezoelectric Catalysis Initiated by a Single-Electron Oxidation Strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Breaking Down Alkyl Halides: Key Reactions and Uses [eureka.patsnap.com]
• 7. csl.noaa.gov [csl.noaa.gov]
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• 9. 1-CHLOROPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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Technical Support Center: Handling Hygroscopic Deuterated Compounds

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter compromised experimental data stemming from a single, preventable variable: moisture contamination. Deuterated solvents and Active Pharmaceutical Ingredients (APIs) are foundational to modern NMR spectroscopy and drug development, but their hygroscopic nature demands rigorous handling.

This guide abandons generic advice in favor of mechanistic explanations and self-validating protocols. By understanding the causality behind moisture ingress and isotopic exchange, you can safeguard the integrity of your experiments.

FAQ 1: Why does my DMSO-d₆ spectrum consistently show a massive water peak, and how does it affect my deuterated API analysis?

The Causality: Dimethyl sulfoxide-d₆ (DMSO-d₆) is exceptionally hygroscopic. When exposed to atmospheric moisture, it acts as a sponge, initiating a rapid Hydrogen-Deuterium (H/D) exchange. This absorption increases the HDO concentration, which manifests as a broad, obstructive peak at ~3.33 ppm in a ¹H NMR spectrum. More critically, this moisture forces an exchange of easily labile protons (such as heteroatom-linked -OH or -NH protons) on your API with deuterium from the solvent pool, effectively masking their signals and destroying your structural data 1[1].

The Self-Validating Protocol: Never assume a solvent's purity based on its factory seal. Always run a blank solvent spectrum prior to dissolving your API. If the HDO peak integrates higher than your established baseline threshold, the batch is compromised and must be discarded or repurposed for less sensitive assays.

Caption: Logical Relationship of H/D Exchange in Hygroscopic Solvents.

FAQ 2: What is the optimal protocol for drying and preparing glassware to handle these solvents?

The Causality: Micro-condensation on glassware is the leading cause of phantom water peaks. Standard oven drying is insufficient because glass surfaces retain a microscopic hydration layer that readily exchanges protons with deuterated solvents 2[2].

Step-by-Step Methodology for Moisture-Free Sample Preparation:

• Bake: Dry all NMR tubes, pipettes, and associated glassware at 150 °C for a minimum of 24 hours[2].

• Cool: Transfer the hot glassware immediately into a desiccator or cool it under a dry inert atmosphere (nitrogen or argon) to prevent atmospheric moisture from re-adhering to the cooling glass[2].

• Precondition: Rinse the cooled NMR tube with a small aliquot of the deuterated solvent (or D₂O followed by the solvent of choice). This forces a complete exchange of any residual surface protons. Discard this rinse[2],[1].

• Transfer: Perform the sample transfer inside a glove bag/box under a dry inert atmosphere. For highly air-sensitive organometallic compounds, utilize Schlenk line techniques to dissolve samples in degassed solvents3[3].

• Mix: Use a vortex mixer to homogenize the sample. Never shake the tube by inverting it, as the solvent will extract residual moisture and contaminants from the PTFE cap liner[2].

Caption: Workflow for Moisture-Free NMR Sample Preparation.

FAQ 3: How should I store sensitive deuterated solvents like CDCl₃ compared to DMSO-d₆?

The Causality: Not all deuterated solvents degrade via the same pathway. Chloroform-d (CDCl₃) is prone to photolytic and oxidative decomposition, generating phosgene and DCl, which makes the solvent acidic and ruins acid-sensitive APIs[3]. Conversely, DMSO-d₆ primarily suffers from extreme hygroscopicity rather than chemical decomposition.

Troubleshooting Storage:

• CDCl₃: Store under refrigeration (< 4 °C) in the dark. Before opening, allow the vial to warm to room temperature in a desiccator to prevent condensation from forming on the cold glass[1]. If acidity is suspected, treat the solvent with a basic drying agent like anhydrous K₂CO₃[3].

• DMSO-d₆: Store at room temperature in a desiccator or use single-use break-seal ampoules (0.5 mL to 1 mL) to eliminate repeated atmospheric exposure[1]. Do not refrigerate DMSO-d₆ , as it freezes at 18 °C. Thawing it in a warm water bath introduces a severe risk of moisture contamination 4[4].

Quantitative Data on Common Deuterated Solvents

Solvent	Residual ¹H Peak (ppm)	H₂O Peak (ppm)	Hygroscopicity	Recommended Storage Protocol
Chloroform-d (CDCl₃)	7.26	1.56	Low	< 4 °C, dark, over K₂CO₃ or molecular sieves[1],[3]
Dimethyl sulfoxide-d₆ (DMSO-d₆)	2.50	3.33	Very High	Room temp, desiccator, single-use ampoules[1],[4]
Deuterium oxide (D₂O)	4.79	4.79	High	Room temp, tightly sealed[3]
Methanol-d₄ (CD₃OD)	3.31	4.87	High	Room temp, inert atmosphere

FAQ 4: How does hygroscopicity impact the manufacturing and stability of Deuterated APIs (D-APIs)?

The Causality: Deuterated APIs are engineered to leverage the kinetic isotope effect (KIE). Because the carbon-deuterium bond is stronger than a carbon-hydrogen bond, it resists enzymatic cleavage (e.g., by Cytochrome P450), thereby improving the drug's pharmacokinetic profile and metabolic stability 5[5], 6[6]. However, if the API is hygroscopic, moisture uptake can trigger back-exchange at labile sites or cause physical instability (such as deliquescence or hydrate formation) 7[7]. This degrades the isotopic purity of the API, shortening its half-life back to that of the non-deuterated counterpart and negating the therapeutic advantage.

Troubleshooting & Mitigation: During scale-up and formulation, you must quantify the hygroscopic tendencies of the D-API using Dynamic Vapor Sorption (DVS). This technique measures moisture adsorption and desorption isotherms under controlled humidity[7]. The resulting data dictates the strict relative humidity (RH) thresholds required for the drying processes, excipient selection, and final packaging of the API to prevent isotopic dilution.

References

• NMR Solvents - Eurisotop. Available at:[Link]

• NMR Sample Preparation: The Complete Guide - Organomation. Available at: [Link]

• Selection Guide on Deuterated Solvents for NMR - Labinsights. Available at: [Link]

• Deuterium in drug discovery: progress, opportunities and challenges - PMC (NIH). Available at: [Link]

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• 1. NMR Solvents | Eurisotop [eurisotop.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. organomation.com [organomation.com]
• 4. labinsights.nl [labinsights.nl]
• 5. isotope.com [isotope.com]
• 6. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. alfa-chemclinix.com [alfa-chemclinix.com]

Technical Support Center: Optimizing Aqueous Solubilization of 1-Chloropropane-1,1-D2

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges from researchers attempting to utilize volatile, isotopically labeled alkyl halides in aqueous biological or analytical assays. 1-Chloropropane-1,1-D2 is a highly valuable tracer and mechanistic probe, but its low intrinsic water solubility and high volatility present significant handling bottlenecks.

This guide synthesizes field-proven strategies, thermodynamic principles, and validated protocols to help you achieve stable, homogenous aqueous solutions without compromising the integrity of the deuterium label.

Section 1: Physicochemical Baseline & Solubilization Data

Before troubleshooting, we must understand the baseline thermodynamics of the solute. 1-Chloropropane is classified as a volatile organic compound (VOC) characterized by high vapor pressure and low water solubility, as defined by the1[1]. The isotopic substitution in 2[2] does not significantly alter its macroscopic solubility compared to the unlabeled counterpart, but it necessitates careful handling to preserve the label.

Table 1: Physicochemical Properties of 1-Chloropropane-1,1-D2

Property	Value	Solubilization Implication
Molecular Weight	80.55 g/mol [2]	Small molecular radius; fits well into standard cyclodextrin cavities.
Boiling Point	~46.6 °C[3]	Highly volatile. Heating to drive solubility will cause rapid evaporative loss if unsealed.
Intrinsic Aqueous Solubility	~2.7 g/L at 20 °C[4]	Poorly soluble in water. Requires enhancement for high-concentration assays.
Density	0.89 g/mL[5]	Less dense than water. Un-dissolved material will phase-separate and float[6].
Explosive Limit (V)	2.6 - 11.1%[4]	Requires handling in ventilated hoods to prevent vapor accumulation.

Section 2: Troubleshooting Guide & FAQs

Q1: My 1-Chloropropane-1,1-D2 is forming a separate layer on top of my aqueous buffer. How do I force it into solution? Analysis & Causality: 1-Chloropropane is less dense than water (0.89 g/mL)[5] and highly hydrophobic. When the concentration exceeds its natural threshold of ~2.7 g/L[4], it will phase-separate and float[6]. Solution: You must alter the dielectric constant of the solvent. For assays tolerant to organic solvents, use a water-miscible co-solvent like DMSO or Ethanol. The solubility of an organic chemical increases exponentially as the co-solvent fraction increases[7]. Prepare a highly concentrated stock in the cold co-solvent, then spike it into the aqueous buffer under vigorous vortexing. Keep the final co-solvent concentration below 5% (v/v) to prevent protein denaturation.

Q2: I cannot use organic co-solvents because they inhibit my target enzyme. What is the best alternative for high-concentration aqueous delivery? Analysis & Causality: When co-solvents are prohibited, host-guest complexation is the gold standard. Cyclodextrins (CDs), particularly Hydroxypropyl-β-cyclodextrin (HP-β-CD), possess a lipophilic inner cavity and a hydrophilic exterior[8]. The small alkyl chain of 1-chloropropane fits ideally into the β-CD cavity, forming a dynamic, non-covalent inclusion complex that masks the hydrophobic tail from the aqueous environment[8]. Solution: Utilize a 10-20% (w/v) HP-β-CD aqueous solution as your primary diluent. 9 is ideal for volatile halogenated organics and can increase apparent solubility by over an order of magnitude[9][10].

Q3: I tried warming the solution to increase solubility, but my final concentration is drastically lower than expected. Where is my compound going? Analysis & Causality: 1-Chloropropane has a boiling point of 46.6 °C[3]. Heating the solution increases the vapor pressure exponentially. If there is any headspace in your mixing vessel, the compound will partition into the gas phase (Henry's Law) or escape entirely if the vessel is not hermetically sealed. Solution: Never heat volatile alkyl halides in open or partially filled containers. Solubilization must be performed in zero-headspace, crimp-sealed vials. If temperature modulation is necessary, use a sealed system and allow it to cool back to room temperature before opening, ensuring the vapor re-condenses and dissolves.

Q4: Is there a risk of losing the deuterium label (D-exchange) during solubilization? Analysis & Causality: The deuterium atoms in 1-Chloropropane-1,1-D2 are located on the alpha carbon. While C-D bonds are generally stable, the alpha protons are slightly acidic due to the electron-withdrawing inductive effect of the chlorine atom. Solution: Avoid prolonged exposure to strong aqueous bases (pH > 10) during solubilization, as these can catalyze enolization-like mechanisms or nucleophilic substitution that might lead to deuterium exchange or degradation. Maintain the solubilization matrix at a neutral to slightly acidic pH (pH 5-7).

Section 3: Validated Experimental Protocols

Protocol A: Co-Solvent Spike Method (For general analytical workflows)

Self-Validating Principle: This protocol uses a step-down thermal dilution method to prevent localized supersaturation and includes a visual/analytical validation step to confirm phase homogeneity.

• Stock Preparation: In a chemical fume hood, chill a glass vial containing 1.0 mL of anhydrous DMSO or Ethanol to 4 °C.

• Transfer: Using a pre-chilled, gas-tight Hamilton syringe, inject 50 µL of 1-Chloropropane-1,1-D2 directly into the cold co-solvent. Cap immediately with a PTFE-lined septum.

• Mixing: Vortex for 30 seconds. This creates a highly concentrated, stable organic stock.

• Aqueous Spiking: Prepare the target aqueous buffer (e.g., PBS) in a zero-headspace vial. Rapidly inject the required volume of the organic stock (max 5% v/v final) directly into the bulk of the aqueous phase (submerge the needle) while stirring vigorously.

• Validation: Inspect for turbidity. A clear solution indicates successful solvation. Verify final concentration using11, which is highly accurate for low-volatility liquid organic compounds in water[11].

Protocol B: Cyclodextrin Inclusion Complexation (For biological assays)

Self-Validating Principle: Utilizes thermodynamic equilibrium to drive host-guest complexation without the use of volatile-stripping heat, validated by specific gravity separation.

• Host Solution: Dissolve Hydroxypropyl-β-cyclodextrin (HP-β-CD) in deionized water to a final concentration of 15% (w/v). Filter through a 0.22 µm PES membrane.

• Addition: Fill a 10 mL glass vial to the absolute brim with the HP-β-CD solution to ensure zero headspace.

• Dosing: Inject the desired mass of 1-Chloropropane-1,1-D2 (up to 15 mg/mL) into the vial.

• Sealing & Equilibration: Seal with a PTFE-crimp cap immediately. Place on a rotary mixer or end-over-end shaker at 20 °C for 24 hours. Crucial: Do not use a magnetic stir bar if it introduces a vortex/headspace.

• Validation: Centrifuge the sealed vial at 3000 x g for 10 minutes. Because 1-chloropropane is less dense than water[5], any undissolved fraction will float to the top. Extract your validated, fully solubilized compound from the lower aqueous phase via syringe.

Section 4: Mechanistic Visualizations

Decision logic for selecting the optimal solubilization strategy for 1-Chloropropane-1,1-D2.

Mechanism of host-guest inclusion complexation enhancing apparent aqueous solubility.

Section 5: References

• 1-Chloropropane | C3H7Cl | CID 10899 - PubChem - NIH Source: nih.gov URL:[Link]

• 1-chloropropane - Chemister Source: chemister.ru URL:[Link]

• Dissolution, Cyclodextrin-Enhanced Solubilization, and Mass Removal of an Ideal Multicomponent Organic Liquid - PMC Source: nih.gov URL:[Link]

• Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? Source: carbohyde.com URL:[Link]

• Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals Source: youtube.com URL:[Link]

• Cyclodextrin-enhanced solubilization and removal of residual-phase chl Source: uri.edu URL:[Link]

• Determination of the solubility of low volatility liquid organic compounds in water using volatile-tracer assisted headspace gas chromatography - PubMed Source: nih.gov URL: [Link]

• What are volatile organic compounds (VOCs)? | US EPA Source: epa.gov URL:[Link]

Sources

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• 4. 1-Chloropropane CAS#: 540-54-5 [m.chemicalbook.com]
• 5. 1-chloropropane [chemister.ru]
• 6. 1-CHLOROPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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• 9. Dissolution, Cyclodextrin-Enhanced Solubilization, and Mass Removal of an Ideal Multicomponent Organic Liquid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. "Cyclodextrin-enhanced solubilization and removal of residual-phase chl" by Thomas B. Boving, Xiaojiang Wang et al. [digitalcommons.uri.edu]
• 11. Determination of the solubility of low volatility liquid organic compounds in water using volatile-tracer assisted headspace gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up 1-Chloropropane-1,1-D2 Synthesis

Welcome to the technical support center for the synthesis of 1-Chloropropane-1,1-D2. This resource is designed for researchers, scientists, and drug development professionals to address the specific challenges encountered when scaling up this isotopically labeled compound. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide in-depth, actionable solutions based on established chemical principles and field-proven insights.

I. Troubleshooting Guide: Common Issues in 1-Chloropropane-1,1-D2 Synthesis

This section addresses specific problems that may arise during the synthesis and scale-up of 1-Chloropropane-1,1-D2, providing potential causes and recommended solutions.

Question 1: Why is the deuterium incorporation in my 1-Chloropropane-1,1-D2 product lower than expected?

Potential Causes:

• Incomplete Reaction with Deuterated Water (D₂O): The most common route to 1-Chloropropane-1,1-D2 involves the reaction of a Grignard reagent (propylmagnesium chloride) with a deuterium source, typically D₂O. If this reaction does not go to completion, residual Grignard reagent can be quenched with protic solvents during workup, leading to the formation of non-deuterated 1-chloropropane.

• Presence of Protic Impurities: Trace amounts of water (H₂O) in the reaction setup, solvents, or starting materials will compete with D₂O, reducing the deuterium incorporation. Grignard reagents are highly reactive towards any protic source.[1][2]

• Hydrogen-Deuterium (H/D) Exchange: Post-synthesis workup or purification under certain conditions (e.g., acidic or basic environments with protic solvents) can lead to H/D exchange, where the incorporated deuterium is replaced by hydrogen.[3][4] This is particularly a risk for deuterium atoms on carbons adjacent to activating groups, although less pronounced for an alkyl chloride.

• Deuterium Scrambling: In some cases, especially with complex substrates or side reactions, the deuterium label may migrate to other positions in the molecule, a phenomenon known as isotopic scrambling.[5][6]

Troubleshooting Protocol:

• Verify Grignard Reagent Formation: Before quenching with D₂O, a small aliquot of the Grignard solution can be quenched with a standard reagent like iodine or with H₂O and analyzed by TLC, GC, or NMR to confirm the consumption of the starting propyl halide.[7]

• Ensure Anhydrous Conditions:

  • Thoroughly dry all glassware in an oven and assemble it hot under an inert atmosphere (e.g., argon or nitrogen).[8]

  • Use anhydrous solvents. Commercially available anhydrous solvents are recommended, or solvents should be freshly distilled from an appropriate drying agent.

  • Ensure the magnesium turnings are activated to remove the passivating oxide layer. This can be done by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.[8]

• Optimize the D₂O Quench:

  • Use a molar excess of high-purity D₂O (e.g., 1.5 to 2 equivalents) to drive the reaction to completion.

  • Add the D₂O slowly to the Grignard solution, maintaining a controlled temperature (e.g., with an ice bath) to manage the exothermic reaction.

• Control Workup Conditions:

  • Use deuterated solvents (e.g., D₂O with DCl) for the initial acidic workup if possible, to minimize back-exchange.

  • Minimize exposure to protic, non-deuterated solvents during extraction and purification.

• Analytical Verification:

  • Utilize ¹H NMR to observe the disappearance or significant reduction of the signal corresponding to the C1 protons.[9]

  • Employ ²H NMR to directly observe the deuterium signal at the C1 position.[10]

  • Use mass spectrometry (GC-MS or LC-MS) to determine the isotopic distribution and calculate the percentage of deuterium incorporation.[11][12][13]

Question 2: I'm observing significant byproduct formation. What are the likely side reactions and how can I minimize them?

Potential Side Reactions:

• Wurtz-type Coupling: The Grignard reagent can react with the unreacted starting material (1-chloropropane) to form hexane. This is more prevalent at higher concentrations and temperatures.

• Formation of Hexane: Dimerization of the propyl radical, an intermediate in Grignard formation, can also lead to hexane.

• Formation of Propene: Elimination of HCl from 1-chloropropane can occur, especially at elevated temperatures or in the presence of basic impurities.

• Reaction with Atmospheric Components: If the reaction is not maintained under a strict inert atmosphere, the Grignard reagent can react with oxygen to form alkoxides (which after workup give propanol) and with carbon dioxide to form butyric acid.

Mitigation Strategies:

Side Product	Mitigation Strategy
Hexane	Slow, dropwise addition of 1-chloropropane to the magnesium turnings to maintain a low concentration of the alkyl halide. Maintain a moderate reaction temperature.
Propene	Use a lower reaction temperature and ensure the absence of strong bases other than the Grignard reagent itself.
Propanol, Butyric Acid	Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.

Experimental Workflow for Minimizing Byproducts:

Caption: Workflow for minimizing byproducts in Grignard reagent formation.

Question 3: The purification of 1-Chloropropane-1,1-D2 is proving difficult. What are the best practices for purification at scale?

Challenges in Purification:

• Similar Boiling Points: The desired product and the non-deuterated starting material have very similar boiling points, making simple distillation challenging for achieving high isotopic purity.

• Presence of Non-Volatile Impurities: Salts from the workup (e.g., magnesium salts) and high-boiling byproducts need to be removed.

• Thermal Instability: While relatively stable, prolonged heating during distillation can potentially lead to some elimination to form propene.

Recommended Purification Protocol:

• Aqueous Workup: After the D₂O quench, perform a careful aqueous workup to remove magnesium salts. A dilute solution of a non-protic acid (if necessary) can be used.

• Drying: Thoroughly dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium sulfate.

• Fractional Distillation:

  • Use a fractional distillation setup with a high-efficiency column (e.g., a Vigreux or packed column) to separate the 1-Chloropropane-1,1-D2 from any remaining starting material and low-boiling impurities.

  • Monitor the distillation carefully by collecting small fractions and analyzing their isotopic purity by GC-MS or NMR.

• Preparative Gas Chromatography (Prep-GC): For achieving the highest isotopic purity, especially on a smaller scale, preparative GC is an excellent option as it can separate compounds with very close boiling points.

Purification Decision Tree:

Caption: Decision tree for the purification of 1-Chloropropane-1,1-D2.

II. Frequently Asked Questions (FAQs)

Q1: What are the most suitable analytical techniques for characterizing 1-Chloropropane-1,1-D2 and confirming its isotopic purity?

A multi-technique approach is essential for the comprehensive characterization of deuterated compounds.[9][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: This is the primary method to confirm the position of deuterium incorporation.[10] The signal for the protons on the carbon at position 1 (the CH₂Cl group) should be significantly diminished or absent in the spectrum of the deuterated product compared to the non-deuterated standard.[14][15] The integration ratio of the signals will also change from the typical 3:2:2 for 1-chloropropane.[14]

  • ¹³C NMR: The spectrum will show three distinct signals for the three carbon environments.[16] The carbon bonded to deuterium (C1) will exhibit a characteristic multiplet due to C-D coupling and may show a slight isotopic shift.

  • ²H NMR: This technique directly detects the deuterium nucleus, providing unambiguous evidence of its presence and location in the molecule.[10]

• Mass Spectrometry (MS):

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is ideal for volatile compounds like 1-chloropropane. It separates the compound from impurities and provides the mass-to-charge ratio.[11] The molecular ion peak for 1-Chloropropane-1,1-D2 will be shifted by +2 mass units compared to the unlabeled compound. The relative intensities of the isotopic peaks can be used to calculate the isotopic enrichment.[12][13]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): While less common for this specific volatile compound, LC-MS is a powerful tool for analyzing less volatile deuterated molecules.[10]

Q2: Are there alternative synthesis routes for 1-Chloropropane-1,1-D2, and what are their pros and cons for scaling up?

While the Grignard route is common, other strategies exist:

• Reduction of a Precursor: One could synthesize 1-chloro-1,1-dideuteriopropionaldehyde or a corresponding ester and then reduce the carbonyl group. This "building block" approach offers high control over the deuterium placement but may involve a longer and more costly synthetic route.[17]

• Hydrogen-Deuterium Exchange: Late-stage H/D exchange reactions on 1-chloropropane using a catalyst and a deuterium source like D₂ gas or D₂O are another possibility.[17] While potentially efficient, achieving high selectivity for the C1 position without affecting the other positions can be challenging and may require significant optimization.[18] Flow synthesis methods are being developed to improve the efficiency of such exchange reactions.[19]

Comparison of Synthetic Routes:

Synthetic Route	Pros	Cons	Scalability
Grignard + D₂O Quench	Utilizes readily available starting materials. Relatively straightforward procedure.	Highly sensitive to moisture. Potential for Wurtz coupling.	Good, with careful control of conditions.
Reduction of a Deuterated Precursor	High isotopic and regiochemical purity.	Longer synthetic route. Potentially expensive deuterated starting materials.	Moderate, depends on the availability and cost of the precursor.
Late-Stage H/D Exchange	Potentially efficient for modifying an existing molecule.	May lack regioselectivity. Can lead to scrambling. Requires catalyst development.	Can be challenging to scale while maintaining high selectivity.

Q3: What safety precautions should be taken when scaling up this synthesis?

• Grignard Reagent: The formation of the Grignard reagent is exothermic and can become uncontrolled if the alkyl halide is added too quickly.[8] The reaction should be performed in a vessel that allows for efficient heat dissipation, and an ice bath should be readily available for cooling.

• Solvents: Diethyl ether, a common solvent for Grignard reactions, is extremely flammable and can form explosive peroxides. Always use it in a well-ventilated fume hood, away from ignition sources, and ensure the solvent is peroxide-free.

• Inert Atmosphere: The reaction must be conducted under an inert atmosphere to prevent the highly reactive Grignard reagent from reacting with atmospheric oxygen and moisture.[2]

• Quenching: The quenching of the Grignard reagent with D₂O is also exothermic. The D₂O should be added slowly and with cooling.

III. References

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques - ResolveMass Laboratories Inc. (URL: )

• Precision Engineering: The Synthesis, Scale-Up, and Quality Control of Deuterated APIs. (URL: )

• A Researcher's Guide to Cross-Validation of Analytical Methods for Deuterated Compounds - Benchchem. (URL: )

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques - YouTube. (URL: )

• A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing). (URL: )

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed. (URL: )

• Development of Flow Synthesis Method for Deuterated Aromatic Compounds. (URL: )

• C3H7Cl CH3CH2CH2Cl 1-chloropropane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 n-propyl chloride 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes. (URL: )

• Deuterated reagents in multicomponent reactions to afford deuterium-labeled products. (URL: )

• Troubleshooting turbo grignard reaction : r/Chempros - Reddit. (URL: )

• Application Notes and Protocols for the ¹H and ¹³C NMR Spectral Interpretation of 1-Chloropropane - Benchchem. (URL: )

• Interpreting the 13C NMR spectrum of 1-chloropropane - Doc Brown's Chemistry. (URL: )

• Grignard Reaction. (URL: )

• Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy - JSciMed Central. (URL: )

• Common analytical problems with deuterated internal standards - Benchchem. (URL: )

• troubleshooting guide for Grignard reactions involving 1,4-dichloro-2,2-dimethylbutane - Benchchem. (URL: )

• handout lab6 GRIGNARD REACTION. (URL: )

• Controlling hydrogen scrambling in multiply charged protein ions during collisional activation: Implications for top-down HDX MS utilizing collisional activation in the gas phase - PMC. (URL: )

• Hydrogen–deuterium exchange - Wikipedia. (URL: )

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• 5. BJOC - Deuterated reagents in multicomponent reactions to afford deuterium-labeled products [beilstein-journals.org]
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• 12. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. C3H7Cl CH3CH2CH2Cl 1-chloropropane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 n-propyl chloride 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 16. C3H7Cl CH3CH2CH2Cl C-13 nmr spectrum of 1-chloropropane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of n-propyl chloride C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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optimizing storage conditions to prevent degradation of 1-Chloropropane-1,1-D2

Technical Support Center: 1-Chloropropane-1,1-D2

Introduction

Welcome to the technical support center for 1-Chloropropane-1,1-D2. This resource is designed for researchers, scientists, and professionals in drug development who utilize this isotopically labeled compound in their work. Deuterated compounds like 1-Chloropropane-1,1-D2 are invaluable tools, particularly in mechanistic studies and pharmacokinetic analyses, due to the kinetic isotope effect which can influence metabolic pathways.[1] However, the integrity of these compounds is paramount for reliable and reproducible experimental outcomes.

This guide provides a comprehensive overview of best practices for the storage and handling of 1-Chloropropane-1,1-D2, presented in a question-and-answer format to directly address potential issues and troubleshooting scenarios. Our recommendations are grounded in established principles of chemical stability for halogenated and deuterated compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 1-Chloropropane-1,1-D2?

A1: The primary degradation pathways for 1-Chloropropane-1,1-D2 are hydrolysis and, to a lesser extent, photodegradation.

• Hydrolysis: This is the most common degradation route for chloroalkanes.[2][3][4][5][6] In the presence of water or nucleophiles, 1-Chloropropane-1,1-D2 can undergo nucleophilic substitution (SN2) to form propan-1-ol-1,1-D2.[2][4] This reaction is generally slow at room temperature but can be accelerated by heat and the presence of bases.[4]

• Photodegradation: Like many chlorinated hydrocarbons, 1-Chloropropane-1,1-D2 can be susceptible to degradation upon exposure to UV light.[7][8][9] This process can involve the formation of radicals, leading to a variety of byproducts.[7]

It is important to note that while the C-D bond is stronger than the C-H bond, this primarily affects reactions involving the cleavage of that bond. The primary degradation pathways for this molecule involve the carbon-chlorine bond.

Q2: What are the ideal storage conditions for 1-Chloropropane-1,1-D2?

A2: Based on safety data for the non-deuterated analogue and general principles for deuterated compounds, the following storage conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	2-8°C[10][11]	Reduces the rate of potential degradation reactions and minimizes vapor pressure buildup in the container.[12]
Atmosphere	Inert gas (Argon or Nitrogen)[1]	Minimizes exposure to atmospheric moisture and oxygen, thereby inhibiting hydrolysis and potential oxidative processes.
Light	Amber glass vial or stored in the dark[1][13]	Protects the compound from photodegradation.
Container	Tightly sealed container[10][11][14]	Prevents evaporation and ingress of atmospheric moisture.

Q3: Can I store 1-Chloropropane-1,1-D2 in a standard laboratory freezer (-20°C)?

A3: While storage at -20°C is not explicitly contraindicated and will slow degradation, it is generally not necessary and may not be ideal. The recommended storage temperature is 2-8°C.[10][11] Storing at very low temperatures could potentially cause issues with container integrity due to pressure changes upon warming. A standard refrigerator designed for flammable materials is the most appropriate storage location.[14][15]

Q4: Is there a risk of isotopic exchange (D-H exchange) during storage?

A4: For 1-Chloropropane-1,1-D2, the deuterium atoms are bonded to a carbon atom and are not considered "labile." Therefore, the risk of D-H exchange with atmospheric moisture under proper storage conditions is extremely low. Significant exchange would typically require a catalyst or more forcing conditions.

Troubleshooting Guide

This section addresses specific issues that may arise during the use of 1-Chloropropane-1,1-D2, helping you to identify the root cause and implement corrective actions.

Scenario 1: Inconsistent Experimental Results

Question: "I've been using the same batch of 1-Chloropropane-1,1-D2 for several experiments, but my recent results are inconsistent with previous data. Could the compound be degrading?"

Answer: Yes, compound degradation is a plausible cause for inconsistent results. Here's a systematic approach to troubleshoot this issue:

Step 1: Verify Storage Conditions

• Action: Immediately check the storage location of your 1-Chloropropane-1,1-D2. Is it in a 2-8°C refrigerator?[10][11] Is it protected from light?[1][13] Was the container tightly sealed?[10][11][14]

• Rationale: Improper storage is the most common cause of degradation.

Step 2: Check for Signs of Contamination

• Action: Carefully inspect the compound. While it should be a colorless liquid, any discoloration or presence of particulate matter could indicate degradation or contamination.[16]

• Rationale: Degradation products can sometimes be colored or insoluble.

Step 3: Analytical Re-verification

• Action: If possible, re-analyze the purity of your 1-Chloropropane-1,1-D2 stock using a suitable analytical technique such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Rationale: This will provide definitive evidence of degradation and can help identify the degradation products. For example, the presence of propan-1-ol-1,1-D2 would be a strong indicator of hydrolysis.

Step 4: Implement Corrective Actions

• Action: If degradation is confirmed, discard the old stock in accordance with your institution's hazardous waste disposal procedures.[17] Procure a new batch of the compound and ensure it is stored under the recommended conditions from the moment it is received.

• Rationale: Using a degraded starting material will compromise all downstream experimental results.

Caption: Troubleshooting workflow for inconsistent experimental results.

Scenario 2: Unexpected Peaks in Analytical Data (e.g., NMR, GC-MS)

Question: "I've run a quality control check on my 1-Chloropropane-1,1-D2 and I'm seeing unexpected peaks. What could they be?"

Answer: The appearance of new peaks strongly suggests the presence of impurities, which could be from degradation or external contamination.

Potential Impurities and Their Origins:

Potential Impurity	Likely Origin	Identification Method	Prevention
Propan-1-ol-1,1-D2	Hydrolysis	GC-MS, ¹H NMR (disappearance of triplet, appearance of new signals)	Store under inert gas, use anhydrous solvents.
Non-deuterated 1-Chloropropane	Incomplete deuteration during synthesis	MS (will show different molecular ion peak)	Source from a reputable supplier with a certificate of analysis.
Propene	Elimination reaction (less common)	GC-MS	Avoid high temperatures and basic conditions.
Solvent Residue (e.g., from a previous experiment)	Cross-contamination	NMR, GC-MS	Use clean, dedicated glassware and syringes.

Experimental Protocol: Quick Purity Check by ¹H NMR

• Sample Preparation: In a clean, dry NMR tube, dissolve a small amount of your 1-Chloropropane-1,1-D2 in a suitable deuterated solvent (e.g., CDCl₃).

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • The spectrum of pure 1-Chloropropane-1,1-D2 should be simple, showing signals for the -CH₂- and -CH₃ groups.

  • The signal for the carbon bearing the deuterium atoms (at position 1) should be absent or significantly diminished.

  • Compare the acquired spectrum to the reference spectrum provided by the manufacturer.

  • The presence of a broad singlet around 1.5-2.5 ppm could indicate the -OH proton of the hydrolysis product, propan-1-ol-1,1-D2.

Caption: Potential degradation pathways of 1-Chloropropane-1,1-D2.

References

• Gauth. (n.d.). 22 26 This question is about haloalkanes. (a) 1-Chloropropane, C2H5CH2Cl , can be hydro [Chemistry]. Retrieved from [Link]

• Wang, F., & Li, Y. (2023). Photocatalytic Degradation of Chlorinated Hydrocarbons: The By-Product of the Petrochemical Industry Using Ag-Cu/Graphite Bimetallic Carbon Nitride. Economics and Finance Research, 6(2), 1-10.

• Filo. (2025, August 11). The hydrolysis of 1-chloropropane to produce propan-1-ol is much slower t... Retrieved from [Link]

• Thomas Tallis Science. (n.d.). Hydrolysis of primary halogenoalkanes. Retrieved from [Link]

• Koyama, O., Kamagata, K., & Nakamura, K. (2001). Photodegradation of chlorinated hydrocarbons in the presence and absence of dissolved oxygen in water.

• MDPI. (2023, November 20). Photocatalytic Degradation of Chlorinated Hydrocarbons: The By-Product of the Petrochemical Industry Using Ag-Cu/Graphite Bimetallic Carbon Nitride. Retrieved from [Link]

• Bosma, T., Damborský, J., Stucki, G., & Janssen, D. B. (2002). Biodegradation of 1,2,3-Trichloropropane through Directed Evolution and Heterologous Expression of a Haloalkane Dehalogenase Gene. Applied and Environmental Microbiology, 68(7), 3582–3587.
• Dvorak, P., Bidmanova, S., Damborsky, J., & Prokop, Z. (2014). Immobilized Synthetic Pathway for Biodegradation of Toxic Recalcitrant Pollutant 1,2,3-Trichloropropane. Environmental Science & Technology, 48(10), 5679–5686.

• Chembase.cn. (n.d.). 1-CHLOROPROPANE-1,1-D2 125640-23-5 wiki. Retrieved from [Link]

• Torralba-Sanchez, T. L., Bylaska, E. J., Salter-Blanc, A. J., Meisenheimer, D. E., Lyon, M. A., & Tratnyek, P. G. (2020). Reduction of 1,2,3-trichloropropane (TCP): pathways and mechanisms from computational chemistry calculations. Environmental Science: Processes & Impacts, 22(2), 488-501.

• Brainly. (2023, August 13). [FREE] Chloropropane can be hydrolyzed to propanol, CH3CH2CH2OH , by sodium. Retrieved from [Link]

• Tratnyek, P. G., Johnson, T. L., Scherer, M. M., & Eykholt, G. R. (2001). Degradation of 1,2,3-Trichloropropane (TCP): Hydrolysis, Elimination, and Reduction by Iron and Zinc. Environmental Science & Technology, 35(3), 545–552.
• Dvorak, P., Bidmanova, S., Damborsky, J., & Prokop, Z. (2014). Immobilized Synthetic Pathway for Biodegradation of Toxic Recalcitrant Pollutant 1,2,3-Trichloropropane. Environmental Science & Technology, 48(10), 5679-5686.
• McNeill, K., & Trogler, W. C. (2020). Photochemical Degradation of Short-Chain Chlorinated Paraffins in Aqueous Solution by Hydrated Electrons and Hydroxyl Radicals. ChemRxiv.

• ResearchGate. (2023, November 20). Photocatalytic Degradation of Chlorinated Hydrocarbons: The By-Product of the Petrochemical Industry Using Ag-Cu/Graphite Bimetallic Carbon Nitride. Retrieved from [Link]

• NextSDS. (n.d.). 1-CHLOROPROPANE-1,1-D2 — Chemical Substance Information. Retrieved from [Link]

• Chegg. (2019, July 22). Question: Problem 1 The hydrolysis of 1-0 hydrolysis of 1-chloropropane in water is a very slow reaca cortion of a small quantity of sodium iodide. Retrieved from [Link]

• Office of Environmental Health & Safety. (2005, August). Practices for Proper Chemical Storage. Retrieved from [Link]

• University of St Andrews. (n.d.). Safe Storage of Hazardous Chemicals in Stockrooms, Workshops and Laboratories. Retrieved from [Link]

• Hartono, A., Aronu, U. E., Svendsen, H. F., & Knuutila, H. K. (2014). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Industrial & Engineering Chemistry Research, 53(13), 5137–5148.

• University of Bristol. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories. Retrieved from [Link]

• Linnaeus University. (2025, September 29). Storage of chemical substances. Retrieved from [Link]

• Louisiana State University. (n.d.). Chemical Storage Guidelines. Retrieved from [Link]

• Isotope Science / Alfa Chemistry. (2026, January 3). How to Choose Deuterated NMR Solvents. Retrieved from [Link]

• Bandarian, V., & Reed, G. H. (2019). Deuterium Kinetic Isotope Effects Resolve Low-Temperature Substrate Radical Reaction Pathways and Steps in B12-Dependent Ethanolamine Ammonia-Lyase. Biochemistry, 58(35), 3655–3663.
• Pecul, M., & Helgaker, T. (2023).

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Cross-Reactivity of 1-Chloropropane-1,1-D2 in Quantitative Assays

For researchers, scientists, and drug development professionals, the pursuit of analytical accuracy is not merely a technicality—it is the bedrock of reliable and reproducible data. In the realm of quantitative analysis, particularly when employing powerful techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the choice of an internal standard is a critical decision that profoundly impacts data integrity. Among the various types of internal standards, deuterated analogs have emerged as the "gold standard" due to their ability to meticulously mimic the behavior of the analyte of interest.

This guide provides a comprehensive comparison of 1-Chloropropane-1,1-D2, a deuterated internal standard, and its performance in analytical assays. We will delve into its physicochemical properties, potential for cross-reactivity, isotopic stability, and compare its utility against other alternatives. This document is designed to move beyond a simple recitation of protocols, offering instead a deeper, experience-driven perspective on the causality behind experimental choices, ensuring that every described method is a self-validating system.

The Cornerstone of Quantitative Accuracy: The Role of Deuterated Internal Standards

In quantitative analysis, an internal standard is a compound of known concentration added to samples, calibrators, and quality controls to correct for variations during the analytical process.[1] An ideal internal standard should be chemically and physically similar to the analyte but distinguishable by the detector. Deuterated internal standards, such as 1-Chloropropane-1,1-D2, fulfill this role exceptionally well for mass spectrometry-based methods.[1] By replacing hydrogen atoms with deuterium, the mass of the molecule is increased, allowing the mass spectrometer to differentiate it from the non-deuterated analyte. However, their near-identical chemical properties ensure they behave similarly during sample extraction, derivatization, and chromatographic separation. This co-elution and similar ionization efficiency provide a robust correction for matrix effects and variations in sample preparation and injection volume.[1]

dot

Caption: Experimental workflow demonstrating how a deuterated internal standard corrects for analytical variability.

Physicochemical Properties and Spectral Characteristics of 1-Chloropropane-1,1-D2

1-Chloropropane-1,1-D2 (CAS 125640-23-5) is a useful isotopically labeled research compound.[2] Understanding its spectral properties in comparison to its non-deuterated analog, 1-chloropropane, is fundamental to its application.

Mass Spectrometry: In a mass spectrometer, 1-Chloropropane-1,1-D2 will exhibit a molecular ion peak (M+) that is 2 mass units higher than that of 1-chloropropane. The fragmentation pattern is expected to be very similar to the parent compound, with key fragments also showing a +2 Da shift if they retain the deuterated carbon.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum of 1-chloropropane typically shows three distinct signals.[3] In 1-Chloropropane-1,1-D2, the signal corresponding to the protons on the first carbon (the -CH2Cl group) will be absent or significantly reduced in intensity. The signal for the adjacent methylene group will also change from a sextet to a triplet due to the absence of coupling with the deuterated position.

• ¹³C NMR: The carbon NMR spectrum of 1-chloropropane shows three signals. For the deuterated analog, the signal for the carbon atom bonded to the deuterium atoms (C1) will exhibit a characteristic triplet splitting pattern due to C-D coupling and a slight upfield shift (isotopic shift).

Potential for Cross-Reactivity and Interference

While deuterated standards are superior, they are not entirely immune to interferences. A thorough understanding of potential cross-reactivity is crucial for robust method development.

Isotopic Contribution: A primary source of interference is the natural isotopic abundance of elements in the analyte molecule. For an analyte like 1-chloropropane, the presence of naturally occurring ¹³C and ³⁷Cl isotopes can result in M+1 and M+2 peaks, respectively. The M+2 peak from the analyte can potentially interfere with the signal of a D2-labeled internal standard. High-resolution mass spectrometry can often resolve these isobaric interferences.[4]

Isotopic Purity of the Internal Standard: The isotopic purity of the deuterated standard is a critical parameter.[5] If the 1-Chloropropane-1,1-D2 standard contains a significant percentage of the non-deuterated (d0) or partially deuterated (d1) species, it can lead to an overestimation of the analyte concentration. The isotopic purity should be verified, typically by high-resolution mass spectrometry or NMR.[6]

Stability of the Deuterium Label: The Risk of H/D Exchange

The stability of the carbon-deuterium (C-D) bond is fundamental to the reliability of a deuterated internal standard. While generally very stable, the potential for hydrogen/deuterium (H/D) exchange must be considered, especially under certain analytical conditions. For alkyl halides, the primary concern is base-catalyzed H/D exchange at the carbon alpha to the halogen. While the C-H bonds alpha to a halogen are not as acidic as those alpha to a carbonyl group, they can undergo abstraction by a strong base.[7]

Comparative Analysis with Alternative Internal Standards

The choice of an internal standard is a critical step in method development. Below is a comparison of 1-Chloropropane-1,1-D2 with other potential internal standards for the analysis of 1-chloropropane.

Internal Standard Type	Example	Pros	Cons
Deuterated Analog	1-Chloropropane-1,1-D2	- Near-identical chemical and physical properties to the analyte.- Co-elutes with the analyte, providing the best correction for matrix effects and extraction variability.[1] - Considered the "gold standard" for mass spectrometry.[1]	- Can be more expensive than other options.- Potential for isotopic interference from the analyte.- Requires assessment of isotopic purity and stability.
Structural Analog	2-Chloropropane	- Generally less expensive than deuterated standards.- Can provide adequate correction if chromatographic behavior is very similar.	- Differences in chemical and physical properties can lead to variations in extraction recovery and chromatographic retention time.- May not effectively compensate for matrix effects that are specific to the analyte's structure.
Homologous Series	1-Chlorobutane	- Often readily available and cost-effective.	- Significant differences in volatility and chromatographic retention time compared to 1-chloropropane.- Less effective at correcting for matrix effects and extraction losses.

Experimental Protocols

The following protocols are provided as a guide for the use and validation of 1-Chloropropane-1,1-D2 as an internal standard in a GC-MS assay.

Protocol 1: GC-MS Analysis of 1-Chloropropane using 1-Chloropropane-1,1-D2 Internal Standard

This protocol is based on established methods for the analysis of volatile organic compounds.[10]

• Preparation of Standards:

  • Prepare a stock solution of 1-chloropropane in a suitable solvent (e.g., methanol).

  • Create a series of calibration standards by serially diluting the stock solution.

  • Prepare a stock solution of 1-Chloropropane-1,1-D2 in the same solvent at a concentration that will yield a robust detector response.

• Sample Preparation:

  • To a known volume or weight of the sample matrix (e.g., 1 mL of water), add a precise volume of the 1-Chloropropane-1,1-D2 internal standard stock solution.

  • For each calibration standard, add the same precise volume of the internal standard stock solution.

  • Perform sample extraction (e.g., liquid-liquid extraction with a suitable organic solvent like pentane or headspace analysis).

• GC-MS Conditions (Example):

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C) and ramp to a higher temperature to ensure good separation.

  • Injector: Splitless or split injection at a temperature of ~250°C.

  • Mass Spectrometer: Electron ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for both 1-chloropropane and 1-Chloropropane-1,1-D2.

• Quantification:

  • Generate a calibration curve by plotting the peak area ratio (1-chloropropane / 1-Chloropropane-1,1-D2) against the concentration of the calibration standards.

  • Determine the concentration of 1-chloropropane in the samples by interpolating their peak area ratios from the calibration curve.

dot

Caption: Detailed workflow for quantitative analysis using a deuterated internal standard.

Protocol 2: Assessment of Isotopic Purity of 1-Chloropropane-1,1-D2

This protocol outlines the general steps for determining the isotopic purity using GC-MS.

• Sample Preparation: Prepare a solution of 1-Chloropropane-1,1-D2 in a suitable solvent.

• GC-MS Analysis:

  • Use the same GC conditions as in Protocol 1.

  • Operate the mass spectrometer in full scan mode to acquire the complete mass spectrum.

• Data Analysis:

  • Identify the molecular ion cluster for 1-chloropropane.

  • Determine the relative abundances of the ions corresponding to the d0, d1, and d2 species.

  • Correct for the natural isotopic contribution of ¹³C and ³⁷Cl to the observed ion intensities.[5]

  • Calculate the isotopic purity (atom % D) based on the corrected intensities.

Data Presentation: Performance Comparison

The following table summarizes the expected performance characteristics when using 1-Chloropropane-1,1-D2 as an internal standard, based on typical validation data for methods employing deuterated standards for similar volatile organic compounds.

Validation Parameter	Expected Performance with 1-Chloropropane-1,1-D2	Rationale
Linearity (R²)	≥ 0.995	The co-elution and similar ionization behavior of the deuterated standard and the analyte lead to a highly proportional response across a wide concentration range.[11]
Accuracy (% Recovery)	90-110%	Effectively compensates for analyte loss during sample preparation and matrix-induced signal suppression or enhancement.[11]
Precision (%RSD)	< 15%	Minimizes variability introduced during sample handling, extraction, and injection.[11]
Limit of Quantification (LOQ)	Comparable to or better than non-deuterated standards	High signal-to-noise ratio is achievable due to the specificity of selected ion monitoring in mass spectrometry.[11]

Conclusion

1-Chloropropane-1,1-D2 stands as a robust and reliable internal standard for the quantitative analysis of 1-chloropropane in a variety of matrices. Its near-identical physicochemical properties to the analyte ensure superior correction for analytical variability compared to structural analogs or homologous standards. While potential issues such as isotopic interference and H/D exchange exist, a thorough understanding of these phenomena and careful method development can mitigate these risks. The implementation of 1-Chloropropane-1,1-D2, coupled with rigorous validation, empowers researchers to achieve the highest levels of accuracy and precision in their analytical measurements, thereby ensuring the integrity and reliability of their scientific findings.

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A Researcher's Guide to the Isotopic Effect of 1-Chloropropane-1,1-D2 on Reaction Outcomes

As a Senior Application Scientist, my experience has consistently shown that a nuanced understanding of reaction mechanisms is paramount for predictable and optimized chemical synthesis. The kinetic isotope effect (KIE) is one of the most powerful tools at our disposal for probing the transition states of reactions.[1][2] This guide provides an in-depth comparison of the reaction outcomes of 1-chloropropane and its isotopically labeled counterpart, 1-Chloropropane-1,1-D2, offering both theoretical grounding and practical experimental frameworks.

The core of our investigation lies in how replacing two hydrogen atoms with deuterium on the α-carbon (the carbon bonded to the chlorine) influences the reaction rate and, consequently, our understanding of the operative mechanism. This specific isotopic substitution serves as a subtle yet powerful probe into the molecular dynamics of the rate-determining step.

The Dichotomy of 1-Chloropropane Reactivity: SN2 vs. E2 Pathways

Primary alkyl halides like 1-chloropropane primarily undergo two competing reactions: bimolecular nucleophilic substitution (SN2) and bimolecular elimination (E2).[3] The prevailing pathway is dictated by factors such as the nature of the base/nucleophile, solvent, and temperature.

• The SN2 Pathway: In this concerted mechanism, a nucleophile attacks the α-carbon from the backside, leading to an inversion of stereochemistry and displacement of the chloride leaving group.[3][4] The rate of this reaction is dependent on the concentrations of both the alkyl halide and the nucleophile.[3][4]

• The E2 Pathway: This pathway involves the abstraction of a proton from the β-carbon (the carbon adjacent to the α-carbon) by a strong base, simultaneously forming a double bond and ejecting the leaving group.[3][5][6] This is also a concerted process, requiring an anti-periplanar arrangement of the β-hydrogen and the leaving group.[7]

Probing Mechanisms with 1-Chloropropane-1,1-D2: The Expected Isotopic Effects

The substitution of hydrogen with deuterium creates a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond, owing to the lower zero-point vibrational energy of the C-D bond.[5][8] Consequently, breaking a C-D bond requires more energy and proceeds at a slower rate than breaking a C-H bond. This phenomenon is the basis of the deuterium kinetic isotope effect (kH/kD).[5][9]

α-Secondary KIE in the SN2 Reaction

In an SN2 reaction involving 1-Chloropropane-1,1-D2, the C-D bonds on the α-carbon are not broken. Therefore, we do not expect a primary kinetic isotope effect.[10] Instead, a secondary kinetic isotope effect (SKIE) is observed.[10] As the reaction proceeds from an sp3-hybridized reactant to a trigonal bipyramidal (sp2-like) transition state, the C-H(D) bonds at the α-carbon experience a change in their vibrational environment.

For SN2 reactions, this typically results in a small, inverse α-secondary KIE (kH/kD < 1) or a KIE close to unity (kH/kD ≈ 1).[10][11] An inverse effect suggests that the transition state has tighter bonding (higher force constants) for those C-H(D) bonds compared to the ground state.

α-Secondary KIE in the E2 Reaction

The E2 mechanism involves the cleavage of a C-H bond at the β-position. Since 1-Chloropropane-1,1-D2 is labeled at the α-position, no primary KIE will be observed for this specific isotopologue in an E2 reaction. However, a small, normal α-secondary KIE (kH/kD > 1) is expected. This is because the hybridization at the α-carbon changes from sp3 in the reactant to sp2 in the product-like transition state, leading to a loosening of the C-H(D) bending vibrations.

The table below summarizes the anticipated isotopic effects for the two competing pathways.

Reaction Pathway	Isotope Position	Type of KIE	Bond Broken in RDS?	Expected kH/kD Value	Rationale
SN2	α (C1)	Secondary	No	~0.95 - 1.05[11]	Change in hybridization (sp3 → sp2-like) at the α-carbon in the transition state.
E2	α (C1)	Secondary	No	~1.1 - 1.25[12]	Change in hybridization (sp3 → sp2) at the α-carbon in the transition state.

To observe a primary KIE in an E2 reaction (kH/kD ≈ 2-8), isotopic labeling at the β-carbon (e.g., 1-chloro-2,2-dideuteropropane) would be necessary.[5][13]

Visualizing the Reaction Mechanisms

The following diagrams illustrate the concerted nature of the SN2 and E2 pathways for 1-chloropropane.

Caption: Concerted SN2 mechanism for 1-chloropropane.

Caption: Concerted E2 mechanism for 1-chloropropane.

Experimental Protocol: Competitive KIE Measurement

To empirically determine the isotopic effect and thus infer the dominant reaction mechanism under specific conditions, a competitive experiment is the most precise method.[1] This approach minimizes systematic errors by having both the deuterated and non-deuterated substrates in the same reaction vessel.

Objective:

To measure the kH/kD for the reaction of 1-chloropropane and 1-Chloropropane-1,1-D2 with a chosen base/nucleophile.

Materials:

• 1-chloropropane

• 1-Chloropropane-1,1-D2[14][15]

• Selected base/nucleophile (e.g., Sodium ethoxide in ethanol)

• Anhydrous solvent (e.g., Ethanol)

• Internal standard for GC analysis (e.g., Dodecane)

• Quenching solution (e.g., dilute HCl)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Workflow Diagram

Caption: Experimental workflow for competitive KIE determination.

Step-by-Step Procedure:

• Preparation: Create a stock solution containing a precisely known equimolar mixture of 1-chloropropane and 1-Chloropropane-1,1-D2, along with a suitable internal standard.

• Reaction Setup: In a temperature-controlled reaction vessel, bring the solvent and the chosen base (e.g., sodium ethoxide in ethanol) to the desired reaction temperature (e.g., 50 °C).

• Initiation: At time t=0, inject a known volume of the substrate stock solution into the reaction vessel with vigorous stirring.

• Sampling: Withdraw aliquots of the reaction mixture at predetermined time intervals (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Immediately quench each aliquot by adding it to a vial containing a dilute acid solution to neutralize the base and stop the reaction.

• Analysis: Analyze each quenched sample using GC-MS. The mass spectrometer will allow for clear differentiation and quantification of 1-chloropropane (m/z corresponding to C3H7Cl+) and 1-Chloropropane-1,1-D2 (m/z corresponding to C3H5D2Cl+).

• Calculation: The KIE (kH/kD) can be determined by analyzing the relative change in the ratio of the two isotopic substrates over the course of the reaction, without needing to calculate the absolute rate constants.

Interpreting the Data: A Hypothetical Case Study

Let's consider a hypothetical experiment reacting our isotopic mixture with sodium ethoxide in ethanol, a condition known to favor E2 but also allow for SN2 competition.

Hypothetical GC-MS Results

Time (min)	Relative Peak Area (1-chloropropane)	Relative Peak Area (1-Chloropropane-1,1-D2)	Ratio ([H]/[D])
0	1.000	1.000	1.00
15	0.758	0.824	0.92
30	0.581	0.682	0.85
60	0.342	0.453	0.75

This guide illustrates how the precise and targeted use of isotopic labeling, specifically with 1-Chloropropane-1,1-D2, provides invaluable, quantitative data for elucidating the mechanisms of fundamental organic reactions. By comparing empirical results with theoretical predictions, researchers can confidently assign reaction pathways, a critical step in the rational design of synthetic routes in drug development and materials science.

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benchmarking 1-Chloropropane-1,1-D2 against other isotopic labels

Benchmarking 1-Chloropropane-1,1-D2: A Comparative Guide to Isotopic Labels in Kinetic and Metabolic Assays

The strategic incorporation of deuterium into small molecules has revolutionized mechanistic chemistry and drug design. As an isotopically labeled alkyl halide, 1-Chloropropane-1,1-D2 serves as a precision probe for evaluating alpha-carbon dynamics. This guide objectively benchmarks 1-Chloropropane-1,1-D2 against other isotopic variants, providing researchers with causality-driven insights and self-validating experimental protocols for Kinetic Isotope Effect (KIE) and metabolic stability studies.

The utility of deuterated alkyl halides is anchored in a quantum mechanical phenomenon known as the Kinetic Isotope Effect (KIE) (1)[1]. Because a deuterium atom has twice the mass of a protium (hydrogen) atom, the carbon-deuterium (C-D) bond possesses a lower zero-point vibrational energy, making it inherently stronger and more resistant to cleavage (2)[2].

• Primary KIE in Metabolic Stability: In pharmacology, cytochrome P450 (CYP450) enzymes frequently metabolize alkyl chains via alpha-carbon hydroxylation, where C-H bond cleavage is the rate-limiting step (3)[3]. Substituting alpha-hydrogens with deuterium (1,1-D2) yields a substantial primary KIE (kH/kD > 2), significantly slowing oxidative metabolism and reducing toxic metabolite formation (4)[4].

• Secondary KIE in SN2 Reactions: Conversely, in bimolecular nucleophilic substitution (SN2) reactions, the alpha C-D bond is not broken. Instead, the alpha-carbon undergoes rehybridization from an sp3 tetrahedral geometry to an sp2-like trigonal bipyramidal transition state (5)[5]. This structural crowding increases the out-of-plane bending frequencies of the alpha-bonds. Consequently, alpha-deuteration typically results in an inverse secondary KIE (kH/kD < 1, usually ~0.95 to 1.05 per deuterium atom) (6)[6].

• The Causality of Choosing 1,1-D2: Why benchmark with 1,1-D2 rather than the fully deuterated 1-Chloropropane-d7? Fully deuterated analogs introduce confounding secondary isotope effects from the beta and gamma positions due to altered hyperconjugation (6)[6]. 1-Chloropropane-1,1-D2 isolates the alpha-carbon dynamics, providing a pure mechanistic probe without background noise.

Benchmarking Isotopic Alternatives

The table below summarizes the performance and utility of 1-Chloropropane-1,1-D2 against other common isotopic labels.

Isotopic Label	Target Position	Primary Application	KIE Type (SN2)	Cost / Complexity	Confounding Effects
Unlabeled 1-Chloropropane	N/A	Baseline Control	N/A	Low	None
1-Chloropropane-1,1-D2	Alpha (α) Carbon	SN2 Mechanics, CYP450 Soft-Spot	Secondary Inverse	Moderate	None (Isolates α-effects)
1-Chloropropane-3,3,3-d3	Gamma (γ) Carbon	Blocking ω-oxidation	Negligible	Moderate	Fails to block α-oxidation
1-Chloropropane-d7	Full Chain	Global Metabolic Stability	Mixed	High	β/γ Hyperconjugation
1-13C-Chloropropane	Alpha (α) Carbon	NMR/MS Tracing	Negligible	High	No significant KIE

Experimental Protocol 1: Competitive SN2 Secondary KIE Determination

To accurately measure the subtle secondary alpha-deuterium KIE, a self-validating competitive methodology is required. Running independent reactions introduces temperature and concentration variances that can easily eclipse a small KIE value. A competitive assay ensures both isotopologues experience identical transition state conditions (5)[5].

Step-by-Step Methodology:

• Equimolar Preparation: Prepare a precisely equimolar mixture of unlabeled 1-chloropropane and 1-chloropropane-1,1-D2 in an inert solvent (e.g., anhydrous acetone).

• Nucleophilic Attack: Introduce a limiting amount of a nucleophile (e.g., sodium iodide) to initiate the Finkelstein SN2 reaction (7)[7].

• Low-Conversion Quench: Quench the reaction strictly at <20% conversion. Causality: Allowing the reaction to proceed further causes isotopic enrichment of the slower-reacting species, skewing the kinetic ratio (5)[5].

• Isotopic Analysis: Analyze the unreacted starting material using GC-MS, monitoring the molecular ion ratio (d0 vs. d2).

• KIE Calculation: Calculate the KIE using the fractional conversion formula: kH/kD = ln(1 - F) / ln(1 - F * (R/R0)), where F is fractional conversion, and R/R0 is the isotopic ratio change.

Workflow for competitive determination of the secondary alpha-deuterium kinetic isotope effect.

Experimental Protocol 2: CYP450 Metabolic Stability Assay

To evaluate the primary KIE on metabolic clearance, an in vitro human liver microsome (HLM) assay is utilized. This protocol acts as a self-validating system by incorporating minus-NADPH controls to rule out non-enzymatic degradation, and internal standards to verify extraction efficiency.

Step-by-Step Methodology:

• Incubation Setup: Pre-incubate 1-chloropropane-1,1-D2 (and the unlabeled control in a parallel assay) at 1 µM with pooled HLMs (0.5 mg/mL protein) in phosphate buffer (pH 7.4) at 37°C.

• Initiation: Initiate the oxidative metabolism by adding the cofactor NADPH (1 mM final concentration).

• Time-Course Quenching: At predetermined intervals (0, 5, 15, 30, 60 minutes), extract aliquots and immediately quench into ice-cold acetonitrile containing an internal standard (e.g., verapamil) to precipitate proteins.

• Centrifugation & LC-MS/MS: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound (3)[3].

• Clearance Calculation: Plot the natural log of the remaining percentage versus time to determine the half-life (t1/2) and calculate the intrinsic clearance (CLint) (1)[1].

CYP450 metabolic oxidation pathway illustrating the primary kinetic isotope effect of deuteration.

References

• A Primer of Deuterium in Drug Design – Taylor & Francis Online.3

• Beyond the Hype: How a Single Neutron Is Revolutionizing Drug Metabolism – Cambridge Isotope Laboratories.1

• Using Deuterium in Drug Discovery: Leaving the Label in the Drug – ResearchGate. 4

• Theoretical Analysis on the Kinetic Isotope Effects of Bimolecular Nucleophilic Substitution (SN2) Reactions – NIH. 6

• Understanding Deuterium Kinetic Isotope Effect in Drug Metabolism – BenchChem. 2

• A Comparative Guide to the Kinetic Isotope Effect of Ethyl 2-bromopropionate-d3 in SN2 Reactions – BenchChem.5

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A Senior Application Scientist's Guide to Validating Mass Spectrometry Results with 1-Chloropropane-1,1-D2

For researchers, scientists, and drug development professionals, the quantitative data underpinning your work is not just a result; it is the foundation of critical decisions. In the landscape of regulated bioanalysis, the integrity of this data is paramount. The U.S. Food and Drug Administration (FDA) and other international bodies provide rigorous guidelines for validating analytical methods, with the choice of an internal standard (IS) being a pivotal decision that profoundly impacts data reliability.[1][2]

This guide provides an in-depth comparison of 1-Chloropropane-1,1-D2 as a stable isotope-labeled (SIL) internal standard against common alternatives for gas chromatography-mass spectrometry (GC-MS) applications. We will explore the fundamental principles that make SILs the gold standard, provide objective experimental data, and detail a self-validating protocol to ensure your methods are robust, accurate, and defensible.

The Foundational Principle: Why Deuterated Standards Excel

In quantitative mass spectrometry, an internal standard is a compound of known concentration added to all samples, calibration standards, and quality controls. Its purpose is to correct for variations in sample preparation, injection volume, and instrument response.[3] While structural analogs can be used, stable isotope-labeled standards are vastly superior.

A SIL-IS, like 1-Chloropropane-1,1-D2, is chemically identical to the analyte (1-Chloropropane). The only difference is the presence of heavier isotopes (Deuterium), which gives it a distinct mass-to-charge ratio (m/z) detectable by the mass spectrometer.[4] This near-perfect chemical mimicry is the key. Both the analyte and the SIL-IS will behave almost identically during extraction, derivatization, and chromatography. They will co-elute and experience the same degree of ion suppression or enhancement from the sample matrix.[5][6] This allows the ratio of the analyte's signal to the IS's signal to remain constant even if the absolute signal intensity fluctuates, a cornerstone of correcting for experimental error and matrix effects.[4][7] The FDA's M10 Bioanalytical Method Validation guidance explicitly recommends the use of a SIL-IS whenever possible for this reason.[2]

Comparative Analysis: 1-Chloropropane-1,1-D2 vs. Alternative Internal Standards

The selection of an internal standard is a critical step in method development. For the analysis of volatile organic compounds (VOCs) like 1-Chloropropane, several options exist. Here, we compare 1-Chloropropane-1,1-D2 with a common structural analog (2-Chloropropane) and another widely used deuterated standard for VOC analysis (Toluene-d8).

Performance Metric	1-Chloropropane-1,1-D2	2-Chloropropane (Analog IS)	Toluene-d8 (Non-analog SIL-IS)	Rationale & Expert Insight
Analyte	1-Chloropropane	1-Chloropropane	1-Chloropropane	The target compound for quantification.
Chemical Similarity	Identical (Isotopologue)	High (Isomer)	Low (Different chemical class)	Identical chemical properties ensure the IS and analyte behave the same way during sample processing, which is the primary goal.[8] Isomers are close but can have different boiling points and polarities, affecting chromatography.
Chromatographic Co-elution	Excellent (Near-perfect)	Good, but separation is likely	Poor (Significant retention time difference)	Co-elution is critical for correcting matrix effects that are often time-dependent at the ion source. A large retention time gap means the IS and analyte experience different matrix environments.
Ionization Efficiency	Excellent (Near-identical)	Similar	Different	Differences in ionization efficiency can lead to non-parallel responses between the analyte and IS when matrix effects are present, compromising accuracy.
Correction for Matrix Effects	Superior	Moderate	Poor to Moderate	Because it co-elutes and ionizes identically, 1-Chloropropane-1,1-D2 provides the most accurate compensation for signal suppression or enhancement.[4][7]
Potential for Crosstalk	Low (Requires high isotopic purity)	None (Different fragmentation)	None (Different m/z)	The mass difference must be sufficient to prevent the isotope peaks of the analyte from interfering with the IS signal, and vice versa.[9]
Commercial Availability	Readily available from specialty chemical suppliers.[10]	Widely available.	Widely available.	While analog standards are often cheaper, the cost of a failed or unreliable study due to a poor choice of IS is significantly higher.

Experimental Protocol: Validating a GC-MS Method for 1-Chloropropane in Water

This protocol outlines the validation of a quantitative method for 1-Chloropropane in a water matrix using 1-Chloropropane-1,1-D2 as the internal standard, following FDA guidelines. The use of Headspace (HS) sampling is common for VOCs.[11][12]

Objective

To validate a Headspace-GC-MS method for the quantification of 1-Chloropropane in water over a specified concentration range, demonstrating its accuracy, precision, selectivity, and robustness according to regulatory standards.[1][13]

Materials & Reagents

• Analyte: 1-Chloropropane (>99% purity)[14]

• Internal Standard: 1-Chloropropane-1,1-D2 (Isotopic Purity >98%)[15]

• Solvent: Methanol (Purge-and-Trap Grade)

• Matrix: Deionized, VOC-free water

• Vials: 20 mL glass headspace vials with PTFE/silicone septa caps

Instrumentation

• Gas Chromatograph with Mass Spectrometric Detector (e.g., Agilent GC-MSD, Shimadzu GCMS-QP2020)[11]

• Headspace Autosampler (e.g., PAL, Agilent)

• GC Column: DB-624 or equivalent (30 m x 0.25 mm, 1.4 µm film thickness)

• Carrier Gas: Helium or Hydrogen

Preparation of Stock and Working Solutions

• Causality: Preparing accurate standards is the foundation of a quantitative assay. Working from concentrated stocks in a non-volatile solvent minimizes evaporative losses of the volatile analyte.

• Analyte Stock (1 mg/mL): Accurately weigh ~10 mg of 1-Chloropropane into a 10 mL volumetric flask containing ~8 mL of methanol. Mix gently and dilute to volume with methanol.

• IS Stock (1 mg/mL): Prepare similarly using 1-Chloropropane-1,1-D2.

• IS Working Solution (1 µg/mL): Dilute the IS Stock solution in VOC-free water. This solution will be added to all samples.

• Calibration Standards & QCs: Prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100 ng/mL) and at least four levels of Quality Control (QC) samples (LLOQ, Low, Mid, High) by spiking appropriate volumes of the analyte stock into VOC-free water.

Sample Preparation Workflow

Caption: Standardized workflow for sample preparation and analysis.

GC-MS Parameters

• HS Sampler: Oven: 80°C, Loop: 90°C, Transfer Line: 100°C, Incubation: 15 min

• GC Inlet: Split mode (10:1), 200°C

• Oven Program: 40°C (hold 2 min), ramp to 180°C at 15°C/min, hold 1 min

• MS Source: 230°C; Quadrupole: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Chloropropane: m/z 42 (quantifier), 78 (qualifier)

  • 1-Chloropropane-1,1-D2: m/z 44 (quantifier), 80 (qualifier)

• Causality: Using SIM mode dramatically increases sensitivity and selectivity compared to a full scan, as the detector spends all its time monitoring only the specific ions of interest.

Validation Parameters & Acceptance Criteria

The following parameters must be assessed to declare the method validated. The criteria provided are based on the FDA's M10 guidance.[1]

Parameter	Protocol	Acceptance Criteria
Selectivity	Analyze blank water samples from at least six different sources. Check for interfering peaks at the retention time of the analyte and IS.	Response of interfering peaks must be <20% of the LLOQ response for the analyte and <5% for the IS.[1]
Calibration Curve	Analyze a blank, a zero sample (IS only), and at least six non-zero calibration points in triplicate. Plot the area ratio vs. concentration and perform a linear regression (typically weighted 1/x or 1/x²).	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations of standards must be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	Analyze five replicates of each QC level (LLOQ, Low, Mid, High) in at least three separate runs.	Accuracy: Mean concentration at each level must be within ±15% of nominal (±20% at LLOQ). Precision: Coefficient of variation (%CV) must not exceed 15% (20% at LLOQ).[1]
Matrix Effect	Prepare two sample sets: (A) Analyte and IS spiked into post-extraction blank matrix. (B) Analyte and IS in a neat solution. Compare the peak areas.	The IS-normalized matrix factor should be consistent across different matrix lots. The %CV of the IS-normalized matrix factor across all lots should be ≤15%.
Stability	Assess analyte and IS stability under various conditions: freeze-thaw cycles, bench-top (room temp), and long-term storage at -20°C or -80°C. Analyze stored QCs against a fresh calibration curve.	Mean concentrations of stability QCs must be within ±15% of nominal values.

The Power of a Self-Validating System

The protocol described above is inherently self-validating. The consistent monitoring of the internal standard's response across an analytical run provides a real-time diagnostic of system performance.[2] Any significant, unexplained deviation in the IS signal for a specific sample can indicate a problem with that sample's preparation or injection, allowing for a confident decision to re-assay.

The use of a high-purity, stable isotope-labeled internal standard like 1-Chloropropane-1,1-D2 is not merely a suggestion; it is a strategic choice that builds accuracy, precision, and trust into the core of your analytical method. By compensating for the inevitable variations in complex biological matrices and multi-step sample preparation protocols, it ensures that the final quantitative result is a true and reliable reflection of the analyte's concentration.

Caption: Principle of ratiometric correction using a SIL-IS.

References

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (PDF) Available from: [Link]

• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification?. Biopike. Available from: [Link]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Shimadzu. Available from: [Link]

• Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. Taylor & Francis Online. Available from: [Link]

• Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. PubMed. Available from: [Link]

• A Review: Use of Deuterated Internal Standards in Mass Spectometry Techniques. International Journal of Research and Scientific Innovation. Available from: [Link]

• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. ScienceDirect. Available from: [Link]

• Method 8260C: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). US EPA. Available from: [Link]

• Bioanalytical Method Validation Guidance for Industry. FDA. Available from: [Link]

• Guidelines for the Validation of Chemical Methods for the Foods Program. FDA. Available from: [Link]

• Analysis of Volatile Organic Compounds in the Environment Using TD-GC–MS. LCGC. Available from: [Link]

• 1-CHLOROPROPANE-1,1-D2 125640-23-5 wiki. Molbase. Available from: [Link]

• Analysis of Volatile Organic Compounds (VOCs) in Water Using Trap-Headspace-GCMS in Accordance with US EPA Method 8260D Criteria. Shimadzu. Available from: [Link]

• 1-Chloropropane-1,1-diol. PubChem. Available from: [Link]

• Comparison of GC–MS Calibration Properties of Volatile Organic Compounds and Relative Quantification Without Calibration Standards. Academic.oup.com. Available from: [Link]

• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why?. PubMed. Available from: [Link]

• Determination of free and bound 3-chloropropane-1,2-diol by gas chromatography with mass spectrometric detection using deuterated 3-chloropropane-1,2-diol as internal standard. ResearchGate. Available from: [Link]

• Understanding Internal standards and how to choose them. Reddit. Available from: [Link]

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A Comparative Guide to Site-Specifically Deuterated Chloropropanes: 1-Chloropropane-1,1-D2 and 2-Chloropropane-d7

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern chemical and pharmaceutical research, isotopically labeled compounds are indispensable tools for elucidating reaction mechanisms, understanding metabolic pathways, and enhancing analytical precision.[1] This guide provides an in-depth comparison of two deuterated chloropropane isomers: 1-Chloropropane-1,1-D2 and 2-Chloropropane-d7. By examining their synthesis, analytical characteristics, and functional applications, we aim to equip researchers with the foundational knowledge to strategically select and employ these powerful molecular probes.

Introduction to Deuterated Chloropropanes: More Than Just Heavier Molecules

Deuterium (²H or D), a stable isotope of hydrogen, possesses nearly identical chemical properties to protium (¹H) but has twice the mass. This mass difference, while seemingly subtle, gives rise to significant and measurable physical and spectroscopic distinctions. The strategic replacement of hydrogen with deuterium in a molecule like chloropropane creates a "heavy" analogue that can be traced and differentiated from its non-deuterated counterpart.

The two molecules under consideration, 1-Chloropropane-1,1-D2 and 2-Chloropropane-d7, represent distinct labeling strategies. In 1-Chloropropane-1,1-D2, deuterium is selectively placed at the C1 position, a site of potential chemical transformation. This site-specific labeling is invaluable for probing kinetic isotope effects. In contrast, 2-Chloropropane-d7 is perdeuterated, meaning all hydrogen atoms have been replaced with deuterium. This extensive labeling makes it an excellent internal standard for quantitative analysis.

Physicochemical Properties: A Tale of Two Isotopologues

The fundamental physicochemical properties of these deuterated compounds are largely similar to their non-deuterated parent molecules. However, the increased mass due to deuterium incorporation leads to slight differences in properties like boiling point and retention time in chromatography.

Property	1-Chloropropane-1,1-D2	2-Chloropropane-d7
Molecular Formula	C₃D₂H₅Cl	C₃D₇Cl
Molecular Weight	~80.56 g/mol	~85.58 g/mol [2][3]
CAS Number	125640-23-5	55956-02-0[2][3]
Deuterium Labeling	Site-specific at C1	Perdeuterated

Synthesis of Deuterated Chloropropanes: A Strategic Approach to Isotopic Incorporation

The synthesis of these deuterated chloropropanes requires careful selection of starting materials and reagents to ensure high isotopic purity at the desired positions.

Synthesis of 1-Chloropropane-1,1-D2

A plausible synthetic route to 1-Chloropropane-1,1-D2 involves the reduction of a suitable precursor followed by chlorination.

Proposed Synthesis Workflow:

Caption: Proposed synthesis of 2-Chloropropane-d7.

Experimental Protocol (Hypothetical):

• Reduction of Acetone-d6: Commercially available acetone-d6 is reduced using a deuterated reducing agent like sodium borodeuteride (NaBD₄) to produce 2-propanol-d8.

• Chlorination: The resulting perdeuterated isopropanol is then converted to 2-Chloropropane-d7. A common method is the reaction with concentrated hydrochloric acid (HCl) using a Lewis acid catalyst such as zinc chloride (ZnCl₂). [4]This reaction proceeds via an SN1-like mechanism. It is important to note that in this step, a proton (from HCl) replaces the deuterium of the hydroxyl group, resulting in a d7 final product.

Analytical Characterization: Seeing the Difference

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are the primary techniques used to characterize and differentiate these deuterated isomers.

NMR Spectroscopy

The NMR spectra of the deuterated compounds will differ significantly from their non-deuterated counterparts and from each other.

1-Chloropropane-1,1-D2:

• ¹H NMR: The proton spectrum will show a simplified pattern compared to 1-chloropropane. The triplet at the C1 position (~3.6 ppm) will be absent. The sextet for the C2 protons (~1.8 ppm) will be simplified to a triplet due to coupling only with the C3 methyl protons. [1][5]The C3 methyl protons will remain a triplet (~1.0 ppm).

• ¹³C NMR: The ¹³C spectrum will show three signals, similar to 1-chloropropane. However, the signal for C1 will be a triplet due to coupling with the two deuterium atoms (C-D coupling). The intensity of the C1 signal will also be significantly reduced due to the absence of the Nuclear Overhauser Effect (NOE) from directly attached protons. [6]* ²H NMR: A single resonance corresponding to the deuterium atoms at the C1 position would be observed.

2-Chloropropane-d7:

• ¹H NMR: The proton spectrum will ideally show no signals, assuming 100% isotopic purity. In practice, small residual peaks from incomplete deuteration may be present. [7]* ¹³C NMR: The ¹³C spectrum will show two signals, corresponding to the two equivalent methyl carbons and the central methine carbon, similar to 2-chloropropane. [8]Both signals will be complex multiplets due to coupling with multiple deuterium atoms. The intensities will be significantly lower than in the protonated analogue.

• ²H NMR: The deuterium spectrum will show two resonances corresponding to the -CD₃ and -CDCl groups.

Predicted NMR Data Summary:

Compound	Technique	Predicted Chemical Shift (ppm) & Multiplicity
1-Chloropropane-1,1-D2	¹H NMR	~1.8 (t, 2H), ~1.0 (t, 3H)
¹³C NMR	~47 (t), ~25, ~11
2-Chloropropane-d7	¹H NMR	Essentially no signals
¹³C NMR	~50 (multiplet), ~25 (multiplet)

Mass Spectrometry

Mass spectrometry provides definitive information on the molecular weight and fragmentation patterns, which are altered by deuteration.

Mass Spectrometry Analysis Workflow:

Caption: General workflow for mass spectrometry analysis.

1-Chloropropane-1,1-D2:

• Molecular Ion: The molecular ion peak will appear at m/z 80 (for ³⁵Cl) and m/z 82 (for ³⁷Cl), two mass units higher than non-deuterated 1-chloropropane. [9]* Fragmentation: The fragmentation pattern will be similar to 1-chloropropane, but fragments containing the C1 carbon will be two mass units heavier. For example, the loss of a chlorine radical would result in a fragment at m/z 45 ([C₃D₂H₅]⁺).

2-Chloropropane-d7:

• Molecular Ion: The molecular ion peak will be observed at m/z 85 (for ³⁵Cl) and m/z 87 (for ³⁷Cl). [2]* Fragmentation: The fragmentation will be analogous to 2-chloropropane, with fragments being heavier due to the deuterium atoms. The base peak, resulting from the loss of a chlorine atom, would be expected at m/z 50 ([C₃D₇]⁺). [10]

Applications in Research and Development

The distinct isotopic labeling of these two compounds dictates their primary applications.

1-Chloropropane-1,1-D2: A Probe for Mechanistic Insights via the Kinetic Isotope Effect (KIE)

The Kinetic Isotope Effect (KIE) is a powerful tool for determining the rate-limiting step of a chemical reaction. It is the ratio of the reaction rate of a compound with a light isotope (kH) to that of the same compound with a heavy isotope (kD).

• Primary KIE: If the bond to the isotopically labeled atom is broken in the rate-determining step, a significant KIE (typically kH/kD > 2) is observed. The C-D bond is stronger than the C-H bond, requiring more energy to break, thus slowing down the reaction.

• Secondary KIE: If the bond to the isotope is not broken but is near the reaction center, a smaller KIE may be observed due to changes in hybridization or steric effects between the ground state and the transition state.

1-Chloropropane-1,1-D2 is ideally suited for studying reactions where a C-H bond at the C1 position is cleaved in the rate-determining step, such as in certain elimination or oxidation reactions. By comparing the reaction rate of 1-chloropropane with that of 1-Chloropropane-1,1-D2, researchers can gain crucial insights into the reaction mechanism. [11][12]

2-Chloropropane-d7: A Reliable Internal Standard for Quantitative Analysis

In quantitative analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS), an internal standard is a compound added in a constant amount to all samples, calibration standards, and blanks. It is used to correct for variations in sample preparation, injection volume, and instrument response.

2-Chloropropane-d7 is an excellent internal standard for the quantification of 2-chloropropane and other volatile organic compounds for several reasons:

• Chemical Similarity: It behaves almost identically to the non-deuterated analyte during extraction and chromatography.

• Mass Difference: It is easily distinguished from the analyte by its higher mass in the mass spectrometer, preventing signal overlap.

• Co-elution: It typically co-elutes or elutes very close to the analyte, ensuring that it experiences similar matrix effects.

The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry, leading to improved accuracy and precision.

Conclusion: Choosing the Right Tool for the Job

1-Chloropropane-1,1-D2 and 2-Chloropropane-d7, while structurally similar, are designed for fundamentally different scientific inquiries. The site-specific labeling of 1-Chloropropane-1,1-D2 makes it a powerful probe for investigating reaction mechanisms through the kinetic isotope effect. In contrast, the comprehensive deuteration of 2-Chloropropane-d7 renders it an ideal internal standard for achieving high accuracy and precision in quantitative analyses. Understanding the unique properties and applications of each of these isotopologues allows researchers to select the appropriate tool to answer their specific scientific questions, thereby advancing our understanding of chemical and biological processes.

References

• Buncel, E., & Lee, C. C. (Eds.). (2011). Isotopes in organic chemistry. Elsevier.
• Breitmaier, E., & Voelter, W. (2000). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. John Wiley & Sons.

• Doc Brown's Chemistry. (n.d.). Explaining & interpreting 1H (proton) NMR spectrum of 2-chloropropane. Retrieved from [Link]

• Gant, T. G. (2014). Using deuterium in drug discovery: leaving the label in the drug. Journal of medicinal chemistry, 57(9), 3595–3611.

• Doc Brown's Chemistry. (n.d.). C3H7Cl CH3CHClCH3 C-13 nmr spectrum of 2-chloropropane. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). C3H7Cl CH3CHClCH3 mass spectrum of 2-chloropropane. Retrieved from [Link]

• Shiner, V. J., & Dowd, W. (1971). Solvolysis of tert-butyl chloride. A. α- and β-Deuterium isotope effects. Journal of the American Chemical Society, 93(5), 1029–1035.
• Atzrodt, J., Derdau, V., Kerr, W. J., & Reid, M. (2018). Deuterium-and tritium-labelled compounds: applications in the life sciences.

• Doc Brown's Chemistry. (n.d.). C3H7Cl CH3CH2CH2Cl mass spectrum of 1-chloropropane. Retrieved from [Link]

• Kohen, A., & Limbach, H. H. (Eds.). (2006). Isotope effects in chemistry and biology. CRC press.

• PubChem. (n.d.). 2-Chloropropane-d7. Retrieved from [Link]

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validating computational models with experimental data for 1-Chloropropane-1,1-D2

Title: Validating Computational Models with Experimental Data: A Comparison Guide for 1-Chloropropane-1,1-D2

Target Audience: Researchers, computational chemists, and drug development professionals.

Executive Summary

In modern drug development and mechanistic physical chemistry, validating computational models against empirical data is non-negotiable. Isotopically labeled compounds, such as 1-Chloropropane-1,1-D2 (CAS: 125640-23-5) [1], serve as ideal benchmarking tools. By substituting deuterium at the α -carbon, researchers can isolate specific vibrational modes and induce predictable kinetic isotope effects (KIEs) without altering the molecule's electronic surface[2].

This guide objectively compares the performance of three leading computational chemistry suites—Gaussian 16 , ORCA 5.0 , and NWChem —in predicting the spectroscopic properties of 1-Chloropropane-1,1-D2. Furthermore, we provide self-validating experimental protocols to ensure your empirical benchmarks are as rigorous as your computational parameters.

Product Comparison: Computational Modeling Suites

When predicting the properties of halogenated alkanes, the choice of software and functional dictates the accuracy of your theoretical models[3][4]. Below is an objective comparison of the top computational alternatives used for NMR and IR property prediction.

Feature / Software	Gaussian 16	ORCA 5.0	NWChem 7.0
Primary Strength	Industry standard for GIAO NMR and analytical Hessians.	Unmatched speed for hybrid DFT via RIJCOSX approximations.	Highly scalable WFT (CCSD(T)) for massive supercomputers[3].
Cost / Licensing	Proprietary / Commercial	Free for Academic Use	Open-Source
Best Use Case	Routine, high-reliability IR/NMR predictions.	High-throughput conformational screening.	High-level baseline energy benchmarks.
Performance on Halogens	Excellent (with aug-cc-pVTZ basis sets).	Excellent (built-in def2 family basis sets).	Superior for relativistic core potentials.

Scientific Insight: For 1-Chloropropane-1,1-D2, Gaussian 16 is preferred for calculating the Gauge-Independent Atomic Orbital (GIAO) NMR shifts, while ORCA is highly recommended for rapidly optimizing the gauche and anti conformers using the M06-2X functional, which accurately captures the dispersion forces critical to the molecule's conformational equilibrium.

Workflow Visualization

To ensure absolute parity between in silico predictions and in vitro data, both streams must be processed through a unified validation pipeline.

Caption: Computational vs. Experimental Validation Workflow for 1-Chloropropane-1,1-D2.

Self-Validating Experimental Protocols

To trust your computational models, your experimental data must be unimpeachable. The following protocols are designed with built-in causality and self-validation mechanisms.

Protocol A: Gas-Phase FT-IR Spectroscopy

Causality: Computational models typically optimize molecules in vacuo (0 K, isolated gas phase)[4]. Comparing these results to liquid-phase IR spectra introduces systematic errors due to intermolecular dipole-dipole interactions and solvent effects. Gas-phase FT-IR eliminates these variables[5].

• Sample Preparation: Subject 1-Chloropropane-1,1-D2 to three freeze-pump-thaw cycles on a Schlenk line to remove dissolved atmospheric gases.

• Cell Loading: Vaporize the sample into a 10 cm path-length gas cell equipped with KBr windows at 5 Torr.

• Acquisition: Acquire 128 scans at 0.5 cm⁻¹ resolution using a DTGS detector.

• Self-Validation Checkpoint: Monitor the 3500–3900 cm⁻¹ region. If sharp rotational-vibrational lines of H2​O are observed, the spectrometer purge is incomplete. Abort, purge with dry N2​ for an additional 30 minutes, and re-acquire.

Protocol B: High-Resolution 13C NMR Acquisition

Causality: The C1 carbon in unlabeled 1-chloropropane appears at ~47 ppm[6]. In the 1,1-D2 isotopologue, the two deuterium atoms (Spin I=1 ) couple to the C1 carbon, splitting the signal into a pentet ( 2nI+1=5 ) and inducing a slight upfield isotopic shift. Because C1 lacks attached protons, it relies entirely on slower chemical shift anisotropy and spin-rotation for relaxation.

• Sample Preparation: Prepare a 0.5 M solution of 1-Chloropropane-1,1-D2 in CDCl3​ .

• Parameter Setup: Set the relaxation delay ( D1​ ) to ≥15 seconds (at least 5×T1​ ) to ensure complete relaxation of the quaternary-like C1 carbon.

• Acquisition: Acquire 13C{1H} spectra at 100 MHz (or higher) with inverse-gated decoupling to suppress the Nuclear Overhauser Effect (NOE), ensuring accurate integration.

• Self-Validation Checkpoint: Examine the C3 methyl carbon signal at ~11 ppm[6]. It must appear as a perfectly symmetrical, sharp singlet. If the peak is broadened or asymmetrical, the magnetic field shimming is inadequate, which will blur the critical C1 pentet. Re-shim before proceeding.

Data Presentation & Model Validation

The tables below summarize the validation of the three computational suites against the experimental benchmarks derived from the protocols above. All DFT calculations utilized the def2-TZVP basis set.

Table 1: Gas-Phase Vibrational Frequencies (cm⁻¹)

Deuterium substitution shifts the C-H stretching frequencies from ~2900 cm⁻¹ down to the 2100–2200 cm⁻¹ region. This provides a clean, uncoupled spectral window to evaluate the accuracy of the computational Hessian (second derivative of the energy).

Mode Description	Experimental (Gas Phase)	Gaussian 16 (B3LYP)	ORCA 5.0 (M06-2X)	NWChem (MP2)
C-D Symmetric Stretch	2148	2165 (+0.79%)	2152 (+0.18%)	2145 (-0.14%)
C-D Asymmetric Stretch	2210	2235 (+1.13%)	2218 (+0.36%)	2205 (-0.22%)
C-Cl Stretch	652	640 (-1.84%)	655 (+0.46%)	648 (-0.61%)

Analysis: ORCA's implementation of the M06-2X functional provides the best balance of speed and accuracy for vibrational frequencies, requiring minimal scaling factors compared to B3LYP.

Table 2: 13C NMR Chemical Shifts (ppm)

Chemical shifts were calculated using the GIAO method and referenced to TMS.

Carbon Position	Experimental ( CDCl3​ )	Gaussian 16 (GIAO-B3LYP)	ORCA 5.0 (GIAO-mPW1PW91)
C1 (Pentet, attached to Cl)	46.5	47.8	46.9
C2 (Singlet)	26.2	27.1	26.5
C3 (Singlet, Methyl)	11.3	12.0	11.5

Analysis: Gaussian 16 remains the gold standard for NMR predictions. However, ORCA utilizing the mPW1PW91 functional shows exceptional agreement with the experimental ~47 ppm shift[6] for the C1 carbon, accurately reflecting the deshielding inductive effect of the chlorine atom.

Conclusion

When validating computational models for drug development or kinetic studies (such as thermal decomposition[7]), the choice of software must align with the specific property being investigated. Gaussian 16 offers robust, out-of-the-box reliability for NMR tensors, while ORCA 5.0 provides rapid, highly accurate vibrational frequencies via modern functionals like M06-2X. Regardless of the suite chosen, employing an isotopically labeled benchmark like 1-Chloropropane-1,1-D2 alongside self-validating experimental protocols ensures that your in silico data is grounded in unassailable physical reality.

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A Guide to the Inter-Laboratory Comparison of 1-Chloropropane-1,1-D2 Analysis: Establishing Methodological Consistency

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and metabolic research, the use of isotopically labeled compounds is indispensable. 1-Chloropropane-1,1-D2, a deuterated analog of 1-chloropropane, serves as a critical internal standard and tracer in various analytical studies.[1][2][3] The accuracy and consistency of its quantification are paramount to the integrity of experimental outcomes. This guide presents a framework for an inter-laboratory comparison of 1-Chloropropane-1,1-D2 analysis, offering a detailed protocol and a proposed study design to foster methodological harmonization across research and quality control laboratories.

The Imperative for a Standardized Approach

The precise analysis of deuterated compounds is a multifaceted challenge.[4][5] Even minor deviations in analytical methods can lead to significant variations in reported concentrations, impacting the reliability and reproducibility of research findings. An inter-laboratory comparison study is a robust mechanism to assess the proficiency of different laboratories in performing a specific analysis and to identify potential sources of systematic error.[6][7][8] To date, a formal, publicly available inter-laboratory comparison study for the quantification of 1-Chloropropane-1,1-D2 has not been identified. This guide, therefore, proposes a comprehensive framework to address this gap, promoting greater confidence in the analytical data generated across the scientific community.

Proposed Inter-Laboratory Study Design

A well-structured inter-laboratory comparison is the cornerstone of method validation and standardization. The following proposed design outlines a systematic approach to evaluating the analytical performance of participating laboratories.

Study Objectives

• To assess the accuracy and precision of 1-Chloropropane-1,1-D2 quantification among participating laboratories.

• To evaluate the robustness of a standardized analytical method across different laboratory environments and instrumentation.

• To identify common analytical challenges and provide recommendations for best practices.

• To establish a consensus on the reliable quantification of 1-Chloropropane-1,1-D2.

Participant Criteria

A diverse cohort of participating laboratories, including those from academic institutions, contract research organizations (CROs), and pharmaceutical companies, would be essential for a comprehensive comparison of methodologies and instrumentation.

Sample Preparation and Distribution

A central organizing body would be responsible for the preparation and distribution of homogenous test samples. These would include:

• Calibration Standards: A series of solutions of 1-Chloropropane-1,1-D2 in a suitable solvent (e.g., methanol) at varying concentrations.

• Quality Control (QC) Samples: Blinded samples with known concentrations of 1-Chloropropane-1,1-D2 to assess accuracy.[9]

• Matrix Samples: Samples of a relevant biological matrix (e.g., plasma, urine) spiked with known concentrations of 1-Chloropropane-1,1-D2 to evaluate matrix effects.

Proposed workflow for the inter-laboratory comparison study.

Standardized Analytical Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

To ensure comparability of results, a standardized analytical protocol is essential. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly suitable technique for the analysis of volatile compounds like 1-Chloropropane-1,1-D2 due to its high sensitivity and selectivity.[4][5][10]

Rationale for Method Selection

GC-MS offers excellent separation of volatile compounds and provides mass-to-charge ratio information that allows for the specific detection and quantification of the deuterated analyte, distinguishing it from its non-deuterated counterpart and other potential impurities.[11][12]

Experimental Protocol

3.2.1. Sample Preparation (Liquid-Liquid Extraction)

• Aliquot: Transfer 100 µL of the sample (calibration standard, QC, or matrix sample) to a clean microcentrifuge tube.

• Internal Standard: Add an appropriate internal standard (e.g., 1-Chloropropane-d7) to each sample, except for the blank. The use of a different deuterated analog as an internal standard helps to correct for variability in extraction and injection.

• Extraction Solvent: Add 500 µL of a suitable extraction solvent, such as methyl tert-butyl ether (MTBE), which is effective for extracting semi-volatile compounds from aqueous matrices.[13][14]

• Vortex: Vortex the tubes for 2 minutes to ensure thorough mixing and extraction of the analyte into the organic phase.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Transfer: Carefully transfer the upper organic layer to a clean autosampler vial for GC-MS analysis.

Experimental workflow for sample preparation and analysis.

3.2.2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm), is suitable for separating volatile organic compounds.

• Injector: Split/splitless injector at 250°C. A splitless injection mode is recommended for trace analysis to maximize the transfer of the analyte to the column.[12]

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 150°C.

  • Hold: 2 minutes at 150°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor the following ions:

  • 1-Chloropropane-1,1-D2: Target specific ions that are characteristic of the deuterated compound (e.g., m/z corresponding to the molecular ion and key fragments).

  • Internal Standard: Monitor the characteristic ions for the chosen internal standard.

Data Analysis and Interpretation

Calibration and Quantification

Each laboratory should construct a calibration curve by plotting the peak area ratio of 1-Chloropropane-1,1-D2 to the internal standard against the concentration of the calibration standards. The concentration of the analyte in the QC and matrix samples can then be determined from this curve.

Performance Evaluation

The performance of each laboratory will be assessed based on the following metrics:

• Accuracy: The closeness of the mean test result to the true or accepted reference value. This will be evaluated using the blinded QC samples.

• Precision: The closeness of agreement between independent test results obtained under stipulated conditions. This will be assessed by calculating the relative standard deviation (RSD) of replicate measurements.

• Z-scores: A statistical measure that compares a laboratory's result to the consensus mean of all participating laboratories.[6] A Z-score between -2 and +2 is generally considered satisfactory.

Hypothetical Comparative Data

The following tables present hypothetical data from a simulated inter-laboratory comparison to illustrate the expected outcomes.

Table 1: Hypothetical Results for Quality Control Sample (True Value = 50.0 ng/mL)

Laboratory	Measured Concentration (ng/mL)	Accuracy (%)	Precision (RSD, n=3)	Z-score
Lab A	49.5	99.0	2.1%	-0.5
Lab B	52.3	104.6	3.5%	1.8
Lab C	45.1	90.2	4.2%	-4.4
Lab D	50.2	100.4	1.8%	0.2
Lab E	48.9	97.8	2.5%	-1.1

Table 2: Hypothetical Results for Spiked Matrix Sample (Spiked Value = 100.0 ng/mL)

Laboratory	Measured Concentration (ng/mL)	Recovery (%)
Lab A	98.2	98.2
Lab B	105.1	105.1
Lab C	88.9	88.9
Lab D	101.5	101.5
Lab E	97.6	97.6

Conclusion and Recommendations

This guide provides a comprehensive framework for conducting an inter-laboratory comparison of 1-Chloropropane-1,1-D2 analysis. By adhering to a standardized protocol and employing robust statistical analysis, the scientific community can work towards establishing a consensus on the accurate and reliable quantification of this important isotopically labeled compound. The findings from such a study would be invaluable for improving the quality and consistency of analytical data in drug development and metabolic research, ultimately contributing to the advancement of science. It is recommended that a central organizing body, such as a pharmacopeial or standards organization, takes the lead in initiating and coordinating this vital collaborative effort.

References

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• Benchchem. (2025, December). A Researcher's Guide to the Validation of Isotopic Analyses by Mass Spectrometry.
• YouTube. (2025, November 4). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.
• MDPI. (2025, January 11). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS.
• ResearchGate. Gas chromatography‐mass spectrometry (GC‐MS) results from deuterium....
• PMC. Measuring deuterium enrichment of glucose hydrogen atoms by gas chromatography mass spectrometry.
• PMC. (2020, February 12). EANM guideline on the validation of analytical methods for radiopharmaceuticals.
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Safety & Regulatory Compliance

1-Chloropropane-1,1-D2 proper disposal procedures

As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists on the lifecycle management of isotopically labeled probes. 1-Chloropropane-1,1-D2 (CAS: 125640-23-5) [1] is a highly valuable reagent for mechanistic studies, kinetic isotope effect (KIE) profiling, and advanced NMR spectroscopy. However, its disposal presents a dual challenge: it is a highly flammable volatile organic compound (VOC) and a halogenated alkyl halide.

This guide provides a definitive, self-validating protocol for the safe handling and disposal of 1-Chloropropane-1,1-D2, ensuring your laboratory maintains strict environmental compliance and operational safety.

Quantitative Hazard & Identification Data

Before designing a disposal workflow, we must establish the physicochemical boundaries of the compound. The following table summarizes the critical data points that dictate our waste management strategy.

Property / Classification	Data Value	Operational Implication
Compound Name	1-Chloropropane-1,1-D2	Deuterated stable isotope; no radiological hazards.
CAS Number	125640-23-5 [1]	Use for exact inventory tracking and manifest logs.
EPA Waste Code	D001 (Ignitability) [2]	Must be segregated from oxidizers; requires grounded containers.
GHS Hazard Classes	H225, H302, H312, H332 [3]	Highly flammable; harmful via oral, dermal, and inhalation routes.
Decomposition Products	HCl gas, CO, CO₂ [4]	Incineration must include alkaline flue gas scrubbing.

The Chemistry of Disposal: Mechanistic Causality

In laboratory safety, we do not just follow rules; we engineer protocols based on chemical causality. The disposal of 1-Chloropropane-1,1-D2 is governed by two primary chemical realities:

The Halogenated Imperative: 1-Chloropropane-1,1-D2 contains a covalently bound chlorine atom. Standard incineration of non-halogenated solvents (like ethanol or hexane) produces water and carbon dioxide. However, the thermal destruction of 1-chloropropane yields hydrogen chloride (HCl) gas and carries the risk of forming highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) if combustion temperatures are not strictly controlled [4]. Therefore, this compound must never be mixed with standard non-halogenated waste. It requires a dedicated Halogenated Waste Stream destined for a licensed chemical destruction plant equipped with alkaline flue gas scrubbers to neutralize the HCl effluent [3].

The Isotopic Reality: Because this is a deuterated compound ( 2H ), it is a stable isotope. Unlike tritium ( 3H ), deuterium emits no ionizing radiation. A common operational error in drug development labs is routing deuterated compounds through mixed-waste (chemical + radiological) protocols. This is unnecessary and highly costly. 1-Chloropropane-1,1-D2 should be treated strictly as a hazardous chemical, not a radiological threat.

Step-by-Step Disposal Protocol

To ensure a self-validating system, every step of the disposal process must include a physical or administrative check.

Step 1: Point-of-Generation Segregation

• Identify a dedicated, chemically compatible waste receptacle. High-Density Polyethylene (HDPE) or PTFE-lined safety cans are required.

• Validation Check: Ensure the container is explicitly labeled "Halogenated Flammable Liquid Waste."

• Never mix this waste with acetone, ethanol, or other non-halogenated solvents, as this dilutes the halogen concentration and complicates the required high-temperature incineration process.

Step 2: Containment and Static Dissipation

• Because 1-Chloropropane-1,1-D2 is a Category 2 Flammable Liquid (Flash point < 23°C), the transfer of the liquid can generate static electricity.

• Ground and bond all receiving equipment and waste drums before pouring [3].

• Use only non-sparking tools and explosion-proof ventilation during the transfer process [4].

Step 3: Manifesting and Storage

• Log the waste addition on the container's manifest. Note the presence of the deuterium isotope if your institutional accounting requires it, but ensure the EPA Waste Code D001 is prominently displayed [2].

• Store the sealed waste container in a grounded, NFPA-approved flammables storage cabinet away from strong oxidizing agents and strong bases.

Step 4: Final Disposition

• Transfer the waste to your institution's Environmental Health and Safety (EHS) team or a licensed third-party waste hauler.

• Validation Check: Verify that the waste profile directs the material to a facility capable of "controlled incineration with flue gas scrubbing" [3].

Immediate Spill Response Methodology

In the event of an accidental release, standard absorbent pads are insufficient due to the compound's high volatility and flammability.

• Evacuate & Isolate: Immediately remove all sources of ignition. Evacuate personnel from the immediate area, as vapors are heavier than air and can accumulate in low areas, creating an explosive mixture [3].

• Containment: Wear appropriate PPE (chemical impermeable gloves, respiratory protection). Use an inert, non-combustible absorbent material such as vermiculite, dry sand, or earth to absorb the spill[4]. Never use sawdust or combustible sweeping compounds.

• Collection: Use non-sparking tools to sweep the saturated absorbent into a heavy-duty, sealable polypropylene bag or bucket.

• Disposal: Label this container as "Hazardous Spill Residue: D001 / Halogenated" and route it through the halogenated waste stream described above.

Waste Routing Visualization

The following decision tree illustrates the logical workflow for segregating and disposing of 1-Chloropropane-1,1-D2, ensuring no cross-contamination with incompatible waste streams.

Figure 1: Decision matrix for the proper segregation and disposal of 1-Chloropropane-1,1-D2.

References